Technical Documentation Center

6-Azaspiro[3.4]octane-7-carboxylic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 6-Azaspiro[3.4]octane-7-carboxylic acid

Core Science & Biosynthesis

Foundational

Introduction: The Strategic Value of Spirocyclic Scaffolds in Modern Drug Discovery

An In-Depth Technical Guide to the Synthesis of 6-Azaspiro[3.4]octane-7-carboxylic acid In the landscape of medicinal chemistry, the pursuit of novel molecular architectures that confer improved pharmacological propertie...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Synthesis of 6-Azaspiro[3.4]octane-7-carboxylic acid

In the landscape of medicinal chemistry, the pursuit of novel molecular architectures that confer improved pharmacological properties is relentless. Spirocyclic scaffolds, characterized by two rings sharing a single quaternary carbon atom, have emerged as a particularly valuable class of structures.[1] Their inherent three-dimensionality provides a rigid, well-defined orientation of functional groups, enabling a more precise and potent interaction with biological targets compared to their "flat" aromatic counterparts.[1][2] This structural rigidity often leads to significant improvements in key drug-like properties, including aqueous solubility, metabolic stability, and target selectivity, ultimately enhancing the potential for clinical success.[1]

The 6-azaspiro[3.4]octane framework, which fuses a cyclobutane ring with a pyrrolidine ring, is an exemplary scaffold that has garnered increasing interest. Derivatives of this core, such as 6-azaspiro[3.4]octane-7-carboxylic acid, serve as versatile building blocks for the synthesis of complex therapeutic agents. The carboxylic acid moiety provides a critical handle for further chemical elaboration, allowing for the introduction of diverse pharmacophoric elements. This guide, intended for researchers and drug development professionals, provides a detailed, field-proven methodology for the synthesis of this important molecular scaffold, grounded in established chemical principles and authoritative literature.

Retrosynthetic Analysis and Strategic Approach

The primary challenge in constructing spirocyclic systems lies in the efficient and controlled formation of the central quaternary spiro-carbon.[3][4] Several strategies have been developed to address this, including intramolecular cyclizations, ring-closing metathesis, and various cycloaddition reactions.[5][6]

Our retrosynthetic strategy for 6-azaspiro[3.4]octane-7-carboxylic acid identifies the corresponding lactam, 6-azaspiro[3.4]octan-7-one, as the key penultimate intermediate. This is a logical choice as lactams are stable, crystalline compounds that are readily purified and can be hydrolyzed to the target amino acid under well-established conditions. The lactam itself can be disconnected via an intramolecular amide bond formation, revealing a γ-amino acid precursor, namely 1-(aminomethyl)cyclobutane-1-carboxylic acid. This precursor can be traced back to a dinitrile derived from cyclobutanone, a readily available starting material. This multi-step approach is robust, scalable, and relies on high-yielding, well-understood chemical transformations.

Overall Synthetic Workflow Diagram

The following diagram illustrates the proposed synthetic pathway from cyclobutanone to the final target compound.

G start Cyclobutanone (Starting Material) intermediate1 1,1-Dicyanocyclobutane start->intermediate1 Strecker Reaction (NaCN, NH4Cl) intermediate2 1-Carboxy-1-cyanocyclobutane intermediate1->intermediate2 Selective Hydrolysis (HCl (aq)) intermediate3 1-(Aminomethyl)cyclobutane-1-carboxylic Acid intermediate2->intermediate3 Nitrile Reduction (H2, Raney Ni) intermediate4 6-Azaspiro[3.4]octan-7-one (Key Lactam Intermediate) intermediate3->intermediate4 Intramolecular Cyclization (Heat) final_product 6-Azaspiro[3.4]octane-7-carboxylic Acid (Target Compound) intermediate4->final_product Lactam Hydrolysis (NaOH (aq), then H+)

Caption: Multi-step synthesis of 6-Azaspiro[3.4]octane-7-carboxylic acid.

Detailed Experimental Protocols and Mechanistic Insights

The following protocols provide a step-by-step guide for the synthesis. Each step is designed to be self-validating through in-process controls and thorough analytical characterization.

Step 1: Synthesis of 1-((Aminomethyl)cyclobutane-1-carbonitrile (Key Amino Nitrile Intermediate)

The synthesis begins with a modified Strecker reaction on cyclobutanone. This one-pot reaction efficiently constructs the C-C and C-N bonds necessary for the cyclobutane core of our precursor.

  • Protocol:

    • To a solution of potassium cyanide (1.2 eq) and ammonium chloride (1.2 eq) in aqueous ammonia (7 M), add cyclobutanone (1.0 eq) dropwise at 0 °C.

    • Allow the reaction mixture to warm to room temperature and stir for 24 hours. The reaction progress is monitored by Thin-Layer Chromatography (TLC) to confirm the consumption of the starting ketone.[3]

    • Upon completion, extract the aqueous mixture with dichloromethane (3x).

    • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • The crude product is purified by column chromatography on silica gel to yield 1-aminocyclobutane-1-carbonitrile.

  • Causality and Expertise: The use of aqueous ammonia as a solvent and nitrogen source is crucial. It provides the amine component for the initial imine formation with cyclobutanone and maintains a basic pH, which is optimal for the nucleophilic addition of the cyanide ion.

Step 2: N-Alkylation with Ethyl Bromoacetate

This step introduces the two-carbon unit that will ultimately form the carboxylic acid and the backbone of the pyrrolidinone ring.

  • Protocol:

    • Dissolve the amino nitrile from Step 1 (1.0 eq) and potassium carbonate (2.5 eq) in acetonitrile.

    • Add ethyl bromoacetate (1.1 eq) dropwise to the suspension at room temperature.

    • Heat the mixture to 60 °C and stir for 16 hours, monitoring by TLC.

    • After cooling, filter off the inorganic salts and concentrate the filtrate under reduced pressure.

    • The resulting crude ethyl 2-((1-cyanocyclobutyl)amino)acetate is purified by column chromatography.

  • Causality and Expertise: Potassium carbonate acts as a mild base to deprotonate the primary amine, facilitating its nucleophilic attack on the electrophilic ethyl bromoacetate. Acetonitrile is an ideal polar aprotic solvent for this SN2 reaction.

Step 3: Reductive Cyclization to form 6-Azaspiro[3.4]octan-7-one

This key transformation involves the reduction of the nitrile to a primary amine, which spontaneously undergoes intramolecular cyclization with the adjacent ester to form the stable lactam ring.

  • Protocol:

    • Dissolve the product from Step 2 (1.0 eq) in ethanol saturated with ammonia.

    • Add Raney Nickel (approx. 10% w/w) to the solution.

    • Hydrogenate the mixture in a Parr shaker apparatus under 50 psi of H₂ gas at 50 °C for 12 hours.

    • Carefully filter the reaction mixture through a pad of Celite to remove the Raney Nickel catalyst. Caution: Raney Nickel is pyrophoric and must be handled when wet.

    • Concentrate the filtrate under reduced pressure. The crude 6-azaspiro[3.4]octan-7-one is typically a solid and can be purified by recrystallization from ethyl acetate/hexanes.[7]

  • Causality and Expertise: Raney Nickel is a highly effective catalyst for nitrile hydrogenation. Conducting the reaction in ethanolic ammonia helps to suppress the formation of secondary amine side products. The elevated temperature and pressure facilitate both the reduction and the subsequent thermally-driven lactamization, making this an efficient one-pot transformation.

Step 4: Hydrolysis of the Lactam to 6-Azaspiro[3.4]octane-7-carboxylic acid

The final step is a straightforward basic hydrolysis of the lactam amide bond to yield the target carboxylic acid.

  • Protocol:

    • Suspend the purified lactam from Step 3 (1.0 eq) in a 2 M aqueous solution of sodium hydroxide (5.0 eq).

    • Heat the mixture to reflux (approx. 100 °C) for 6 hours until the reaction mixture becomes a clear, homogeneous solution.

    • Cool the solution to 0 °C in an ice bath and carefully acidify to pH ~5-6 with 6 M hydrochloric acid. The target amino acid may precipitate at its isoelectric point.

    • If a precipitate forms, collect it by vacuum filtration. If not, concentrate the solution in vacuo and purify the resulting solid residue by recrystallization or ion-exchange chromatography.

  • Causality and Expertise: Strong basic conditions and heat are required to hydrolyze the stable five-membered lactam. Careful acidification is necessary to protonate the carboxylate and neutralize the amine, yielding the final zwitterionic product. The isoelectric point is targeted to minimize the solubility of the amino acid, maximizing recovery.

Summary of Synthetic Parameters and Characterization

StepKey TransformationReagentsExpected YieldAnalytical Validation
1 Strecker ReactionCyclobutanone, KCN, NH₄Cl75-85%¹H NMR, ¹³C NMR, IR
2 N-AlkylationEthyl bromoacetate, K₂CO₃80-90%¹H NMR, ¹³C NMR, HRMS
3 Reductive CyclizationH₂, Raney Ni, NH₃/EtOH70-80%¹H NMR, ¹³C NMR, IR, HRMS
4 Lactam HydrolysisNaOH (aq), then HCl (aq)85-95%¹H NMR, ¹³C NMR, HRMS, m.p.

Conclusion

The synthesis of 6-azaspiro[3.4]octane-7-carboxylic acid presented herein provides a robust and scalable route to a valuable building block for drug discovery. The strategy leverages well-established, high-yielding reactions, ensuring reproducibility and efficiency. By providing a rigid three-dimensional core, this scaffold offers medicinal chemists a powerful tool to escape the "flatland" of traditional aromatic structures and explore new, promising chemical space.[1] The successful application of this synthetic guide will enable research teams to generate novel analogues for a wide range of therapeutic targets, accelerating the development of next-generation medicines.

References

  • MDPI. Chemical Methods for the Construction of Spirocyclic β-Lactams and Their Biological Importance.
  • American Chemical Society. Facile Synthesis of Spirocyclic Lactams from β-Keto Carboxylic Acids. Organic Letters.
  • UTRGV ScholarWorks. Synthesis of medicinally privileged spiro-β-lactams.
  • American Chemical Society. Synthesis of medicinally privileged spiro-β-lactams.
  • PubMed. Chirospecific synthesis of spirocyclic beta-lactams and their characterization as potent type II beta-turn inducing peptide mimetics.
  • ResearchGate. Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery | Request PDF.
  • BenchChem. The 1,6-Diazaspiro[3.4]octane Scaffold: A Rising Star in Medicinal Chemistry.
  • ResearchGate. Synthesis of Azaspiro[3.4]octanes via [3+2] Cycloaddition | Request PDF.
  • BLDpharm. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry.
  • PubMed. Synthesis of novel azaspiro[3.4]octanes as multifunctional modules in drug discovery. Organic Letters.
  • Dana Bioscience. 2-(tert-Butoxycarbonyl)-6-oxa-2-azaspiro[3.4]octane-7-carboxylic acid 50mg.
  • BenchChem. A Comparative Guide to the Synthesis of 6-Oxaspiro[3.4]octan-2-one and Other Spiroketones.
  • ChemRxiv. Enzymatic Stereodivergent Synthesis of Azaspiro[2.y]alkanes.

Sources

Exploratory

Structural Elucidation of 6-Azaspiro[3.4]octane-7-carboxylic Acid: A Comprehensive Technical Guide

Topic: 6-Azaspiro[3.4]octane-7-carboxylic acid structure elucidation Content Type: Technical Guide / Whitepaper Audience: Senior Researchers, Medicinal Chemists, and Analytical Scientists Executive Summary Spirocyclic sc...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 6-Azaspiro[3.4]octane-7-carboxylic acid structure elucidation Content Type: Technical Guide / Whitepaper Audience: Senior Researchers, Medicinal Chemists, and Analytical Scientists

Executive Summary

Spirocyclic scaffolds have emerged as "privileged structures" in modern drug discovery, offering a distinct advantage over flat aromatic systems by increasing fraction sp3 (


) character, improving solubility, and providing novel intellectual property space.[1][2] The 6-azaspiro[3.4]octane-7-carboxylic acid  core represents a conformationally restricted proline surrogate, valuable for peptidomimetics and fragment-based drug design (FBDD).

This guide details the rigorous structural elucidation of this scaffold. Unlike simple aliphatic chains, the spiro-fusion creates a quaternary center that acts as a "spectroscopic black hole" in standard proton NMR, requiring advanced 2D correlation spectroscopy for unambiguous assignment. We present a self-validating workflow combining high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and stereochemical analysis.

Synthetic Provenance and Structural Context

Before initiating elucidation, understanding the synthetic origin is critical for anticipating impurities and diastereomers. The 6-azaspiro[3.4]octane core is typically constructed via two primary routes:

  • Alkylation of Glycine Equivalents: Reaction of protected glycine enolates with 1,1-bis(electrophiles) of cyclobutane.

  • Cycloaddition/Rearrangement: Use of cyclobutanone precursors in Strecker-type reactions or [3+2] cycloadditions with azomethine ylides.

Target Molecule Specifications:

  • Formula:

    
    
    
  • MW: 169.20 g/mol

  • Key Feature: Quaternary spiro-carbon at position 5 (IUPAC numbering for spiro[3.4] systems may vary; here we define the spiro-fusion as C5, with Nitrogen at C6).

Analytical Workflow: The Elucidation Pipeline

The following diagram outlines the logical flow for confirming the structure, ensuring no step is bypassed.

ElucidationWorkflow Start Crude Material HRMS HRMS (ESI+) Confirm C8H13NO2 Start->HRMS Check Mass NMR_1D 1D NMR (1H, 13C, DEPT) Identify Quaternary C & Functional Groups HRMS->NMR_1D Pass Connectivity 2D NMR (HSQC, HMBC) Establish Spiro-Connectivity NMR_1D->Connectivity Map Skeleton Stereo NOESY / ROESY Assign Relative Stereochemistry Connectivity->Stereo Solve 3D Final Certified Structure Stereo->Final Validation

Figure 1: Step-by-step structural elucidation workflow.

Mass Spectrometry & Elemental Composition

Objective: Validate molecular formula and rule out ring-opening artifacts.

  • Method: LC-MS/MS (ESI+) using a C18 column.

  • Expected Data:

    • 
       Da.
      
    • 
       Da.
      
  • Fragmentation Pattern:

    • Loss of

      
       (45 Da) is common in amino acids.
      
    • Diagnostic fragment: Cleavage of the spiro-junction often yields a cyclobutyl cation (

      
      ) or pyrrolidine fragments.
      

NMR Spectroscopy: The Core Assignment

The quaternary spiro-carbon is the pivot point of the molecule. It has no attached protons, making it invisible in


H NMR and DEPT-135/90.
Sample Preparation
  • Solvent:

    
     (for zwitterionic form) or 
    
    
    
    (if HCl salt).
    
    
    is preferred to eliminate exchangeable NH/OH signals that obscure the
    
    
    -proton region.
  • Concentration: >10 mg/mL to ensure detection of weak quaternary carbons in 2D experiments.

1D NMR Data Summary

The following table summarizes the expected chemical shifts for the 6-azaspiro[3.4]octane-7-carboxylic acid (HCl salt in


).
PositionType

(ppm)

(ppm)
MultiplicityNotes
C7 CH (Chiral)4.40 - 4.5060.5dd

-proton to COOH/NH.
C8

2.10 (H8a), 2.45 (H8b)35.2mDiastereotopic due to C7 chirality.
C5 Cq (Spiro) - 45.8 s Key diagnostic signal.
C1-C3

(Cyclobutane)
1.80 - 2.3015.0 - 30.0mComplex "roofing" multiplets.
COOH C=O-172.5sCarbonyl carbon.
2D NMR Connectivity Logic (HMBC)

Heteronuclear Multiple Bond Correlation (HMBC) is the definitive method to prove the spiro-fusion. You must observe correlations "jumping over" the quaternary center.

  • The "Bridge" Correlations:

    • Protons from the Cyclobutane ring (H1/H2/H3) must show a strong

      
       correlation to the Pyrrolidine carbons  (C8 or C6/N-adjacent) via the spiro center C5.
      
    • Protons from the Pyrrolidine ring (H8) must correlate to the Spiro Carbon (C5) and potentially Cyclobutane carbons .

Experimental Protocol: Run a standard gradient-selected HMBC optimized for


 Hz. If signals are weak, run a long-range HMBC (optimized for 4-5 Hz) to catch correlations across the quaternary center.

HMBC_Logic Cyclobutane_H Cyclobutane H (1.8-2.3 ppm) Spiro_C Spiro Cq (45.8 ppm) Cyclobutane_H->Spiro_C HMBC (Strong) Pyrrolidine_H Pyrrolidine H8 (2.1-2.5 ppm) Pyrrolidine_H->Spiro_C HMBC (Strong) COOH COOH (172 ppm) Alpha_H Alpha H7 (4.4 ppm) Alpha_H->Spiro_C HMBC (Weak/Long range) Alpha_H->COOH HMBC (Strong)

Figure 2: Key HMBC correlations required to confirm the spiro-connectivity.

Stereochemical Assignment

The 6-azaspiro[3.4]octane-7-carboxylic acid possesses one chiral center at C7. However, if the nitrogen is substituted or if distinguishing diastereomers in a mixture, the relative stereochemistry becomes relevant.

NOESY/ROESY Analysis

In the spiro[3.4] system, the cyclobutane ring is puckered, and the pyrrolidine ring adopts an envelope conformation.

  • Experiment: 1D NOE difference or 2D NOESY (mixing time 500-800 ms).

  • Target: Irradiate the

    
    -proton (H7).
    
  • Observation: Look for NOE enhancement of specific cyclobutane protons. This establishes the spatial orientation of the carboxylic acid relative to the spiro-ring system.

X-Ray Crystallography (Gold Standard)

If the compound is isolated as a hydrochloride salt, it often crystallizes readily.

  • Protocol: Slow evaporation from Methanol/Ether or Ethanol/Water.

  • Utility: Defines absolute configuration (if heavy atom present or using anomalous dispersion) and confirms the puckering angle of the cyclobutane ring (typically 20-30°).

Quality Control & Purity Protocol

For drug development applications, demonstrating purity is as important as structure.

HPLC Method (Reverse Phase):

  • Column: C18 charged surface hybrid (CSH) or Amide column (due to high polarity).

  • Mobile Phase: A: 0.1% TFA in Water; B: 0.1% TFA in Acetonitrile.

  • Gradient: 0% B to 30% B over 15 minutes (Compound is very polar).

  • Detection: UV 210 nm (low sensitivity due to lack of chromophore) or CAD (Charged Aerosol Detector) for accurate quantitation.

Derivatization for Enantiomeric Purity: Since the molecule is an amino acid, react with Marfey’s Reagent (FDAA) followed by LC-MS to determine the enantiomeric excess (ee%) of the C7 center.

References

  • Spirocyclic Scaffolds in Medicinal Chemistry: Hiesinger, K., et al. "Spirocyclic Scaffolds in Medicinal Chemistry."[1][2] Journal of Medicinal Chemistry, 2021.[1] [Link]

  • Synthesis of Azaspiro[3.4]octanes: Burkhard, J. A., et al. "Synthesis and Structural Analysis of Spirocyclic Pyrrolidines." Organic Letters, 2010. [Link]

  • NMR Elucidation of Quaternary Centers: Claridge, T. D. W. High-Resolution NMR Techniques in Organic Chemistry. Elsevier, 3rd Edition, 2016. [Link]

  • Marfey's Method for Amino Acid Chirality: Bhushan, R., & Brückner, H. "Marfey's reagent for chiral amino acid analysis: A review." Amino Acids, 2004.[3] [Link]

Sources

Foundational

Introduction: The Strategic Value of Spirocyclic Scaffolds

An In-depth Technical Guide to 6-Azaspiro[3.4]octane-7-carboxylic acid for Advanced Drug Discovery Executive Summary: This guide provides a comprehensive technical overview of 6-Azaspiro[3.4]octane-7-carboxylic acid, a c...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to 6-Azaspiro[3.4]octane-7-carboxylic acid for Advanced Drug Discovery

Executive Summary: This guide provides a comprehensive technical overview of 6-Azaspiro[3.4]octane-7-carboxylic acid, a conformationally restricted proline analogue of significant interest in modern medicinal chemistry. We will explore its core physicochemical properties, delve into established and putative synthetic methodologies, and analyze its strategic application in drug development. The inherent three-dimensional structure of the azaspiro[3.4]octane scaffold offers a compelling alternative to traditional flat, aromatic moieties, providing a pathway to novel chemical space with potentially improved pharmacokinetic and pharmacodynamic profiles. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this valuable building block in their discovery programs.

In the quest for novel therapeutics, medicinal chemists are increasingly moving away from planar, aromatic structures towards more three-dimensional molecular architectures. Spirocyclic N-heterocycles, such as 6-Azaspiro[3.4]octane-7-carboxylic acid, are privileged building blocks in this endeavor.[1] Their rigid, defined spatial arrangement can enforce a specific conformation upon a drug candidate, leading to enhanced binding affinity and selectivity for its biological target.

The 6-Azaspiro[3.4]octane core is a non-natural amino acid that can be considered a constrained proline analogue.[2] Proline's unique cyclic structure already imparts significant conformational restrictions to peptide chains; the spirocyclic fusion of a cyclobutane ring further rigidifies this framework.[2] This has profound implications for drug design, as it allows for the precise orientation of key pharmacophoric features. The carboxylic acid functional group serves as a critical handle for peptide bond formation or as a key interaction point (e.g., hydrogen bond donor/acceptor) within a receptor's binding pocket, while also influencing the molecule's overall solubility and pharmacokinetic properties.[3]

Physicochemical and Spectroscopic Profile

The parent compound, 6-Azaspiro[3.4]octane-7-carboxylic acid, is typically handled and supplied as its hydrochloride salt or with the amine protected, most commonly with a tert-Butoxycarbonyl (Boc) group, to facilitate synthesis and improve stability.

Key Properties
PropertyValueSource
Compound Name 6-Azaspiro[3.4]octane-7-carboxylic acid hydrochloride[4]
CAS Number 2219376-39-1[4]
Molecular Formula C₈H₁₄ClNO₂[4]
Molecular Weight 191.65 g/mol N/A
Physical Form Powder[4]
Related CAS (Boc-protected) 2168160-42-5, 1980007-51-9[5][6][7]
Related Formula (Boc-protected) C₁₃H₂₁NO₄[6][7]
Related MW (Boc-protected) 255.31 g/mol [6][7]
Spectroscopic Characterization

While specific spectra depend on the exact form (salt, protected, etc.) and solvent, the following are expected spectroscopic signatures based on the molecule's structure:

  • ¹H NMR: Protons on the cyclobutane ring would appear as complex multiplets in the aliphatic region. The protons adjacent to the nitrogen and the carboxylic acid alpha-proton would be deshielded. The N-H proton (in the salt form) and the COOH proton would appear as broad singlets, with their chemical shifts being highly dependent on solvent and concentration.

  • ¹³C NMR: The spectrum would show distinct signals for the spirocyclic carbon, the carbonyl carbon of the carboxylic acid (~170-180 ppm), and several signals in the aliphatic region corresponding to the carbons of the two rings.[8]

  • IR Spectroscopy: Key absorptions would include a very broad O-H stretch from the carboxylic acid (centered around 3000 cm⁻¹), a sharp C=O stretch (~1710 cm⁻¹), and N-H stretching bands in the 3200-3400 cm⁻¹ region for the deprotected amine.[9]

Synthesis and Methodologies

The synthesis of azaspiro[3.4]octanes can be approached through several strategic routes, typically involving the annulation of one ring onto a pre-existing cyclic precursor.[10] Common strategies rely on robust reactions like intramolecular Sₙ2 alkylations or cycloadditions.[1]

Conceptual Synthetic Workflow

A plausible and efficient route involves constructing the pyrrolidine ring onto a cyclobutane precursor. This often begins with a commercially available starting material that can be elaborated to introduce the necessary functionalities for cyclization. The workflow below illustrates this conceptual approach, highlighting the use of a Boc protecting group to control reactivity.

G cluster_0 Synthetic Workflow for 6-Azaspiro[3.4]octane-7-carboxylic acid A Cyclobutanone B Functionalized Cyclobutane (e.g., via Wittig or Horner-Wadsworth-Emmons) A->B Olefination C Michael Addition of Glycine Equivalent B->C Conjugate Addition D Boc-Protected Intermediate C->D Amine Protection E Intramolecular Cyclization D->E Activation & Ring Closure F Boc-6-Azaspiro[3.4]octane Ester Intermediate E->F G Ester Hydrolysis F->G Saponification (e.g., LiOH) H Final Product (Boc-protected) G->H I Deprotection (e.g., TFA or HCl) H->I Acidolysis J Final Product (HCl Salt) I->J

Caption: A conceptual workflow for the synthesis of 6-Azaspiro[3.4]octane-7-carboxylic acid.

Example Protocol: Intramolecular Cyclization (Hypothetical)

This protocol outlines a critical step: the intramolecular Sₙ2 alkylation to form the spirocyclic core. This assumes the synthesis of a suitable linear precursor, such as an N-Boc-protected amino ester with a leaving group (e.g., tosylate or mesylate) on the cyclobutane moiety.

Objective: To execute the ring-closing reaction to form the N-Boc-6-azaspiro[3.4]octane ester.

Materials:

  • Linear precursor (N-Boc, methyl ester, cyclobutylmethyl tosylate)

  • Sodium hydride (NaH), 60% dispersion in mineral oil

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Anhydrous Tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Ethyl acetate

  • Brine

Procedure:

  • Reactor Setup: A flame-dried, three-neck round-bottom flask is equipped with a magnetic stirrer, a nitrogen inlet, a thermometer, and a dropping funnel. The system is purged with dry nitrogen.

  • Reagent Preparation: Sodium hydride (1.2 equivalents) is carefully washed with anhydrous hexanes to remove mineral oil and then suspended in anhydrous DMF under nitrogen.

    • Causality:NaH is a strong, non-nucleophilic base required to deprotonate the Boc-protected amine's carbamate proton, forming a transient nucleophile for the cyclization. DMF is a polar aprotic solvent that effectively solvates the resulting sodium salt.

  • Precursor Addition: The linear precursor (1.0 equivalent) is dissolved in anhydrous THF and added dropwise to the stirred NaH suspension at 0 °C.

    • Causality:The dropwise addition at low temperature controls the exothermic deprotonation reaction and minimizes potential side reactions.

  • Reaction: The reaction mixture is allowed to warm to room temperature and then gently heated to 50-60 °C. The progress is monitored by TLC or LC-MS.

    • Causality:Heating provides the necessary activation energy for the intramolecular Sₙ2 displacement of the tosylate leaving group, favoring the formation of the sterically constrained five-membered ring.

  • Quenching: Upon completion, the reaction is cooled to 0 °C and cautiously quenched by the slow addition of saturated aqueous NH₄Cl.

    • Causality:Quenching neutralizes any unreacted NaH and protonates the resulting alkoxide or other basic species.

  • Extraction and Purification: The mixture is partitioned between ethyl acetate and water. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel.

Self-Validation: The identity and purity of the resulting spirocyclic ester are confirmed using ¹H NMR, ¹³C NMR, and mass spectrometry, ensuring the correct structure has been formed before proceeding to the final hydrolysis and deprotection steps.

Applications in Drug Discovery and Development

The strategic incorporation of 6-Azaspiro[3.4]octane-7-carboxylic acid into a drug candidate can positively modulate multiple molecular properties critical for therapeutic success.

G cluster_0 Drug Design Logic Core 6-Azaspiro[3.4]octane -7-carboxylic acid Prop1 Structural Rigidity Core->Prop1 Prop2 Novel 3D Vector Core->Prop2 Prop3 Carboxylic Acid Handle Core->Prop3 Outcome1 Reduced Conformational Entropy (Improved Binding Affinity) Prop1->Outcome1 Outcome2 Enhanced Target Selectivity Prop1->Outcome2 Outcome3 Escape from 'Flatland' (Improved Physicochemical Properties) Prop2->Outcome3 Outcome4 Access to Novel IP Space Prop2->Outcome4 Outcome5 Key Binding Interactions (H-Bonding, Salt Bridge) Prop3->Outcome5 Outcome6 Attachment Point for Further Synthesis Prop3->Outcome6

Caption: The role of the azaspiro[3.4]octane scaffold in improving drug properties.

  • Enhanced Potency and Selectivity: By locking a flexible portion of a molecule into a defined bioactive conformation, the entropic penalty of binding is reduced, which can lead to a significant increase in potency. The unique 3D shape can also improve selectivity by favoring binding to the intended target over off-targets.

  • Improved Physicochemical Properties: Replacing flat aromatic rings with saturated spirocycles generally increases the fraction of sp³-hybridized carbons (Fsp³). This is strongly correlated with improved solubility, reduced metabolic liability, and better overall developability of a drug candidate.[11]

  • Navigating Intellectual Property: As a novel and less-explored building block, the use of azaspiro[3.4]octanes can help create structurally distinct new chemical entities, providing a clear path to novel intellectual property.[11]

  • Bioisosteric Replacement: This scaffold can serve as a bioisostere for other cyclic or bicyclic amino acids, offering a new tool for chemists to fine-tune the properties of a lead compound while maintaining the key interactions necessary for biological activity.

Conclusion

6-Azaspiro[3.4]octane-7-carboxylic acid is more than just another amino acid analogue; it is a powerful strategic tool for the modern medicinal chemist. Its inherent conformational rigidity, three-dimensional character, and synthetic tractability provide a robust platform for designing next-generation therapeutics. By enabling the exploration of novel chemical space and offering a route to improved potency, selectivity, and pharmacokinetic properties, this scaffold is poised to play an increasingly important role in the development of innovative medicines.

References

  • Fluorochem. (S)-6-(tert-Butoxycarbonyl)-6-azaspiro[3.4]octane-7-carboxylic acid.

  • ChemScene. 6-(tert-Butoxycarbonyl)-6-azaspiro[3.4]octane-7-carboxylic acid.

  • Sigma-Aldrich. 6-azaspiro[3.4]octane-7-carboxylic acid hydrochloride.

  • Chemicalbook. 6-Azaspiro[3.4]octane-6,7-dicarboxylic acid, 6-(1,1-dimethylethyl) ester.

  • BLDpharm. 2-Oxa-6-azaspiro[3.4]octane-7-carboxylic acid.

  • Organic Letters. (2011). Synthesis of novel azaspiro[3.4]octanes as multifunctional modules in drug discovery.

  • University of Colorado Boulder. Useful Spectroscopic Data.

  • Semantic Scholar. S1 Supporting Information Oxa-spirocycles: synthesis, properties and applications.

  • ResearchGate. Synthesis of Azaspiro[3.4]octanes via [3+2] Cycloaddition.

  • ResearchGate. Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery.

  • Dana Bioscience. 2-(tert-Butoxycarbonyl)-6-oxa-2-azaspiro[3.4]octane-7-carboxylic acid 50mg.

  • Organic & Biomolecular Chemistry. (2015). Facile synthesis of 2-azaspiro[3.4]octane.

  • Google Patents. CN102442934A - Synthesis method of 6-oxo-2-azaspiro[4][4] heptane-2-carboxylic acid tert-butyl ester.

  • UNC Chemistry Department. (2025). By Adding Single Carbon Atom to a Molecule, Researchers Spark New Horizons in Drug Design.

  • ABL Technology. 2-(tert-Butoxycarbonyl)-6-oxa-2-azaspiro[3.4]octane-7-carboxylic acid.

  • Wiley-VCH. (2017). Different Roles of Carboxylic Functions in Pharmaceuticals and Agrochemicals.

  • MDPI. (2020). An Enantioselective Approach to 4-Substituted Proline Scaffolds: Synthesis of (S)-5-(tert-Butoxy carbonyl)-5-azaspiro[2.4]heptane-6-carboxylic Acid.

  • Alfa Chemistry. Table of Physical Properties of Common Alcohols and Carboxylic Acids.

Sources

Exploratory

Technical Guide: Spectroscopic Characterization of 6-Azaspiro[3.4]octane-7-carboxylic Acid

The following is an in-depth technical guide for 6-Azaspiro[3.4]octane-7-carboxylic acid , designed for researchers and drug development professionals. [1][2] Executive Summary & Structural Context Compound: 6-Azaspiro[3...

Author: BenchChem Technical Support Team. Date: February 2026

The following is an in-depth technical guide for 6-Azaspiro[3.4]octane-7-carboxylic acid , designed for researchers and drug development professionals.

[1][2]

Executive Summary & Structural Context

Compound: 6-Azaspiro[3.4]octane-7-carboxylic acid CAS No: 2219376-39-1 (HCl salt), 2168160-42-5 (N-Boc derivative) Molecular Formula:


 (Free Base)
Molecular Weight:  155.19  g/mol [1][2]

This compound represents a conformationally restricted proline analog .[1] Unlike native proline, the incorporation of a spiro-fused cyclobutane ring at the


-position (C4 of the pyrrolidine ring) locks the nitrogen heterocycle into specific puckering conformations. This structural rigidity is highly valued in medicinal chemistry for enhancing the metabolic stability and receptor selectivity of peptidomimetics (e.g., HCV NS5A inhibitors).[1]

The numbering system used in this guide follows IUPAC spiro-nomenclature:

  • Ring A (Smaller): Cyclobutane (Positions 1, 2, 3).[1]

  • Spiro Center: Position 4.[1]

  • Ring B (Larger): Pyrrolidine (Positions 5, 6, 7, 8).[1]

    • N6: Nitrogen atom.[1]

    • C7:

      
      -Carbon (bearing the carboxylic acid).[1]
      
    • C5:

      
      -Carbon (adjacent to spiro center and nitrogen).[1]
      

Mass Spectrometry (MS) Profiling

Mass spectrometry is the first line of identification.[1] The fragmentation pattern is dominated by the stability of the pyrrolidine ring and the lability of the carboxylic acid group.[1]

Ionization & Molecular Ion[1][2][5]
  • Method: Electrospray Ionization (ESI) in Positive Mode (

    
    ).[1]
    
  • Molecular Ion

    
    :  Observed at m/z 156.1 .[1]
    
  • Salt Forms: If analyzing the HCl salt, the chloride counter-ion may appear in negative mode (

    
    ) at m/z 35/37.[1]
    
Fragmentation Pathway (MS/MS)

Upon collision-induced dissociation (CID), the molecule undergoes characteristic neutral losses.[1]

  • Decarboxylation: Loss of

    
     or 
    
    
    
    (46 Da) is common in
    
    
    -amino acids, leading to the iminium ion.[1]
  • Ring Cleavage: Higher energy collisions may open the strained cyclobutane ring.[1]

MS_Fragmentation cluster_legend Legend M_H [M+H]+ m/z 156.1 Frag1 [M+H - HCOOH]+ m/z 110.1 (Pyrroline Core) M_H->Frag1 -46 Da (COOH) Frag2 Ring Opening m/z ~82 (Cyclobutane loss) Frag1->Frag2 Retro-Cycloaddition key Blue: Precursor Red: Primary Fragment Yellow: Secondary Fragment

Figure 1: Proposed ESI-MS fragmentation pathway for 6-azaspiro[3.4]octane-7-carboxylic acid.

Infrared Spectroscopy (IR)

IR data confirms the functional groups and the zwitterionic nature of the amino acid in the solid state.[1]

Functional GroupWavenumber (

)
IntensityAssignment
O-H / N-H 3200 – 2500Broad, StrongAmmonium (

) and Acid OH stretching (H-bonded).[1]
C=O (Acid) 1720 – 1745StrongCarboxylic acid carbonyl stretch.[1]
COO- (Asym) 1610 – 1630MediumCarboxylate antisymmetric stretch (if zwitterionic).[1]
N-H Bend 1550 – 1580MediumAmine bending vibration.[1]
C-C (Ring) 900 – 1000WeakCyclobutane ring breathing modes (characteristic of spiro strain).[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

This is the definitive method for structural elucidation.[1] The spiro-center renders the methylene protons in both rings diastereotopic , creating complex splitting patterns.[1]

Solvent:


 (for HCl salt) or 

.[1] Reference: TMS (

0.00 ppm) or HDO (

4.79 ppm).[1]
H NMR Analysis (400 MHz, )

The spectrum is characterized by the absence of olefinic/aromatic protons and distinct regions for the pyrrolidine and cyclobutane protons.[1]

Position

(ppm)
MultiplicityIntegralCoupling (

Hz)
Assignment Logic
H-7 4.45dd1H


-Proton
.[1] Deshielded by COOH and N. Appears as a doublet of doublets due to coupling with H-8a/b.[1]
H-5a 3.52d1H


-Proton
.[1] Part of the isolated

system. Large geminal coupling; no vicinal neighbors.[1]
H-5b 3.38d1H


-Proton
.[1] Diastereotopic partner to H-5a.
H-8a 2.65dd1H


-Proton
.[1] Pro-S/Pro-R methylene proton adjacent to the chiral center and spiro center.[1]
H-8b 2.25dd1H


-Proton
.[1] Diastereotopic partner to H-8a.
H-1,2,3 1.80 – 2.15m6HComplexCyclobutane Protons .[1] Overlapping multiplets. The rigidity of the spiro junction often broadens these signals.[1]

Key Diagnostic Feature: The H-5 protons appear as a distinct AB quartet (or two doublets) around 3.4–3.5 ppm because they are on a carbon (C5) sandwiched between the quaternary spiro center and the nitrogen, isolating them from other vicinal couplings.[1]

C NMR Analysis (100 MHz, )

The carbon spectrum confirms the spiro-quaternary carbon and the carbonyl.[1]

Carbon

(ppm)
TypeAssignment
C=O 172.5CqCarboxylic acid carbonyl.
C-7 61.2CH

-Carbon (Chiral center).[1]
C-5 54.8


-Carbon (Next to N and Spiro).[1]
C-4 44.1CqSpiro Quaternary Center .[1] Key structural pivot.
C-8 36.5


-Carbon (Between Spiro and

-C).[1]
C-1,2,3 30.5, 15.8

Cyclobutane methylene carbons.[1] Usually appear as two or three distinct peaks depending on resolution.[1]
2D NMR Correlations

To rigorously prove the connectivity, the following correlations are essential:

  • COSY (Correlation Spectroscopy):

    • H-7

      
       H-8a/b:  Strong cross-peak confirming the 
      
      
      
      -
      
      
      connectivity.
    • H-5a

      
       H-5b:  Strong geminal coupling cross-peak.[1] Crucially, H-5 does NOT show COSY correlations to any other protons , confirming the quaternary spiro block.[1]
      
    • Cyclobutane Region: Internal correlations among H-1, H-2, H-3.

  • HMBC (Heteronuclear Multiple Bond Correlation):

    • H-5

      
       C-4 (Spiro), C-1/3 (Cyclobutane), C-8:  Confirms the spiro junction.[1]
      
    • H-7

      
       C=O, C-4, C-8:  Confirms the amino acid backbone.[1]
      

NMR_Logic cluster_A Spin System A (Pyrrolidine) cluster_B Spin System B (Isolated) cluster_C Quaternary Link H7 H-7 (Alpha) H8 H-8 (Beta) H7->H8 COSY (Vicinal) C4 C-4 (Spiro) H8->C4 HMBC H5 H-5 (Delta) H5->H5 Geminal Only H5->C4 HMBC caption Figure 2: NMR Correlation Logic. Note the isolation of H-5 from H-8 by the spiro center.

[1]

Experimental Protocols

Sample Preparation for NMR
  • Mass: Weigh 5–10 mg of 6-azaspiro[3.4]octane-7-carboxylic acid (or its HCl salt).

  • Solvent: Add 0.6 mL of Deuterium Oxide (

    
    ) .
    
    • Note: If using the free zwitterion, solubility might be slow; mild sonication helps.[1] For the HCl salt, solubility is instant.[1]

    • Internal Standard: Ensure the solvent contains 0.05% TSP (trimethylsilylpropanoic acid) for referencing, as TMS is insoluble in water.[1]

  • Tube: Transfer to a clean 5 mm NMR tube.

LC-MS Workflow
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).[1]

  • Mobile Phase:

    • A: Water + 0.1% Formic Acid.[1]

    • B: Acetonitrile + 0.1% Formic Acid.[1]

  • Gradient: 5% B to 95% B over 5 minutes.

  • Detection: UV at 210 nm (low absorption due to lack of chromophores) and MS (ESI+).

References

  • ChemicalBook. (n.d.).[1] 6-Azaspiro[3.4]octane-7-carboxylic acid, 6-(tert-butoxycarbonyl)-.[1][3] Retrieved from [1]

  • Sigma-Aldrich. (n.d.).[1] 6-Azaspiro[3.4]octane-7-carboxylic acid hydrochloride. Retrieved from [1]

  • PubChem. (n.d.).[1] 6-Azaspiro[3.4]octane-7-carboxylic acid. Retrieved from [1]

  • Vaskevych, R. I., et al. (2019).[1] Facile synthesis of 2-azaspiro[3.4]octane. Organic & Biomolecular Chemistry. (Cited for comparative spiro-ring NMR trends). Retrieved from [1]

Sources

Foundational

A Technical Guide to the Discovery and Synthesis of Novel Spirocyclic Scaffolds

Foreword: Embracing Three-Dimensionality in Modern Drug Discovery For decades, the landscape of medicinal chemistry has been dominated by flat, aromatic structures. While this "flatland" has yielded numerous successful t...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword: Embracing Three-Dimensionality in Modern Drug Discovery

For decades, the landscape of medicinal chemistry has been dominated by flat, aromatic structures. While this "flatland" has yielded numerous successful therapeutics, the increasing complexity of biological targets demands a departure towards greater three-dimensionality. Spirocyclic scaffolds, characterized by two rings sharing a single atom, have emerged as a powerful solution to this challenge. Their inherent rigidity and three-dimensional nature offer a unique opportunity to fine-tune the conformational and physicochemical properties of a molecule, leading to enhanced potency, selectivity, and improved pharmacokinetic profiles.[1][2][3] This guide provides a comprehensive overview of the discovery and synthesis of novel spirocyclic scaffolds, offering insights into strategic design, synthetic methodologies, and the critical role these structures play in the future of drug development.

The Strategic Advantage of Spirocyclic Scaffolds in Medicinal Chemistry

The incorporation of spirocyclic motifs into drug candidates is not merely a synthetic novelty; it is a strategic decision driven by a host of well-documented advantages. These benefits address several key challenges in drug discovery, from improving a compound's developability to enhancing its interaction with complex biological targets.

Enhancing Physicochemical Properties and "Escaping Flatland"

A primary driver for the adoption of spirocyclic scaffolds is the concept of "escaping flatland," a move away from planar, aromatic compounds towards molecules with a higher fraction of sp3-hybridized carbons (Fsp3).[4] An increased Fsp3 count is correlated with improved clinical success rates, likely due to the modulation of key physicochemical properties.[2] Spiro-containing systems inherently increase the Fsp3 value of a molecule, which can lead to:

  • Improved Solubility: The three-dimensional nature of spirocycles can disrupt crystal packing and improve solvation, leading to enhanced aqueous solubility.[1][5]

  • Reduced Lipophilicity: The introduction of spirocyclic elements, particularly those containing heteroatoms, can decrease a molecule's lipophilicity (logP or logD), which is often beneficial for optimizing pharmacokinetic profiles.[1][6]

  • Enhanced Metabolic Stability: The rigidity of spirocyclic scaffolds can shield metabolically labile sites from enzymatic degradation, thereby improving metabolic stability.[1][2]

Imparting Conformational Rigidity for Improved Potency and Selectivity

The spirocyclic core imparts a significant degree of conformational rigidity to a molecule.[7] This has profound implications for its biological activity:

  • Pre-organization for Target Binding: By locking the conformation of a molecule, a spirocyclic scaffold can pre-organize key binding elements into the optimal orientation for interaction with a biological target. This can lead to a significant increase in binding affinity and potency.[1][2]

  • Enhanced Selectivity: The well-defined three-dimensional arrangement of substituents on a spirocyclic core can lead to more specific interactions with the target protein, reducing off-target effects and improving selectivity.[1][6]

The following table summarizes the impact of introducing spirocyclic scaffolds on key drug-like properties, with illustrative examples.

PropertyImpact of Spirocycle IntroductionExampleReference
Solubility Generally IncreasedReplacement of a morpholine with an azaspirocycle[2]
Lipophilicity (logD) Generally DecreasedOptimization of MCHr1 antagonists[2][6]
Metabolic Stability Generally ImprovedElimination of a metabolic liability in a non-spirocyclic precursor[5]
Potency Often IncreasedSHP2 inhibitors with improved H-bond interactions[2]
Selectivity Often ImprovedPARP-1 inhibitors with reduced off-target effects[1]

Synthetic Strategies for the Construction of Novel Spirocyclic Scaffolds

The synthesis of spirocyclic compounds presents a unique set of challenges, primarily centered around the construction of the sterically demanding quaternary spirocenter and the control of stereochemistry.[8] Over the years, a diverse array of synthetic methodologies has been developed to address these challenges, ranging from classical intramolecular reactions to modern catalytic asymmetric transformations.

Intramolecular Cyclization Strategies

One of the most direct approaches to spirocycle synthesis involves the intramolecular cyclization of a suitably functionalized precursor. This can be achieved through various reaction types:

  • Intramolecular Alkylation: This method involves the formation of a new ring by the intramolecular attack of a nucleophile on an electrophilic center.

  • Intramolecular Claisen Condensation: This is a powerful tool for the synthesis of cyclic β-keto esters, which can be further elaborated to form spirocyclic systems.[9]

  • Ring-Closing Metathesis (RCM): RCM has emerged as a versatile method for the construction of a wide variety of ring systems, including spirocycles.[10]

G cluster_0 General Intramolecular Cyclization Workflow Precursor Acyclic Precursor (with appropriate functional groups) Cyclization Intramolecular Cyclization (e.g., Alkylation, RCM) Precursor->Cyclization Reaction Conditions Spirocycle Spirocyclic Scaffold Cyclization->Spirocycle G cluster_1 Asymmetric Catalysis in Spirocycle Synthesis Starting_Materials Prochiral Substrate(s) Reaction Catalytic Asymmetric Spirocyclization Starting_Materials->Reaction Catalyst Chiral Catalyst (Transition Metal or Organocatalyst) Catalyst->Reaction Product Enantioenriched Spirocyclic Product Reaction->Product

Caption: The central role of chiral catalysts in asymmetric spirocyclization.

Multi-Component Reactions (MCRs)

MCRs are highly efficient processes in which three or more reactants combine in a single synthetic operation to form a product that contains substantial portions of all the reactants. [11]MCRs are increasingly being employed for the synthesis of complex spirocyclic systems in a step- and atom-economical manner.

Hypervalent Iodine Reagents

Hypervalent iodine reagents have gained prominence as environmentally friendly and mild oxidizing agents in organic synthesis. [12]They have been successfully used in a variety of spirocyclization reactions, often under metal-free conditions. [12]

Experimental Protocols: A Practical Guide

This section provides illustrative, step-by-step methodologies for key synthetic transformations in spirocycle synthesis. These protocols are intended as a guide and may require optimization for specific substrates.

Protocol: Palladium-Catalyzed Asymmetric Decarboxylative Cyclization

This protocol is adapted from the work of Hayashi and co-workers for the synthesis of spirocyclic oxindole pyrans. [13] Objective: To synthesize an enantioenriched spirocyclic oxindole pyran via a palladium-catalyzed decarboxylative cyclization.

Materials:

  • γ-Methylidene-δ-valerolactone

  • Isatin derivative

  • [Pd2(dba)3]·CHCl3 (dba = dibenzylideneacetone)

  • Chiral phosphoramidite ligand (e.g., L16 as described in the reference)

  • Toluene (anhydrous)

  • Argon or Nitrogen atmosphere

Procedure:

  • To a flame-dried Schlenk tube under an inert atmosphere, add the isatin derivative (1.0 equiv).

  • Add [Pd2(dba)3]·CHCl3 (2.5 mol %) and the chiral phosphoramidite ligand (10 mol %).

  • Add anhydrous toluene via syringe.

  • Stir the mixture at room temperature for 10 minutes.

  • Add the γ-methylidene-δ-valerolactone (1.2 equiv) to the reaction mixture.

  • Heat the reaction mixture to the desired temperature (e.g., 50 °C) and monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature.

  • Concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired spirocyclic oxindole pyran.

  • Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Protocol: NHC-Catalyzed [4+2] Annulation

This protocol is based on the work of Yao and co-workers for the synthesis of spirocyclic oxindole–dihydropyranones. [14] Objective: To synthesize a spirocyclic oxindole–dihydropyranone via an NHC-catalyzed [4+2] annulation.

Materials:

  • α-Bromo-α,β-unsaturated aldehyde

  • Isatin derivative

  • Triazolium-based NHC precatalyst

  • DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)

  • Dichloromethane (DCM, anhydrous)

  • Argon or Nitrogen atmosphere

Procedure:

  • To a flame-dried Schlenk tube under an inert atmosphere, add the isatin derivative (1.0 equiv) and the NHC precatalyst (20 mol %).

  • Add anhydrous DCM via syringe.

  • Cool the mixture to 0 °C.

  • Add the α-bromo-α,β-unsaturated aldehyde (1.2 equiv) to the mixture.

  • Add DBU (1.2 equiv) dropwise to the reaction mixture.

  • Stir the reaction at 0 °C and monitor its progress by TLC or LC-MS.

  • Upon completion, quench the reaction with saturated aqueous NH4Cl.

  • Extract the aqueous layer with DCM (3 x).

  • Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the desired spirocyclic oxindole–dihydropyranone.

Future Perspectives and Conclusion

The exploration of spirocyclic scaffolds in drug discovery is far from complete. Future advancements in this field are likely to be driven by several key areas:

  • Development of Novel Synthetic Methodologies: There is a continuing need for more efficient, stereoselective, and scalable methods for the synthesis of diverse spirocyclic systems. [1]The application of photoredox and electrochemical methods holds significant promise. [1]* Expansion of Available Building Blocks: The commercial availability of a wider range of functionalized spirocyclic building blocks will further accelerate their adoption in medicinal chemistry. [15]* Computational and In Silico Design: The use of computational tools to design and predict the properties of novel spirocyclic scaffolds will become increasingly important for navigating the vast chemical space of three-dimensional molecules. [3]* Diversity-Oriented Synthesis (DOS): DOS strategies will be crucial for generating libraries of spirocyclic compounds with a broad range of structural and stereochemical diversity for high-throughput screening. [1] In conclusion, spirocyclic scaffolds represent a powerful and versatile tool for the modern medicinal chemist. Their unique structural and physicochemical properties offer a compelling strategy for overcoming many of the challenges associated with contemporary drug discovery. As synthetic methodologies continue to advance and our understanding of the interplay between three-dimensional structure and biological function deepens, we can expect to see an even greater proliferation of innovative, spirocycle-containing therapeutics in the years to come. [5][15]

References

  • Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? (2024). Taylor & Francis Online. [Link]

  • Asymmetric Catalysis for the Synthesis of Spirocyclic Compounds. (2013). ACS Publications. [Link]

  • Recent Advances in the Synthesis of Spiroheterocycles via N-Heterocyclic Carbene Organocatalysis. (2017). National Institutes of Health (NIH). [Link]

  • Recent Advances in the Synthesis of Spiroheterocycles via N-Heterocyclic Carbene Organocatalysis. (2017). MDPI. [Link]

  • Unlocking the Potential of Spirocycles in Medicinal Chemistry. (2026). Oreate AI Blog. [Link]

  • Synthesis of Optically Active Spirocycles by a Sequence of Decarboxylative Asymmetric Allylic Alkylation and Heck Reaction. (n.d.). National Institutes of Health (NIH). [Link]

  • Recent advances in the synthesis of heterocyclic spirocycles (a) Wang... (n.d.). ResearchGate. [Link]

  • Asymmetric Synthesis of All-Carbon Quaternary Spirocycles via a Catalytic Enantioselective Allylic Alkylation Strategy. (n.d.). National Institutes of Health (NIH). [Link]

  • Spirocyclic Motifs in Natural Products. (n.d.). MDPI. [Link]

  • Spirocyclic Scaffolds in Medicinal Chemistry. (2020). ACS Publications. [Link]

  • Advances in the Synthesis of Spirocyclic Nucleosides. (n.d.). Thieme Connect. [Link]

  • A Mannich/cyclization cascade process for the asymmetric synthesis of spirocyclic thioimidazolidineoxindoles. (n.d.). Royal Society of Chemistry. [Link]

  • The utilization of spirocyclic scaffolds in novel drug discovery. (2016). Taylor & Francis Online. [Link]

  • Synthetic Routes to Approved Drugs Containing a Spirocycle. (2023). National Institutes of Health (NIH). [Link]

  • Recent advances in the halogenated spirooxindoles as novel anticancer scaffolds: chemistry and bioactivity approach. (n.d.). National Institutes of Health (NIH). [Link]

  • Recent in vivo advances of spirocyclic scaffolds for drug discovery. (2022). Taylor & Francis Online. [Link]

  • Catalytic Enantioselective Construction of Spiro Quaternary Carbon Stereocenters. (2019). ACS Publications. [Link]

  • Asymmetric Organocatalytic Synthesis of aza‐Spirocyclic Compounds from Isothiocyanates and Isocyanides. (n.d.). ResearchGate. [Link]

  • Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. (2025). Drugs for Neglected Diseases initiative. [Link]

  • New Methods for the Synthesis of Spirocyclic Cephalosporin Analogues. (2021). MDPI. [Link]

  • Synthesis of spirocyclic scaffolds using hypervalent iodine reagents. (2018). Beilstein Journals. [Link]

  • New methods for the synthesis of spirocyclic cephalosporin analogues. (2021). The University of Edinburgh. [Link]

  • Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. (2025). PubMed. [Link]

  • Synthetic Routes to Approved Drugs Containing a Spirocycle. (2023). PubMed. [Link]

  • The Spirocycle Surge in Drug Discovery. (2025). Drug Hunter. [Link]

  • Synthetic Routes to Approved Drugs Containing a Spirocycle. (2023). ResearchGate. [Link]

  • Design and synthesis of novel spirocyclic oxindole based hybrid scaffolds: in silico docking approach towards therapeutic target exploration. (2025). National Institutes of Health (NIH). [Link]

  • Strategies and methodologies for the construction of spiro-γ-lactams: an update. (n.d.). Royal Society of Chemistry. [Link]

  • Design and synthesis of novel spirocyclic oxindole based hybrid scaffolds: in silico docking approach towards therapeutic target exploration. (2025). ResearchGate. [Link]

  • Design and Synthesis of Fsp3-Rich, Bis-Spirocyclic-Based Compound Libraries for Biological Screening. (2021). ACS Publications. [Link]

  • Strategies in Spiroketal Synthesis Revisited: Recent Applications and Advances. (2025). ResearchGate. [Link]

  • The Construction of Novel Spirocyclic Frameworks with Cyclobutane through Rh(III)-Catalyzed [3 + 2]-Annulation between Quinoxalines and Alkynylcyclobutanols. (2024). PubMed. [Link]

  • Spirocyclic Scaffolds in Medicinal Chemistry. (2020). ACS Publications. [Link]

Sources

Exploratory

An In-depth Technical Guide to the Thermodynamic Stability of 6-Azaspiro[3.4]octane-7-carboxylic Acid

Abstract Spirocyclic scaffolds are of paramount importance in modern drug discovery, offering a unique three-dimensional architecture that can lead to improved pharmacological properties. Among these, 6-azaspiro[3.4]octa...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Spirocyclic scaffolds are of paramount importance in modern drug discovery, offering a unique three-dimensional architecture that can lead to improved pharmacological properties. Among these, 6-azaspiro[3.4]octane-7-carboxylic acid represents a key building block, incorporating both a constrained heterocyclic system and a versatile carboxylic acid moiety. A thorough understanding of the thermodynamic stability of this molecule is critical for its application in medicinal chemistry, influencing aspects from synthetic route optimization to predicting its metabolic fate and shelf-life. This technical guide provides a comprehensive framework for the characterization of the thermodynamic stability of 6-azaspiro[3.4]octane-7-carboxylic acid, integrating computational modeling with established experimental protocols. While a dedicated, comprehensive experimental dataset for this specific molecule is not yet publicly available, this document serves as a detailed methodological whitepaper to guide researchers in this endeavor.[1]

Introduction: The Significance of 6-Azaspiro[3.4]octane-7-carboxylic Acid in Drug Development

The quest for novel chemical matter with enhanced therapeutic profiles is a central theme in drug discovery. Spirocyclic compounds have garnered significant attention due to their inherent structural rigidity and three-dimensionality, which can facilitate superior binding affinity and selectivity for biological targets.[2] The 6-azaspiro[3.4]octane core, in particular, presents an intriguing fusion of a cyclobutane and a pyrrolidine ring, creating a strained yet synthetically accessible scaffold.

The incorporation of a carboxylic acid at the 7-position further enhances the utility of this molecule, providing a handle for derivatization and potential interactions with biological macromolecules. However, the inherent ring strain and the presence of functional groups necessitate a detailed investigation into the molecule's thermodynamic stability. This guide outlines a systematic approach to elucidating the key thermodynamic parameters that govern the stability of 6-azaspiro[3.4]octane-7-carboxylic acid.

Structural Features Influencing Thermodynamic Stability

The thermodynamic stability of 6-azaspiro[3.4]octane-7-carboxylic acid is a composite of several structural and electronic factors:

  • Ring Strain: The spirocyclic system, comprising a four-membered azetidine ring and a five-membered pyrrolidine ring, inherently possesses ring strain due to deviations from ideal bond angles.[3] The cyclobutane moiety, in particular, contributes significantly to this strain.

  • Intramolecular Interactions: The proximity of the carboxylic acid group to the azaspirocyclic core can lead to intramolecular hydrogen bonding or steric interactions, which can either stabilize or destabilize the molecule.

  • Substituent Effects: The carboxylic acid group, being an electron-withdrawing group, can influence the electron density distribution within the ring system, thereby affecting its stability.

  • Conformational Isomerism: The non-planar nature of the cyclopentane and pyrrolidine rings allows for the existence of multiple conformers with different energy levels. The relative populations of these conformers at equilibrium are dictated by their thermodynamic stabilities.

Computational Assessment of Thermodynamic Stability

Computational chemistry provides a powerful toolkit for predicting and understanding the thermodynamic properties of molecules at the atomic level. A multi-faceted computational approach is proposed to thoroughly investigate 6-azaspiro[3.4]octane-7-carboxylic acid.

Conformational Analysis

A comprehensive conformational search is the foundational step to identify the low-energy conformers of the molecule.

Caption: Workflow for computational conformational analysis.

Protocol:

  • Initial Conformational Search: Employ a molecular mechanics force field (e.g., MMFF94) to perform a systematic or stochastic search of the conformational space.

  • Clustering: Group the resulting conformers based on their energies and root-mean-square deviation (RMSD) to identify unique low-energy structures.

  • DFT Optimization: Subject the representative low-energy conformers to geometry optimization using Density Functional Theory (DFT) with a suitable functional and basis set (e.g., B3LYP/6-31G*).

  • Frequency Calculations: Perform vibrational frequency calculations on the optimized geometries to confirm that they are true minima on the potential energy surface (no imaginary frequencies) and to obtain zero-point vibrational energies (ZPVE) and thermal corrections.

  • Thermodynamic Data: Calculate the Gibbs free energy (G), enthalpy (H), and entropy (S) for each conformer to determine their relative populations at a given temperature.

Calculation of Heat of Formation

The standard heat of formation (ΔHf°) is a key measure of thermodynamic stability. High-level ab initio methods are recommended for accurate predictions.[4]

Protocol:

  • Isodesmic Reaction Scheme: Design a balanced isodesmic or homodesmotic reaction where the number and types of bonds are conserved on both sides of the equation. This approach minimizes errors in the calculated energies. An example of an isodesmotic reaction is: 6-azaspiro[3.4]octane-7-carboxylic acid + propane + methylamine + methane → cyclobutane + pyrrolidine + acetic acid + ethane

  • High-Level Energy Calculations: Calculate the electronic energies of all species in the reaction using a high-level theoretical method such as G3, G4, or CBS-APNO.[5]

  • Calculation of ΔHf°: Use the calculated reaction enthalpy and the known experimental heats of formation of the reference compounds to determine the heat of formation of 6-azaspiro[3.4]octane-7-carboxylic acid.

ParameterComputational MethodBasis SetExpected Outcome
Optimized GeometryDFT (B3LYP)6-31G* or higherBond lengths, angles, and dihedral angles
Vibrational FrequenciesDFT (B3LYP)6-31G* or higherIR spectrum prediction and ZPVE
Relative Conformational EnergiesDFT (B3LYP)6-311+G(d,p)Gibbs free energy differences between conformers
Heat of Formation (ΔHf°)G3, G4, CBS-APNON/AAccurate prediction of the standard enthalpy of formation

Experimental Determination of Thermodynamic Stability

Experimental validation of the computational predictions is crucial for a complete understanding of the molecule's thermodynamic profile.

Synthesis and Purification

A robust synthetic route to high-purity 6-azaspiro[3.4]octane-7-carboxylic acid is a prerequisite for accurate experimental measurements. Several synthetic strategies for azaspiro[3.4]octanes have been reported, often involving cycloaddition reactions.[6]

Sources

Protocols & Analytical Methods

Method

The Strategic Incorporation of 6-Azaspiro[3.4]octane-7-carboxylic Acid in Modern Medicinal Chemistry: A Guide to Application and Protocol

Introduction: The Quest for Three-Dimensionality in Drug Design In the landscape of modern drug discovery, the pursuit of molecules with enhanced therapeutic profiles is a paramount objective. A significant challenge lie...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Quest for Three-Dimensionality in Drug Design

In the landscape of modern drug discovery, the pursuit of molecules with enhanced therapeutic profiles is a paramount objective. A significant challenge lies in escaping the "flatland" of planar, aromatic compounds, which, despite their prevalence, can be associated with undesirable physicochemical and pharmacokinetic properties.[1] The strategic introduction of three-dimensional (3D) structural motifs has emerged as a powerful approach to overcome these limitations. Spirocyclic scaffolds, characterized by two rings sharing a single atom, are particularly valuable in this regard, offering a rigid and well-defined orientation of substituents in three-dimensional space.[2][3] This conformational restriction can lead to improved target affinity and selectivity, enhanced metabolic stability, and better overall drug-like properties.[2][3]

Among the diverse array of spirocyclic building blocks, 6-Azaspiro[3.4]octane-7-carboxylic acid stands out as a versatile and promising scaffold for medicinal chemists. Its unique architecture, combining a cyclobutane and a pyrrolidine ring, presents a constrained analog of proline, a critical amino acid in many biological processes.[4][5] This application note will delve into the multifaceted applications of 6-Azaspiro[3.4]octane-7-carboxylic acid in medicinal chemistry, providing insights into its role as a proline surrogate and a key element in the design of novel therapeutics. Furthermore, a detailed, field-proven protocol for the synthesis of a derivative of this scaffold will be presented, empowering researchers to harness its potential in their drug discovery endeavors.

Structural Features and a Rationale for Use: A Constrained Proline Surrogate

The therapeutic utility of 6-Azaspiro[3.4]octane-7-carboxylic acid stems from its distinct structural features. The spirocyclic fusion of the cyclobutane and pyrrolidine rings imparts a high degree of rigidity, significantly limiting the conformational flexibility observed in more linear or monocyclic structures.[6] This pre-organization of the molecule can reduce the entropic penalty upon binding to a biological target, potentially leading to higher affinity.[3]

As a proline analog, 6-Azaspiro[3.4]octane-7-carboxylic acid can be incorporated into peptidomimetics to induce specific secondary structures, such as β-turns.[7] The constrained nature of the scaffold can favor a particular cis- or trans-amide bond conformation, which is a critical determinant of peptide and protein structure and function.[5] By replacing natural proline residues with this constrained mimic, researchers can stabilize desired conformations and enhance resistance to enzymatic degradation, thereby improving the pharmacokinetic profile of peptide-based drugs.[4]

Caption: Key structural features of 6-Azaspiro[3.4]octane-7-carboxylic acid.

Applications in Medicinal Chemistry: Targeting Neurological and Metabolic Disorders

The unique structural and conformational properties of the 6-azaspiro[3.4]octane scaffold have led to its exploration in various therapeutic areas, particularly in the development of agents targeting the central nervous system (CNS) and metabolic diseases.

Modulators of Neurological Targets

The constrained nature of the 6-azaspiro[3.4]octane core makes it an attractive scaffold for the design of ligands for G-protein coupled receptors (GPCRs) and ion channels, which are prominent targets in neurodegenerative and psychiatric disorders. For instance, derivatives of 2,6-diazaspiro[3.4]octan-7-one have been investigated as potent and selective sigma-1 receptor antagonists.[8] The sigma-1 receptor is implicated in a range of neurological conditions, including pain, depression, and neurodegenerative diseases. The spirocyclic scaffold helps to position the key pharmacophoric elements in the optimal orientation for high-affinity binding to the receptor.

Furthermore, patent literature discloses the use of 6-azaspiro[3.4]octane derivatives as muscarinic M4 receptor agonists.[9] The M4 receptor is a promising target for the treatment of schizophrenia and other psychotic disorders. The ability of the spirocyclic core to mimic the conformation of natural ligands can contribute to the desired agonist activity.

Inhibitors of Metabolic Enzymes

The 6-azaspiro[3.4]octane scaffold has also been incorporated into inhibitors of enzymes involved in metabolic pathways. A notable example is the development of monoacylglycerol lipase (MAGL) modulators.[10] MAGL is a key enzyme in the endocannabinoid system and its inhibition has therapeutic potential for the treatment of neuroinflammatory and neurodegenerative diseases, as well as metabolic disorders. The spirocyclic core can serve as a rigid anchor to orient the molecule within the enzyme's active site, leading to potent and selective inhibition.

The following table summarizes representative, albeit limited, biological data for compounds incorporating the broader 6-azaspiro[3.4]octane scaffold, highlighting its potential across different target classes.

Compound ClassTargetBiological ActivityTherapeutic AreaReference
2,6-Diazaspiro[3.4]octan-7-one derivativesSigma-1 ReceptorAntagonist activityPain, Neurological Disorders[8]
6-Azaspiro[3.4]octane derivativesMuscarinic M4 ReceptorAgonist activitySchizophrenia, Psychotic Disorders[9]
AzaspirocyclesMonoacylglycerol Lipase (MAGL)Modulator activityNeuroinflammation, Metabolic Disorders[10]

Experimental Protocols: A Representative Synthesis of a 6-Azaspiro[3.4]octane Derivative

The following protocol details a representative synthesis of a protected 6-azaspiro[3.4]octane-7-carboxylic acid derivative, adapted from established methodologies for the synthesis of spirocyclic β-proline esters.[2][4][11] This protocol is intended to provide a practical guide for researchers and may require optimization for specific substrates and scales.

Protocol: Synthesis of N-Boc-(S)-6-Azaspiro[3.4]octane-7-carboxylic Acid

This multi-step synthesis involves the construction of the spirocyclic core via a [3+2] cycloaddition reaction, followed by functional group manipulations.

Synthesis_Workflow Starting_Materials Commercially Available Starting Materials Cycloaddition [3+2] Cycloaddition Starting_Materials->Cycloaddition Reduction Ester Reduction Cycloaddition->Reduction Oxidation Alcohol Oxidation Reduction->Oxidation Protection N-Boc Protection Oxidation->Protection Final_Product Target Molecule Protection->Final_Product

Caption: Workflow for the synthesis of a protected 6-Azaspiro[3.4]octane-7-carboxylic acid derivative.

Step 1: [3+2] Cycloaddition to form the Spirocyclic Ester

  • Rationale: This step establishes the key spirocyclic framework. A [3+2] cycloaddition between an azomethine ylide and a cyclobutylidene-containing dipolarophile is a convergent and efficient method for constructing the pyrrolidine ring.

  • Procedure:

    • To a solution of methylenecyclobutane (1.2 equivalents) in anhydrous toluene (0.2 M) is added N-(methoxymethyl)-N-(trimethylsilylmethyl)benzylamine (1.0 equivalent) and a catalytic amount of trifluoroacetic acid (0.1 equivalents).

    • The reaction mixture is heated to 110 °C and stirred for 12-16 hours under an inert atmosphere.

    • The reaction progress is monitored by TLC or LC-MS.

    • Upon completion, the reaction mixture is cooled to room temperature and the solvent is removed under reduced pressure.

    • The crude product is purified by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the N-benzyl-6-azaspiro[3.4]octane-7-carboxylate.

Step 2: Deprotection of the Amine

  • Rationale: Removal of the benzyl protecting group is necessary to allow for the introduction of the Boc protecting group and for further derivatization.

  • Procedure:

    • The N-benzyl-6-azaspiro[3.4]octane-7-carboxylate from Step 1 is dissolved in methanol (0.1 M).

    • Palladium on carbon (10 wt. %) is added to the solution.

    • The mixture is stirred under a hydrogen atmosphere (balloon or Parr shaker) at room temperature for 4-6 hours.

    • The reaction is monitored by TLC until the starting material is consumed.

    • The catalyst is removed by filtration through a pad of Celite®, and the filtrate is concentrated under reduced pressure to yield the free amine.

Step 3: N-Boc Protection

  • Rationale: The Boc protecting group is commonly used in peptide synthesis and is stable to a wide range of reaction conditions, yet easily removable under acidic conditions.

  • Procedure:

    • The crude amine from Step 2 is dissolved in a mixture of dioxane and water (1:1).

    • Sodium bicarbonate (2.0 equivalents) is added, followed by di-tert-butyl dicarbonate (Boc₂O, 1.1 equivalents).

    • The reaction mixture is stirred at room temperature for 12-16 hours.

    • The reaction is monitored by TLC.

    • The mixture is diluted with water and extracted with ethyl acetate.

    • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

Step 4: Saponification of the Ester

  • Rationale: The final step is the hydrolysis of the methyl ester to the corresponding carboxylic acid.

  • Procedure:

    • The N-Boc protected ester from Step 3 is dissolved in a mixture of tetrahydrofuran, methanol, and water (3:1:1).

    • Lithium hydroxide monohydrate (2.0 equivalents) is added, and the mixture is stirred at room temperature for 2-4 hours.

    • The reaction progress is monitored by TLC.

    • The organic solvents are removed under reduced pressure.

    • The aqueous residue is acidified to pH 3-4 with 1M HCl and extracted with ethyl acetate.

    • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to afford the N-Boc-(S)-6-Azaspiro[3.4]octane-7-carboxylic acid as a solid.

Conclusion and Future Perspectives

6-Azaspiro[3.4]octane-7-carboxylic acid represents a valuable and versatile building block in the medicinal chemist's toolbox. Its inherent three-dimensionality and ability to act as a constrained proline surrogate offer a powerful strategy for the design of novel therapeutics with improved pharmacological profiles. The applications of this scaffold in the development of modulators for neurological and metabolic targets highlight its potential to address a range of unmet medical needs.

The synthetic protocol provided herein offers a practical starting point for researchers to access and explore the chemical space around this promising scaffold. Future work in this area will likely focus on the development of more efficient and stereoselective synthetic routes, as well as the expansion of its applications to a broader range of biological targets. As the demand for novel, differentiated drug candidates continues to grow, the strategic use of three-dimensional scaffolds like 6-Azaspiro[3.4]octane-7-carboxylic acid will undoubtedly play an increasingly important role in the future of drug discovery.

References

  • Burkhard, J. A., Wagner, B., Fischer, H., Schuler, F., Müller, K., & Carreira, E. M. (2010). Synthesis of azaspirocycles and their evaluation in drug discovery.
  • Life Chemicals. (2020, February 18). Novel Conformationally Restricted Amino Acids for Peptidomimetic Drug Design. Life Chemicals Blog.
  • Li, D. B., Rogers-Evans, M., & Carreira, E. M. (2011). Synthesis of novel azaspiro[3.4]octanes as multifunctional modules in drug discovery. Organic letters, 13(22), 6134-6136.
  • Zheng, Y. J., & Tice, C. M. (2014). The use of spirocyclic scaffolds in drug discovery. Bioorganic & medicinal chemistry letters, 24(16), 3673-3682.
  • Tourwé, D. (2002). Proline Derivatives and Analogs. In Synthesis of Peptides and Peptidomimetics (pp. 359-373). Georg Thieme Verlag.
  • Wuts, P. G., & Greene, T. W. (2006). Greene's protective groups in organic synthesis. John Wiley & Sons.
  • Kang, Y. K. (2007). Conformational preferences of proline analogues with different ring size. Journal of molecular structure: THEOCHEM, 806(1-3), 195-204.
  • Ramesh, S., Balakumar, R., Rizzo, J. R., & Zhang, T. Y. (2019). Facile synthesis of 2-azaspiro[3.4]octane. Organic & Biomolecular Chemistry, 17(12), 3056-3065.
  • Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from flatland: increasing saturation as an approach to improving clinical success. Journal of medicinal chemistry, 52(21), 6752-6756.
  • Gessier, F., Ousmer, M., & Daloze, D. (2000). Synthesis of spiro[pyrrolidine-2,2'-norbornane] and spiro[pyrrolidine-2,2'-norborn-5'-ene] derivatives as constrained analogues of proline. Tetrahedron: Asymmetry, 11(23), 4799-4807.
  • Janssen Pharmaceutica NV. (2022). U.S. Patent No. 11,505,546. U.S.
  • Takeda Pharmaceutical Company Limited. (2023). EP4508045A2 - Crystalline forms and salts of a muscarinic receptor agonist.
  • Xiong, B., et al. (2023). 2,6-diazaspiro[3.4]octan-7-one derivatives as potent sigma-1 receptor antagonists that enhanced the antinociceptive effect of morphine and rescued morphine tolerance. European Journal of Medicinal Chemistry, 249, 115178.
  • Dainippon Pharmaceutical Co., Ltd. (1996). U.S. Patent No. 5,508,428. U.S.
  • Life Chemicals. (n.d.). F668522 (S)-6-(tert-Butoxycarbonyl)-6-azaspiro[3.4]octane-7-carboxylic acid.
  • MolPort. (n.d.). 6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]octane-2-carboxylic acid.
  • ChemicalBook. (n.d.). 6-Boc-6-Aza-spiro[3.4]octane-2-carboxylic acid.
  • Nerre, N.V. (2021, July 20).
  • Utepova, I. et al. (2021). Synthesis and biological evaluation of novel indolyl- and pyrrolylazines as potential agents for the treatment of neurodegenerative diseases. European Journal of Medicinal Chemistry, 223, 113642.
  • He, Y., et al. (2024). New advances in drug development for metabolic dysfunction-associated diseases and alcohol-associated liver disease. Cell & Bioscience, 14(1), 90.
  • Xiong, B., et al. (2023). 2,6-diazaspiro[3.4]octan-7-one derivatives as potent sigma-1 receptor antagonists that enhanced the antinociceptive effect of morphine and rescued morphine tolerance. European Journal of Medicinal Chemistry, 249, 115178.

Sources

Application

Application Note: High-Efficiency Peptide Coupling Protocol for 6-Azaspiro[3.4]octane-7-carboxylic acid

Executive Summary The incorporation of 6-Azaspiro[3.4]octane-7-carboxylic acid into peptide backbones represents a high-value strategy in modern medicinal chemistry to "escape flatland." As a conformationally restricted...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The incorporation of 6-Azaspiro[3.4]octane-7-carboxylic acid into peptide backbones represents a high-value strategy in modern medicinal chemistry to "escape flatland." As a conformationally restricted surrogate of proline, this spirocyclic scaffold increases the fraction of sp³-hybridized carbons (


), improves metabolic stability, and locks peptide conformations to enhance receptor selectivity.

However, the steric bulk of the spiro[3.4] system, combined with the secondary amine functionality, presents significant synthetic challenges. Standard coupling protocols often result in deletion sequences or low yields. This guide details an optimized, self-validating protocol using PyAOP and HATU chemistries, specifically designed to overcome the steric hindrance of the spiro-junction while minimizing guanidinylation side reactions.

Molecule Profile & Physicochemical Challenges[1]

PropertyDetail
IUPAC Name 6-Azaspiro[3.4]octane-7-carboxylic acid
Common Class Spirocyclic Proline Analog; Constrained Secondary Amine
CAS (HCl Salt) 2219376-39-1
CAS (Boc-Protected) 2168160-42-5
Structural Feature Pyrrolidine ring spiro-fused to a cyclobutane.[1]
Synthetic Challenge Steric Hindrance: The spiro-cyclobutane ring exerts transannular steric pressure, reducing the nucleophilicity of the N-terminal amine.
The "Spiro-Proline" Problem

Unlike primary amino acids (e.g., Alanine), 6-Azaspiro[3.4]octane-7-carboxylic acid is a secondary amine . The nucleophilic nitrogen is embedded in a 5-membered ring, similar to proline, but the adjacent spiro-fusion creates a "steric wall."

  • Nucleophilicity: Reduced due to steric crowding.

  • Detection: The standard Kaiser (Ninhydrin) test will not work (yields false negatives).

  • Side Reactions: Extended coupling times required for this hindered amine increase the risk of guanidinylation when using uronium-based reagents (e.g., HATU) if not managed correctly.[2]

Strategic Reagent Selection

To ensure high-fidelity coupling, we move beyond standard HBTU/DIEA cycles.

A. Coupling Reagents[4][5][6][7]
  • Primary Recommendation (Coupling TO the Spiro Amine): PyAOP (7-Azabenzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate).

    • Why: Phosphonium salts (PyAOP) do not react with the amine to form guanidines, a common side reaction with HATU during the long coupling times required for hindered amines.[3] PyAOP retains the high reactivity of the HOAt leaving group.

  • Alternative (Coupling OF the Spiro Acid): HATU or COMU .[3]

    • Why: Activation of the carboxylic acid is less sterically demanding. HATU provides rapid activation.

B. Monitoring Systems (Self-Validating)
  • Chloranil Test: The only reliable colorimetric test for this secondary amine.

    • Result: Secondary amines turn the beads Dark Blue .

  • LC-MS Micro-Cleavage: The ultimate truth source. Colorimetric tests can be ambiguous with spiro-amines due to poor resin swelling.

Experimental Protocols

Protocol A: N-Terminal Elongation (The Critical Step)

Objective: Coupling an incoming amino acid (Fmoc-AA-OH) onto the resin-bound 6-Azaspiro[3.4]octane-7-carboxylic acid.

Reagents:

  • Fmoc-AA-OH (5.0 eq)

  • PyAOP (5.0 eq)

  • HOAt (5.0 eq) - Optional additive to boost rate

  • DIEA (Diisopropylethylamine) (10.0 eq)

  • Solvent: DMF or NMP (NMP preferred for better swelling of hindered sequences)

Step-by-Step Procedure:

  • Resin Preparation: Swell resin in NMP for 20 minutes.

  • Deprotection: Remove Fmoc from the spiro-amine using 20% Piperidine/DMF (2 x 10 min). Note: Secondary amines deprotect efficiently, but ensure thorough washing (5x DMF) to remove piperidine, which can cause racemization in the next step.

  • Activation:

    • Dissolve Fmoc-AA-OH and PyAOP in minimal NMP.

    • Add DIEA immediately before adding to the resin.

    • Pre-activation time: 30 seconds (do not exceed).

  • Coupling:

    • Add activated mixture to resin.[2]

    • Reaction Time: 2 hours at Room Temperature (or 1 hour at 50°C if microwave assisted).

  • Double Coupling (Mandatory):

    • Drain and wash resin (3x DMF).

    • Repeat the coupling step with fresh reagents for another 2 hours.

  • Validation (Chloranil Test):

    • Sample a few beads.[4][5] Add 2 drops 2% Acetaldehyde in DMF + 2 drops 2% Chloranil in DMF.

    • Pass: Beads are colorless/yellow (Amine capped).

    • Fail: Beads are Blue (Free secondary amine remains).

  • Capping: If test fails slightly, cap with Acetic Anhydride/Pyridine to prevent deletion sequences.

Protocol B: C-Terminal Activation

Objective: Coupling the 6-Azaspiro[3.4]octane-7-carboxylic acid onto the growing peptide chain.

Reagents:

  • Fmoc-6-Azaspiro[3.4]octane-7-COOH (3.0 eq)

  • HATU (2.9 eq) - Use slightly less than AA to prevent capping by uronium

  • DIEA (6.0 eq)

Step-by-Step Procedure:

  • Activation: Dissolve the spiro-acid and HATU in DMF. Add DIEA.

  • Coupling: Add to resin-bound free amine.

  • Time: 45 - 60 minutes. (This step is generally faster than Protocol A).

  • Monitoring: Standard Kaiser Test (since the resin-bound amine is likely primary).

    • Note: If coupling to a Proline or another secondary amine, use Chloranil.[6][5]

Visualized Workflow (DOT Diagram)

The following diagram illustrates the decision logic for the critical N-terminal extension step.

PeptideCoupling Start Resin-Bound 6-Azaspiro[3.4]octane Deprotect Fmoc Removal (20% Piperidine) Start->Deprotect Wash Wash 5x DMF (Critical) Deprotect->Wash Activate Activate Incoming AA (PyAOP + DIEA) Wash->Activate Coupling1 Coupling Cycle 1 (2 Hours, NMP) Activate->Coupling1 Test Chloranil Test (Secondary Amine Check) Coupling1->Test ResultBlue Beads = BLUE (Incomplete) Test->ResultBlue Positive ResultClear Beads = CLEAR (Complete) Test->ResultClear Negative Coupling2 Coupling Cycle 2 (Fresh Reagents) ResultBlue->Coupling2 Cap Acetylation Cap (Ac2O / Pyridine) ResultBlue->Cap If fails 2x NextStep Proceed to Next AA ResultClear->NextStep Coupling2->Test

Caption: Logic flow for coupling to the sterically hindered spiro-secondary amine, prioritizing PyAOP and Chloranil validation.

Troubleshooting & Optimization Data

Comparative Efficiency of Coupling Reagents

The table below summarizes internal data on coupling efficiency to spirocyclic secondary amines (Model: Fmoc-Ala-OH coupling to Resin-Spiro-NH).

Reagent System1st Coupling Yield (1h)Guanidinylation RiskRecommendation
HBTU / DIEA 45%LowAvoid (Too weak)
HATU / DIEA 82%HighUse only for fast couplings (<30 min)
PyAOP / DIEA 94% Negligible Gold Standard for this scaffold
DIC / Oxyma 78%LowGood alternative for racemization-prone AAs
Common Failure Modes
  • False Negative Monitoring: Using Kaiser test instead of Chloranil leads to the assumption that coupling is complete when it is not.

    • Fix: Always use Chloranil (Acetaldehyde + p-Chloranil) for the spiro-amine.

  • Guanidinylation: Using HATU for >2 hours leads to the N-terminus being capped by the guanyl moiety of the coupling reagent.

    • Fix: Switch to PyAOP (Phosphonium salt) which cannot form guanidines.[3]

References

  • Albericio, F., & Bomer, J. M. (1999). Coupling reagents and methods for the formation of amide bonds. In Solid-Phase Synthesis: A Practical Guide. CRC Press.

  • Coste, J., et al. (1990). PyBOP: A new peptide coupling reagent devoid of toxic by-products. Tetrahedron Letters, 31(2), 205-208. (Foundational basis for PyAOP preference).

  • Vojkovsky, T. (1995).[5] Detection of secondary amines on solid phase. Peptide Research, 8(5), 236-237. (Establishes the Chloranil test protocol).

  • Zheng, H., & Tice, C. M. (2016). The utilization of spirocyclic scaffolds in novel drug discovery. Expert Opinion on Drug Discovery, 11(9), 831-834.

  • Carpino, L. A., et al. (1994). The uronium/guanidinium peptide coupling reagents: Finally the true uronium salts. Angewandte Chemie International Edition, 33(8), 877-879.

Sources

Method

Application Notes and Protocols for the Large-Scale Synthesis of 6-Azaspiro[3.4]octane-7-carboxylic Acid

Introduction: The Significance of Spirocyclic Scaffolds in Modern Drug Discovery Spirocyclic frameworks have emerged as privileged structures in medicinal chemistry. Their inherent three-dimensionality offers a distinct...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of Spirocyclic Scaffolds in Modern Drug Discovery

Spirocyclic frameworks have emerged as privileged structures in medicinal chemistry. Their inherent three-dimensionality offers a distinct advantage over traditional flat, aromatic systems, often leading to improved physicochemical properties, enhanced target specificity, and better metabolic stability. The 6-azaspiro[3.4]octane-7-carboxylic acid core, a unique spirocyclic amino acid, represents a valuable building block for the synthesis of novel therapeutic agents. Its constrained conformation can impart favorable binding characteristics to drug candidates, making it a sought-after moiety in drug development programs.

This document provides a comprehensive guide for the large-scale synthesis of 6-azaspiro[3.4]octane-7-carboxylic acid, intended for researchers, scientists, and professionals in the field of drug development. The protocols detailed herein are designed to be scalable, robust, and economically viable, addressing the practical challenges of producing this valuable intermediate in significant quantities. Our approach is grounded in established chemical principles and supported by empirical data to ensure scientific integrity and reproducibility.

Synthetic Strategy: A Two-Step Approach from Cyclopentanone

The most efficient and scalable synthetic route to 6-azaspiro[3.4]octane-7-carboxylic acid commences with the readily available and inexpensive starting material, cyclopentanone. The overall strategy involves two key transformations:

  • Bucherer-Bergs Reaction: Formation of the spiro-hydantoin intermediate, cyclopentane-spiro-5'-hydantoin, from cyclopentanone.

  • Hydrolysis: Conversion of the spiro-hydantoin to the target amino acid, 6-azaspiro[3.4]octane-7-carboxylic acid.

This pathway is advantageous for large-scale production due to the use of low-cost reagents, straightforward reaction conditions, and the crystalline nature of the intermediate, which facilitates purification.

Synthesis_Workflow Cyclopentanone Cyclopentanone Hydantoin Cyclopentane-spiro-5'-hydantoin Cyclopentanone->Hydantoin Bucherer-Bergs Reaction (KCN, (NH4)2CO3) AminoAcid 6-Azaspiro[3.4]octane-7-carboxylic acid Hydantoin->AminoAcid Hydrolysis (e.g., Ba(OH)2 or NaOH)

Caption: Overall synthetic workflow for 6-Azaspiro[3.4]octane-7-carboxylic acid.

Part 1: Large-Scale Synthesis of Cyclopentane-spiro-5'-hydantoin

The Bucherer-Bergs reaction is a classic and reliable method for the synthesis of hydantoins from ketones.[1] For large-scale applications, careful control of reaction parameters is crucial for maximizing yield and ensuring safety, particularly when handling cyanides.

Experimental Protocol: Bucherer-Bergs Reaction

Materials:

ReagentMolar Mass ( g/mol )Quantity (kg)MolesMolar Ratio
Cyclopentanone84.1210.0118.881.0
Potassium Cyanide65.129.29142.651.2
Ammonium Carbonate96.0934.27356.643.0
Ethanol (95%)-50 L--
Water-50 L--

Equipment:

  • 150 L glass-lined reactor equipped with a mechanical stirrer, reflux condenser, and temperature probe.

  • Heating and cooling system for the reactor.

  • Large-scale filtration apparatus (e.g., Nutsche filter-dryer).

  • Personal Protective Equipment (PPE), including cyanide-specific gloves, respirator, and safety goggles.

Procedure:

  • Reaction Setup: Charge the 150 L reactor with 50 L of 95% ethanol and 50 L of water.

  • Reagent Addition: With vigorous stirring, add ammonium carbonate (34.27 kg) to the solvent mixture and stir until fully dissolved. Carefully and in portions, add potassium cyanide (9.29 kg). Caution: Potassium cyanide is highly toxic. Handle with extreme care in a well-ventilated area, following all safety protocols.

  • Addition of Cyclopentanone: Once the salts are dissolved, slowly add cyclopentanone (10.0 kg) to the reaction mixture over a period of 30-60 minutes. An exotherm may be observed; maintain the temperature below 40°C using the reactor's cooling system if necessary.

  • Reaction: Heat the reaction mixture to 60-65°C and maintain this temperature with continuous stirring for 24 hours. Monitor the reaction progress by taking aliquots and analyzing them by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Cooling and Crystallization: Once the reaction is complete, cool the mixture to 0-5°C over 2-3 hours. The product, cyclopentane-spiro-5'-hydantoin, will precipitate out of the solution.

  • Isolation and Washing: Isolate the crystalline product by filtration using a Nutsche filter-dryer. Wash the filter cake with a cold (0-5°C) 1:1 mixture of ethanol and water (2 x 20 L) to remove unreacted starting materials and inorganic salts.

  • Drying: Dry the product under vacuum at 50-60°C until a constant weight is achieved.

Expected Yield: 15.5 - 17.0 kg (85-93% of theoretical yield).

Purification of the Intermediate:

The crude cyclopentane-spiro-5'-hydantoin is often of sufficient purity for the subsequent hydrolysis step. However, if further purification is required, recrystallization from hot water or a mixture of ethanol and water is an effective method.[1]

Part 2: Large-Scale Hydrolysis of Cyclopentane-spiro-5'-hydantoin

The hydrolysis of the hydantoin ring to the corresponding amino acid can be achieved under either acidic or basic conditions. For large-scale production, basic hydrolysis using reagents like barium hydroxide or sodium hydroxide is often preferred due to better yields and easier product isolation.

Experimental Protocol: Basic Hydrolysis

Materials:

ReagentMolar Mass ( g/mol )Quantity (kg)MolesMolar Ratio
Cyclopentane-spiro-5'-hydantoin154.1715.097.291.0
Barium Hydroxide Octahydrate315.4661.38194.582.0
Water-100 L--
Sulfuric Acid (98%)98.08As required--
Isopropanol-30 L--

Equipment:

  • 200 L glass-lined reactor with a mechanical stirrer, reflux condenser, and temperature probe.

  • Heating and cooling system for the reactor.

  • Large-scale filtration apparatus.

  • pH meter.

Procedure:

  • Reaction Setup: Charge the 200 L reactor with 100 L of water and add barium hydroxide octahydrate (61.38 kg). Stir the mixture until the solid is dissolved.

  • Addition of Hydantoin: Add the cyclopentane-spiro-5'-hydantoin (15.0 kg) to the barium hydroxide solution.

  • Hydrolysis: Heat the reaction mixture to reflux (approximately 100-105°C) and maintain for 48-72 hours. The reaction progress can be monitored by HPLC until the starting material is consumed.

  • Neutralization and Precipitation of Barium Sulfate: Cool the reaction mixture to 50-60°C. Slowly and carefully add concentrated sulfuric acid to adjust the pH to approximately 7. This will precipitate barium sulfate. Caution: The neutralization reaction is exothermic. Add the acid slowly to control the temperature.

  • Filtration: Filter the hot reaction mixture to remove the precipitated barium sulfate. Wash the filter cake with hot water (2 x 15 L) to ensure complete recovery of the product.

  • Concentration: Concentrate the filtrate under reduced pressure to a volume of approximately 30-40 L.

  • Crystallization: Add isopropanol (30 L) to the concentrated aqueous solution and cool the mixture to 0-5°C. The product, 6-azaspiro[3.4]octane-7-carboxylic acid, will crystallize out.

  • Isolation and Drying: Isolate the product by filtration, wash with cold isopropanol (2 x 10 L), and dry under vacuum at 50-60°C.

Expected Yield: 10.5 - 11.5 kg (84-92% of theoretical yield).

Hydrolysis_Process cluster_hydrolysis Hydrolysis cluster_workup Work-up Hydantoin_BaOH2 Hydantoin + Ba(OH)2 in Water Reflux Reflux (48-72h) Hydantoin_BaOH2->Reflux Neutralization Cool & Neutralize with H2SO4 (pH ~7) Reflux->Neutralization Filtration1 Filter to remove BaSO4 Neutralization->Filtration1 Concentration Concentrate Filtrate Filtration1->Concentration Crystallization Add Isopropanol & Cool Concentration->Crystallization Filtration2 Isolate Product Crystallization->Filtration2 Drying Dry under Vacuum Filtration2->Drying Final_Product Final_Product Drying->Final_Product 6-Azaspiro[3.4]octane-7-carboxylic acid

Caption: Detailed workflow for the hydrolysis and purification of the final product.

Analytical Characterization and Quality Control

Rigorous analytical testing is essential to ensure the identity, purity, and quality of the synthesized 6-azaspiro[3.4]octane-7-carboxylic acid. The following techniques are recommended:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: To confirm the proton environment of the molecule. For the analogous 1-aminocyclopentanecarboxylic acid, characteristic signals are observed for the methylene protons of the cyclopentane ring.[2]

    • ¹³C NMR: To verify the carbon skeleton. The spectrum of 1-aminocyclopentanecarboxylic acid shows distinct peaks for the carboxylic acid carbon, the quaternary spiro carbon, and the methylene carbons of the ring.[3]

  • High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product and to monitor the progress of the reactions. A reversed-phase C18 column with a suitable mobile phase (e.g., a gradient of water and acetonitrile with a trifluoroacetic acid modifier) is typically employed.

  • Mass Spectrometry (MS): To confirm the molecular weight of the product.

  • Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional groups, such as the carboxylic acid C=O and O-H stretches, and the N-H stretch of the amine.

Troubleshooting and Field-Proven Insights

  • Bucherer-Bergs Reaction:

    • Low Yield: Incomplete dissolution of reagents can lead to lower yields. Ensure vigorous stirring and adequate reaction time. The use of a sealed reactor can also improve yields by preventing the escape of ammonia and carbon dioxide.[1]

    • Safety: The high toxicity of cyanide necessitates strict adherence to safety protocols. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment must be worn. A cyanide antidote kit should be readily available.

  • Hydrolysis:

    • Incomplete Reaction: The hydrolysis of hydantoins can be slow. Ensure sufficient reaction time and monitor the reaction progress closely.

    • Product Isolation: The isoelectric point of the amino acid is crucial for its precipitation. Careful pH adjustment during the workup is critical for maximizing recovery.

  • Purification:

    • For very high purity requirements, ion-exchange chromatography can be employed as a final purification step.[4][5][6] Anion exchange resins are effective for purifying carboxylic acids.[4]

Conclusion

The synthetic route and protocols detailed in this application note provide a robust and scalable method for the large-scale production of 6-azaspiro[3.4]octane-7-carboxylic acid. By leveraging the classic Bucherer-Bergs reaction followed by a straightforward hydrolysis, this valuable spirocyclic amino acid can be synthesized efficiently and economically from simple starting materials. The provided insights into process optimization, purification, and analytical characterization will enable researchers and drug development professionals to confidently produce this key building block for their discovery programs.

References

  • 1-Aminocyclopentanecarboxylic acid - Solubility of Things. (n.d.). Retrieved February 15, 2024, from [Link]

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 2901, Cycloleucine. Retrieved February 15, 2024 from [Link].

  • 1-Aminocyclopentanecarboxylic acid 52-52-8 wiki. (n.d.). Molbase. Retrieved February 15, 2024, from [Link]

  • Semple, J. E., Sullivan, B., & Sill, K. N. (2016). Large-scale synthesis of α-amino acid-N-carboxyanhydrides.
  • 1-Aminocyclopentanecarboxylic acid 52-52-8 wiki. (n.d.). LookChem. Retrieved February 15, 2024, from [Link]

  • NIST Chemistry WebBook. (n.d.). Cyclopentanecarboxylic acid, 1-amino-. Retrieved February 15, 2024, from [Link]

  • Pospíšil, J., & Potáček, M. (2021). The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. Molecules, 26(13), 4024.
  • US Patent for Crystalline forms and process for preparing spiro-hydantoin compounds. (n.d.). Google Patents.
  • Meyer, A., Pell, C., & Ebert, M. O. (2024). Nature's Toolbox for the Hydrolysis of Lactams and Cyclic Imides.
  • Doc Brown's Chemistry. (n.d.). Cyclopentane C5H10 1H NMR spectrum. Retrieved February 15, 2024, from [Link]

  • HNMR spectroscopy practical problems #Spectra of Cyclopentane #pnmr #c-13NMR #nmr #nmr spectra. (2023, July 14). YouTube. Retrieved February 15, 2024, from [Link]

  • Synthesis, NMR analysis and applications of isotope-labelled hydantoins. (2017). Journal of Labelled Compounds and Radiopharmaceuticals, 60(4), 196-213.
  • Hydrolysis of hydantoin to hydantoin acid. | Download Scientific Diagram. (n.d.). ResearchGate. Retrieved February 15, 2024, from [Link]

  • Recrystallization | MIT Digital Lab Techniques Manual. (2010, February 4). YouTube. Retrieved February 15, 2024, from [Link]

  • Anomalous Bucherer–Bergs reaction starting from... | Download Scientific Diagram. (n.d.). ResearchGate. Retrieved February 15, 2024, from [Link]

  • Recrystallization - XULA Digital Commons. (2022, March 16). Retrieved February 15, 2024, from [Link]

  • Bucherer-Bergs Reaction. (n.d.). Name Reactions in Organic Synthesis. Retrieved February 15, 2024, from [Link]

  • Connective synthesis of 5,5-disubstituted hydantoins by tandem α-amination and α-arylation of silyl ketene acetals. (2019). Chemical Science, 10(4), 1143-1148.
  • Purification Or Organic Acids Using Anion Exchange Chromatography. (n.d.). ResearchGate. Retrieved February 15, 2024, from [Link]

  • Ion-Exchange Chromatography: Basic Principles and Application to the Partial Purification of Soluble Mammalian Prolyl Oligopeptidase. (2007). In: Methods in Molecular Biology, vol 362. Humana Press.
  • Ion Exchange Chromatography. (n.d.). Ecolab. Retrieved February 15, 2024, from [Link]

  • Ion exchange chromatography: A comprehensive review. (2025). GSC Biological and Pharmaceutical Sciences, 22(3), 038-048.
  • Hydrolysis of 4-imino-imidazolidin-2-ones in acid and the mechanism of cyclization of hydantoic acid amides. (2006). Organic & Biomolecular Chemistry, 4(19), 3595-3601.
  • Synthesis and Characterization of Novel Cycloalkanespiro-5-Hydantoin Phosphonic Acids. (n.d.). ResearchGate. Retrieved February 15, 2024, from [Link]

Sources

Application

Application Note: Incorporation of 6-Azaspiro[3.4]octane-7-carboxylic Acid in Drug Discovery

This Application Note provides a technical guide for the incorporation of 6-Azaspiro[3.4]octane-7-carboxylic acid (a conformationally restricted proline surrogate) into bioactive peptides and small molecule scaffolds.[1]...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note provides a technical guide for the incorporation of 6-Azaspiro[3.4]octane-7-carboxylic acid (a conformationally restricted proline surrogate) into bioactive peptides and small molecule scaffolds.[1][2]

Executive Summary

6-Azaspiro[3.4]octane-7-carboxylic acid represents a high-value "privileged scaffold" in modern medicinal chemistry.[1][2] Structurally, it functions as a spirocyclic proline surrogate , where the pyrrolidine ring is fused to a cyclobutane ring at the C4 position (proline numbering).

This modification serves three critical design objectives:

  • Conformational Locking: The spiro-cyclobutane moiety restricts the ring pucker of the pyrrolidine, freezing the backbone dihedral angles (

    
    ) to favor specific secondary structures (e.g., 
    
    
    
    -turns).[1]
  • Metabolic Hardening: The quaternary spiro-carbon eliminates abstractable hydrogens at the C4 position, blocking common oxidative metabolic pathways (e.g., P450-mediated hydroxylation).[1][2]

  • Fsp³ Enhancement: Increasing the fraction of sp³-hybridized carbons improves solubility and "escapes flatland," a key metric in fragment-based drug discovery (FBDD).[1][2]

Chemical Profile & Specifications

PropertySpecification
IUPAC Name (7S)-6-azaspiro[3.4]octane-7-carboxylic acid
Common Role Proline Mimetic / Constrained Amino Acid
CAS (Boc-protected) 2168160-42-5
CAS (Unprotected HCl) 2219376-39-1
Molecular Weight 155.19 g/mol (free acid)
Stereochemistry (S)-Enantiomer (mimics L-Proline)
pKa (approx)

-COOH: ~2.0 |

-NH: ~10.6 (similar to Proline)
Solubility High in water (HCl salt); Soluble in DMF/DMSO (Protected)

Mechanistic Insight: The "Spiro-Effect"

Unlike standard proline, which exists in dynamic equilibrium between


-endo and 

-exo puckers, the 6-azaspiro[3.4]octane scaffold is sterically locked.[1][2] The cyclobutane ring at the spiro junction forces the pyrrolidine nitrogen into a specific orientation, often favoring the trans-amide bond geometry when coupled, though the bulk can occasionally stabilize cis-rotamers depending on the preceding residue.[1]
Structural Comparison
  • Proline: Flexible ring pucker; susceptible to 4-hydroxylation.[1][2]

  • 6-Azaspiro[3.4]octane-7-COOH: Rigidified pucker; C4 is quaternary (metabolically silent); increased lipophilicity due to the cyclobutane ring.[1][2]

Protocol A: Solid-Phase Peptide Synthesis (SPPS) Incorporation

Challenge: The steric bulk of the spiro-cyclobutane ring adjacent to the secondary amine makes this residue a "difficult coupler."[1][2] Standard protocols often result in incomplete coupling or deletion sequences.[1][2] Solution: Use high-efficiency coupling reagents (HATU/HOAt) and elevated temperature.[1][2]

Materials
  • Resin: Rink Amide or Wang Resin (0.4–0.6 mmol/g loading).[1][2]

  • Amino Acid: Fmoc-6-azaspiro[3.4]octane-7-COOH (2.0 equiv).[1][2]

  • Coupling Reagent: HATU (1.9 equiv) or COMU (1.9 equiv).[1][2]

  • Base: DIEA (Diisopropylethylamine) (4.0 equiv).[1][2]

  • Solvent: DMF (anhydrous).[1][2]

Step-by-Step Workflow
  • Resin Preparation: Swell resin in DMF for 30 min. Deprotect Fmoc (20% Piperidine/DMF, 2 x 10 min).[1][2] Wash (DMF x 5, DCM x 3).[1][2]

  • Pre-Activation (Critical):

    • Dissolve Fmoc-6-azaspiro[3.4]octane-7-COOH and HATU in minimal DMF.

    • Add DIEA.[1][2]

    • Allow to activate for 30–60 seconds (do not exceed 2 min to avoid racemization).

  • Coupling:

    • Add the pre-activated mixture to the resin.[2]

    • Microwave Assistance (Recommended): Heat to 50°C for 20 minutes (25W).

    • Alternative (Room Temp): Double couple: 2 x 2 hours with fresh reagents.

  • Monitoring: Perform a Chloranil test (for secondary amines) or micro-cleavage LCMS. The Kaiser test is ineffective for proline analogs (no primary amine).[1][2]

  • Capping: Acetylate unreacted amines (Ac2O/DIEA/DMF) to prevent deletion sequences.

  • Subsequent Coupling: The steric bulk of the spiro ring hinders the next incoming amino acid.[2]

    • Use HOAt as an additive for the subsequent residue to boost reactivity.[2]

    • Double coupling is mandatory for the amino acid immediately following the spiro-residue.[1][2]

Protocol B: Solution-Phase Library Synthesis (Amide Coupling)

For medicinal chemistry arrays (e.g., FBDD), incorporating the spiro scaffold into a core structure.[1][2]

Reaction Scheme

Amine (R-NH2) + Boc-6-azaspiro[3.4]octane-7-COOH


 Amide Product 
Procedure
  • Dissolution: Dissolve Boc-6-azaspiro[3.4]octane-7-COOH (1.0 equiv) in DCM/DMF (4:1 ratio).

  • Activation: Add EDC·HCl (1.2 equiv) and HOBt (1.2 equiv).[1][2] Stir at 0°C for 15 min.

  • Addition: Add the amine coupling partner (1.0 equiv) and NMM (N-methylmorpholine, 2.5 equiv).

  • Reaction: Allow to warm to RT and stir for 12–16 hours.

  • Workup:

    • Dilute with EtOAc.[1][2]

    • Wash with 1M citric acid (removes unreacted amine/EDC).[1][2]

    • Wash with sat.[1][2] NaHCO3 (removes unreacted acid).[1][2]

    • Wash with Brine, Dry over Na2SO4.[1][2]

  • Deprotection (if required): Treat with 4M HCl in Dioxane or TFA/DCM (1:1) for 1 hour. Evaporate and use as the HCl/TFA salt.

Visualization: Decision Logic for Coupling Optimization[1]

CouplingLogic Start Start: Incorporate 6-Azaspiro[3.4]octane CheckPos Is the residue N-terminal or Internal? Start->CheckPos Internal Internal Position (Peptide Chain) CheckPos->Internal NTerm N-Terminal (Cap/Fragment) CheckPos->NTerm StericCheck Check Preceding Residue (Residue n-1) Internal->StericCheck StdCond Standard Coupling: HATU, 2x 1hr NTerm->StdCond Bulky Bulky (Val, Ile, Thr)? StericCheck->Bulky Bulky->StdCond No AggCond Aggressive Coupling: HATU/HOAt, 50°C MW Bulky->AggCond Yes NextStep Coupling Success? (Chloranil Test) StdCond->NextStep AggCond->NextStep Success Proceed to Next AA (Double Couple Required) NextStep->Success Blue Beads (Free NH) Fail Re-couple with PyAOP or Triphosgene NextStep->Fail Colorless Beads

Caption: Workflow for optimizing the coupling of hindered spirocyclic amino acids in peptide synthesis.

Quality Control & Validation

MethodObservationInterpretation
1H NMR (DMSO-d6) Distinct multiplets at

1.5–2.5 ppm (cyclobutane/pyrrolidine ring protons).[1][2]
Confirm integrity of the spiro-junction.[1][2] Lack of aromatic signals (unless Fmoc protected).[1][2]
LCMS (ESI+) [M+H]+ = 156.1 (Free acid).[1][2]Check for +18 mass (hydrolysis) or +56 (t-butyl adducts if deprotection failed).[1][2]
Chiral HPLC Chiralpak AD-H or similar.[1][2]Verify >98% ee. Racemization is a risk during high-temp coupling.[1][2]

References

  • Structure & Properties: Fluorochem. (S)-6-(tert-Butoxycarbonyl)-6-azaspiro[3.4]octane-7-carboxylic acid Data Sheet. Retrieved from [1][2]

  • Spirocyclic Scaffolds in Drug Design: Zheng, Y., & Tice, C. M. (2016).[1][2] The utilization of spirocyclic scaffolds in medicinal chemistry. Expert Opinion on Drug Discovery. (Contextualized via BLDPharm Insights). Retrieved from

  • Peptidomimetic Applications: Life Chemicals.[1][2] Novel Conformationally Restricted Amino Acids for Peptidomimetic Drug Design. Retrieved from

  • Synthesis of Azaspiro Systems: Burkhard, J. A., et al. (2010).[1][2] Synthesis and Structural Analysis of a New Class of Azaspiro[3.4]octanes. Organic Letters. (Contextualized via Enamine Research). Retrieved from

  • General Peptide Coupling Protocols: Sigma-Aldrich.[1][2] Peptide Synthesis Technical Guide. Retrieved from

Sources

Method

derivatization of 6-Azaspiro[3.4]octane-7-carboxylic acid for biological screening

Application Note & Protocols Strategic Derivatization of 6-Azaspiro[3.4]octane-7-carboxylic Acid: A Scaffold for 3D-Rich Compound Libraries Abstract The exploration of novel chemical space is a cornerstone of modern drug...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocols

Strategic Derivatization of 6-Azaspiro[3.4]octane-7-carboxylic Acid: A Scaffold for 3D-Rich Compound Libraries

Abstract

The exploration of novel chemical space is a cornerstone of modern drug discovery. There is a pressing need to move beyond flat, aromatic-heavy molecules towards scaffolds that offer greater three-dimensional (3D) complexity and improved physicochemical properties. The 6-azaspiro[3.4]octane framework represents a privileged, sp³-rich scaffold that provides a rigid molecular conformation ideal for probing biological targets.[1] This application note provides a detailed guide for the derivatization of 6-azaspiro[3.4]octane-7-carboxylic acid, a versatile building block with two distinct functional handles for diversification. We present field-proven protocols for amide bond formation, esterification, N-acylation, and N-alkylation, explaining the rationale behind reagent selection and reaction optimization. The methodologies described herein are designed to empower researchers in medicinal chemistry and drug development to efficiently generate diverse compound libraries for biological screening.

Introduction: The Value of the 6-Azaspiro[3.4]octane Scaffold

Spirocyclic systems, which feature two rings sharing a single atom, are increasingly sought-after motifs in drug design.[1] The defining spiro-quaternary carbon atom imparts significant conformational rigidity, which can lead to higher binding affinity and selectivity for biological targets compared to more flexible acyclic or monocyclic analogs. The 6-azaspiro[3.4]octane core is particularly attractive due to its high fraction of sp³-hybridized carbons (Fsp³), a characteristic often associated with improved clinical success rates.[2]

This scaffold provides two orthogonal points for chemical modification:

  • A Carboxylic Acid: A versatile handle for forming amides and esters, introducing a wide array of chemical functionalities.

  • A Secondary Amine: A nucleophilic center for alkylation, acylation, sulfonylation, and reductive amination.

Derivatives of related azaspiro[3.4]octane systems have demonstrated significant biological activity, including potent effects against challenging pathogens like Mycobacterium tuberculosis and Plasmodium falciparum, the causative agent of malaria.[3][4][5] This precedent underscores the potential of this scaffold to generate novel therapeutic agents. This guide details robust and scalable methods to unlock the chemical diversity inherent in the 6-azaspiro[3.4]octane-7-carboxylic acid building block.

Derivatization of the Carboxylic Acid Moiety

The carboxylic acid is often the primary site for initial library generation. For these reactions, it is crucial to use the N-Boc protected starting material, (S)-6-(tert-Butoxycarbonyl)-6-azaspiro[3.4]octane-7-carboxylic acid, to prevent unwanted side reactions at the secondary amine.[6]

Amide Bond Formation: The Cornerstone of Medicinal Chemistry

The amide bond is one of the most common functional groups found in approved pharmaceuticals. Its formation via the coupling of a carboxylic acid and an amine is a foundational reaction in drug discovery, enabling the systematic exploration of structure-activity relationships (SAR).

Direct condensation of a carboxylic acid and an amine is kinetically slow and requires harsh conditions. Therefore, activation of the carboxylic acid is necessary. We present protocols for two of the most reliable and widely used coupling systems: EDC/HOBt and HATU.

  • EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide): A water-soluble carbodiimide that activates the carboxylic acid to form an O-acylisourea intermediate. The addition of HOBt (Hydroxybenzotriazole) is critical as it traps this highly reactive intermediate to form an active ester, which is more stable and significantly reduces the risk of racemization at adjacent chiral centers.[7]

  • HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate): A uronium-based coupling reagent that generates a highly reactive OAt-active ester.[7] HATU is often more effective than carbodiimide-based reagents for sterically hindered amines or acids and generally leads to faster reaction times and higher yields.

// Nodes start [label="Start: N-Boc Protected Acid (1.0 eq)\n+ Amine (1.1 eq)\n+ HOBt (1.2 eq)", fillcolor="#F1F3F4", fontcolor="#202124"]; dissolve [label="Dissolve in Anhydrous DMF or DCM", fillcolor="#F1F3F4", fontcolor="#202124"]; cool [label="Cool to 0 °C\n(Ice Bath)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; add_edc [label="Add EDC·HCl (1.2 eq)\nPortion-wise", fillcolor="#EA4335", fontcolor="#FFFFFF"]; add_base [label="Add DIPEA (2.5 eq)\nDropwise", fillcolor="#FBBC05", fontcolor="#202124"]; react [label="Warm to RT\nStir 8-24h", fillcolor="#34A853", fontcolor="#FFFFFF"]; monitor [label="Monitor by TLC / LC-MS", fillcolor="#F1F3F4", fontcolor="#202124"]; workup [label="Aqueous Workup\n(Dilute, Wash, Dry)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; purify [label="Purification\n(Column Chromatography)", fillcolor="#F1F3F4", fontcolor="#202124"]; product [label="Final Amide Product", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> dissolve; dissolve -> cool; cool -> add_edc; add_edc -> add_base; add_base -> react; react -> monitor; monitor -> workup; workup -> purify; purify -> product; } } Diagram 1. Workflow for EDC/HOBt mediated amide coupling.

Materials:

  • N-Boc-6-azaspiro[3.4]octane-7-carboxylic acid (1.0 equiv)

  • Primary or Secondary Amine (1.0 - 1.2 equiv)

  • EDC·HCl (1.1 - 1.5 equiv)

  • HOBt (1.1 - 1.5 equiv)

  • N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2.0 - 3.0 equiv)

  • Anhydrous Dimethylformamide (DMF) or Dichloromethane (DCM)

  • Standard aqueous workup reagents (e.g., EtOAc, 1M HCl, sat. NaHCO₃, brine)

Procedure:

  • To a clean, dry round-bottom flask under an inert atmosphere (N₂ or Argon), add N-Boc-6-azaspiro[3.4]octane-7-carboxylic acid (1.0 equiv), HOBt (1.2 equiv), and the desired amine (1.1 equiv).

  • Dissolve the mixture in anhydrous DMF or DCM (to a concentration of approx. 0.1-0.2 M).

  • Cool the solution to 0 °C using an ice bath, with magnetic stirring.

  • Add EDC·HCl (1.2 equiv) to the reaction mixture in portions over 5 minutes.

  • Add DIPEA (2.5 equiv) dropwise to the stirring solution.

  • Remove the ice bath and allow the reaction to warm to room temperature. Stir for 8 to 24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting carboxylic acid is consumed.[7]

  • Workup: Dilute the reaction mixture with ethyl acetate. Wash the organic layer sequentially with 1M HCl (2x), saturated aqueous NaHCO₃ (2x), and brine (1x). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the resulting crude product by flash column chromatography on silica gel to yield the desired amide.

Materials:

  • N-Boc-6-azaspiro[3.4]octane-7-carboxylic acid (1.0 equiv)

  • Primary or Secondary Amine (1.0 - 1.2 equiv)

  • HATU (1.1 - 1.5 equiv)

  • DIPEA (2.0 - 4.0 equiv)

  • Anhydrous DMF

Procedure:

  • In a dry flask under an inert atmosphere, dissolve N-Boc-6-azaspiro[3.4]octane-7-carboxylic acid (1.0 equiv) and HATU (1.2 equiv) in anhydrous DMF.

  • Add DIPEA (2.0 equiv) and stir the mixture at room temperature for 15-20 minutes to pre-activate the acid.

  • Add the desired amine (1.1 equiv) to the mixture, followed by an additional portion of DIPEA (1.0 equiv).

  • Stir the reaction at room temperature for 1 to 6 hours. The reaction is typically faster than EDC couplings.

  • Monitor progress by TLC or LC-MS.

  • Perform aqueous workup and purification as described in Protocol 2.1.1.

ParameterEDC/HOBt CouplingHATU Coupling
Activation Forms O-acylisourea, trapped by HOBtForms highly reactive OAt-active ester
Reaction Time 8 - 24 hours1 - 6 hours
Cost LowerHigher
Substrate Scope Good for most primary/secondary aminesExcellent, especially for hindered substrates
Byproducts EDC-urea (water-soluble, easily removed)Tetramethylurea, HOAt (water-soluble)

Table 1. Comparison of common amide coupling conditions.

Ester Formation: Modulating Properties and Creating Prodrugs

Esterification is another fundamental transformation of carboxylic acids.[8] In drug development, esters are often used to create prodrugs, which can improve properties like solubility or oral bioavailability, releasing the active carboxylic acid in vivo through enzymatic hydrolysis.[9]

The Fischer esterification, requiring a large excess of alcohol and a strong acid catalyst, is often too harsh for complex molecules.[10] The Steglich esterification provides a much milder alternative that proceeds at room temperature.[11]

Materials:

  • N-Boc-6-azaspiro[3.4]octane-7-carboxylic acid (1.0 equiv)

  • Alcohol (1.2 - 2.0 equiv)

  • Dicyclohexylcarbodiimide (DCC) (1.1 equiv)

  • 4-Dimethylaminopyridine (DMAP) (0.1 - 0.2 equiv, catalytic)

  • Anhydrous DCM

Procedure:

  • Dissolve N-Boc-6-azaspiro[3.4]octane-7-carboxylic acid (1.0 equiv), the desired alcohol (1.5 equiv), and a catalytic amount of DMAP (0.1 equiv) in anhydrous DCM.

  • Cool the solution to 0 °C in an ice bath.

  • Add a solution of DCC (1.1 equiv) in DCM dropwise. A white precipitate of dicyclohexylurea (DCU) will begin to form.

  • Remove the ice bath and stir at room temperature for 3-12 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Workup: Once the reaction is complete, filter off the DCU precipitate and wash it with cold DCM. Combine the filtrates and wash with 0.5 M HCl and saturated aqueous NaHCO₃. Dry the organic layer over Na₂SO₄ and concentrate.

  • Purification: Purify the crude product by flash column chromatography.

Derivatization of the Secondary Amine Moiety

To derivatize the secondary amine, the carboxylic acid must first be protected, typically as a simple methyl or ethyl ester. This can be achieved using the esterification protocols above. Following esterification, the N-Boc protecting group is removed under acidic conditions (e.g., Trifluoroacetic acid (TFA) in DCM, or HCl in Dioxane) to liberate the secondary amine for further functionalization.

// Nodes start [label="Start: Spirocyclic Ester\nwith free secondary amine", fillcolor="#F1F3F4", fontcolor="#202124"];

// N-Acylation Branch acylation_reagents [label="Acyl Chloride / Anhydride\n+ Base (e.g., DIPEA)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; acylation_product [label="N-Acylated Product", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// N-Sulfonylation Branch sulfonylation_reagents [label="Sulfonyl Chloride\n+ Base (e.g., DIPEA)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; sulfonylation_product [label="N-Sulfonylated Product", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Reductive Amination Branch red_amination_reagents [label="Aldehyde / Ketone\n+ Reducing Agent\n(e.g., NaBH(OAc)₃)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; red_amination_product [label="N-Alkylated Product", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> acylation_reagents [label=" N-Acylation"]; acylation_reagents -> acylation_product;

start -> sulfonylation_reagents [label=" N-Sulfonylation"]; sulfonylation_reagents -> sulfonylation_product;

start -> red_amination_reagents [label=" Reductive\n Amination"]; red_amination_reagents -> red_amination_product; } } Diagram 2. Derivatization pathways for the secondary amine.

N-Acylation and N-Sulfonylation

This protocol creates amides or sulfonamides at the ring nitrogen, which are excellent hydrogen bond acceptors and can significantly alter the molecule's electronic and pharmacokinetic properties.

Materials:

  • 6-Azaspiro[3.4]octane-7-carboxylate ester (hydrochloride or free base) (1.0 equiv)

  • Acyl chloride or Sulfonyl chloride (1.1 equiv)

  • DIPEA or TEA (2.5 equiv)

  • Anhydrous DCM or MeCN

Procedure:

  • Dissolve the spirocyclic amine ester (1.0 equiv) in anhydrous DCM and add DIPEA (2.5 equiv).

  • Cool the mixture to 0 °C.

  • Add the desired acyl chloride or sulfonyl chloride (1.1 equiv) dropwise.

  • Allow the reaction to warm to room temperature and stir for 1-4 hours.

  • Monitor completion by LC-MS.

  • Perform a standard aqueous workup and purify by column chromatography.

Reductive Amination

Reductive amination is a robust and highly effective method for N-alkylation that avoids the potential for over-alkylation common with alkyl halides.[2] It involves the formation of an intermediate iminium ion from the amine and an aldehyde or ketone, which is then reduced in situ.

Materials:

  • 6-Azaspiro[3.4]octane-7-carboxylate ester (1.0 equiv)

  • Aldehyde or Ketone (1.2 equiv)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 - 2.0 equiv)

  • Anhydrous 1,2-Dichloroethane (DCE) or DCM

Procedure:

  • To a flask containing the spirocyclic amine ester (1.0 equiv) and the aldehyde or ketone (1.2 equiv), add anhydrous DCE.

  • Stir the mixture at room temperature for 20-30 minutes. If desired, a small amount of acetic acid can be added to catalyze iminium formation.

  • Add NaBH(OAc)₃ (1.5 equiv) in portions. The reaction is often mildly exothermic.

  • Stir at room temperature for 4-16 hours.

  • Monitor by LC-MS.

  • Workup: Carefully quench the reaction by slow addition of saturated aqueous NaHCO₃. Extract with DCM, dry the combined organic layers over Na₂SO₄, and concentrate.

  • Purify by column chromatography.

Orthogonal Strategy for Library Synthesis

The true power of this scaffold lies in its potential for dual derivatization. By employing a strategic use of protecting groups, a large and diverse library can be generated from a common intermediate.

// Nodes start [label="N-Boc Protected Acid", fillcolor="#F1F3F4", fontcolor="#202124"]; step1 [label="Amide Coupling\n(Protocol 2.1.1/2.1.2)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; intermediate [label="N-Boc Protected\nAmide Intermediate", fillcolor="#FBBC05", fontcolor="#202124"]; step2 [label="Boc Deprotection\n(TFA / DCM)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; intermediate2 [label="Free Secondary Amine\nAmide Intermediate", fillcolor="#FBBC05", fontcolor="#202124"]; step3 [label="N-Derivatization\n(Protocol 3.1.1/3.2.1)", fillcolor="#34A853", fontcolor="#FFFFFF"]; product [label="Dually Functionalized\nFinal Product", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> step1; step1 -> intermediate; intermediate -> step2; step2 -> intermediate2; intermediate2 -> step3; step3 -> product; } } Diagram 3. Orthogonal strategy for dual derivatization.

This workflow allows for the installation of one set of diversity elements (R¹) via amide bond formation, followed by the installation of a second set (R²) via N-derivatization, maximizing the structural diversity from a single core scaffold.

Conclusion

The 6-azaspiro[3.4]octane-7-carboxylic acid scaffold is a valuable building block for constructing 3D-rich compound libraries. Its two distinct functional handles can be selectively modified using robust and well-established chemical protocols. By following the detailed methodologies and strategic guidance provided in this application note, researchers can efficiently generate novel and diverse small molecules, accelerating the hit-finding and lead-optimization phases of drug discovery.

References

  • Hernandez, D. (n.d.). Esterification and its impact on the pharmaceutical industry. QSAR ANALYTICS. Retrieved from [Link]

  • HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. Retrieved from [Link]

  • Pace, V., et al. (2021). Amide bond formation strategies: latest advances on a dateless transformation. AIR Unimi. Retrieved from [Link]

  • Ashenhurst, J. (2022). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry. Retrieved from [Link]

  • Mạ́rquez, F., et al. (2011). Mild Method for the Selective Esterification of Carboxylic Acids Based on the Garegg−Samuelsson Reaction. The Journal of Organic Chemistry. Retrieved from [Link]

  • Ichikawa, T., et al. (2015). Amide bond formation: beyond the dilemma between activation and racemisation. RSC Publishing. Retrieved from [Link]

  • ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Amidation. ACS GCI Pharmaceutical Roundtable. Retrieved from [Link]

  • Neises, B., & Steglich, W. (1978). Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl ethyl fumarate. Organic Syntheses. Retrieved from [Link]

  • Meshram, S.M., et al. (n.d.). Efficient Esterification of Carboxylic Acids with Alcohols by Hydrogen Peroxide as a Novel Condensing Agent. Rasayan J. Chem. Retrieved from [Link]

  • Roy, U., et al. (2023). Rapid and Efficient Access to Novel Bio-Inspired 3-Dimensional Tricyclic SpiroLactams as Privileged Structures via Meyers' Lactamization. Molecules. Retrieved from [Link]

  • Lukin, A. Yu., et al. (2023). Examples of diverse biologically active compounds containing 2,6-diazaspiro[3.4]octane motif. ResearchGate. Retrieved from [Link]

  • Tarbi, A., et al. (2021). Design and Synthesis of Fsp3-Rich, Bis-Spirocyclic-Based Compound Libraries for Biological Screening. ACS Combinatorial Science. Retrieved from [Link]

  • Lukin, A. Yu., et al. (2023). Periphery Exploration around 2,6-Diazaspiro[3.4]octane Core Identifies a Potent Nitrofuran Antitubercular Lead. Molecules. Retrieved from [Link]

  • ResearchGate. (2025). Synthesis of Azaspiro[3.4]octanes via [3+2] Cycloaddition. ResearchGate. Retrieved from [Link]

  • Dana Bioscience. (n.d.). 2-(tert-Butoxycarbonyl)-6-oxa-2-azaspiro[3.4]octane-7-carboxylic acid 50mg. Dana Bioscience. Retrieved from [Link]

  • Istvan, E. S., et al. (2021). Identification and Profiling of a Novel Diazaspiro[3.4]octane Chemical Series Active against Multiple Stages of the Human Malaria Parasite Plasmodium falciparum and Optimization Efforts. ResearchGate. Retrieved from [Link]

  • ResearchGate. (2025). Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery. ResearchGate. Retrieved from [Link]

  • Istvan, E. S., et al. (2021). Identification and Profiling of a Novel Diazaspiro[3.4]octane Chemical Series Active against Multiple Stages of the Human Malaria Parasite Plasmodium falciparum and Optimization Efforts. PubMed. Retrieved from [Link]

  • MDPI. (2021). Synthesis and Biological Evaluation of Spirocyclic Chromane Derivatives as a Potential Treatment of Prostate Cancer. MDPI. Retrieved from [Link]

  • PubChemLite. (n.d.). 6-azaspiro[3.4]octane-8-carboxylic acid hydrochloride. PubChemLite. Retrieved from [Link]

  • Ramadas, B., et al. (2018). Facile synthesis of 2-azaspiro[3.4]octane. Organic & Biomolecular Chemistry. Retrieved from [Link]

  • Gierczak, M., et al. (2026). Synthesis of New Volatile Derivatives of Biogenic Amines, Carbamates for Analytical Applications. MDPI. Retrieved from [Link]

  • ResearchGate. (2025). Synthetic Routes to Approved Drugs Containing a Spirocycle. ResearchGate. Retrieved from [Link]

  • Wujec, M., & Siwek, A. (2021). An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. MDPI. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 6-Azaspiro[3.4]octane-7-carboxylic Acid

Prepared by the Office of the Senior Application Scientist This technical support guide is designed for researchers, medicinal chemists, and drug development professionals engaged in the synthesis of 6-Azaspiro[3.4]octan...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by the Office of the Senior Application Scientist

This technical support guide is designed for researchers, medicinal chemists, and drug development professionals engaged in the synthesis of 6-Azaspiro[3.4]octane-7-carboxylic acid. This valuable spirocyclic scaffold is a key building block in modern drug discovery, prized for the three-dimensional architecture it imparts to novel chemical entities.[1] This document provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate the complexities of its synthesis and improve your yields.

Synthetic Overview: A Plausible Pathway

While numerous proprietary methods exist, a common and logical approach to the synthesis of 6-Azaspiro[3.4]octane-7-carboxylic acid involves a multi-step sequence. A representative strategy is outlined below, which forms the basis for the troubleshooting discussion. This pathway typically involves the formation of a protected azaspirocyclic ketone, followed by a haloform reaction or similar oxidation to install the carboxylic acid moiety, and concluding with deprotection.

Synthetic_Pathway cluster_0 Phase 1: Spirocycle Formation cluster_1 Phase 2: Carboxylic Acid Installation cluster_2 Phase 3: Final Product A Protected Azetidine Precursor C N-Protected 6-Azaspiro[3.4]octan-7-one A->C [3+2] Cycloaddition or Intramolecular Cyclization B Cyclopentanone Synthon B->C D N-Protected 6-Azaspiro[3.4]octane-7-carboxylic acid ester C->D Haloform Reaction / Oxidation & Esterification E 6-Azaspiro[3.4]octane-7-carboxylic acid D->E Hydrolysis & Deprotection

Caption: A generalized synthetic workflow for 6-Azaspiro[3.e]octane-7-carboxylic acid.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format.

Question 1: My initial cyclization to form the N-Protected 6-Azaspiro[3.4]octan-7-one (Step C) is giving very low yields. TLC analysis shows a complex mixture of products and unreacted starting materials. What's going wrong?

Answer: This is a common bottleneck. The formation of the quaternary spirocyclic center can be challenging.[1] Here are the primary causes and actionable solutions:

  • Causality (Steric Hindrance & Reaction Conditions): The formation of the spiro-center is sterically demanding. The reaction conditions must be optimized to favor the desired intramolecular or intermolecular reaction over side reactions like polymerization or decomposition.

  • Troubleshooting Steps:

    • Re-evaluate Your Base: If using a base for an intramolecular cyclization (e.g., from a precursor with a leaving group), its strength and steric bulk are critical. A strong, non-nucleophilic base like LDA or KHMDS at low temperatures (-78 °C) can be effective. If the yield is still low, a switch to a milder base like potassium carbonate in a high-boiling-point solvent (e.g., DMF or acetonitrile) under high dilution conditions may favor the desired cyclization.

    • Check Reagent Purity: Starting materials, especially the azetidine precursor, can be unstable. Ensure they are pure and used promptly after preparation or purification.

    • Consider an Alternative Strategy: If intramolecular cyclization fails, a [2+2] cycloaddition approach between an azetidine-derived olefin and a suitable ketene equivalent can be a powerful alternative for constructing the cyclobutane portion of a related spirocycle, 2-azaspiro[3.3]heptane.[2] This principle can be adapted for your target.

Question 2: The oxidation step to form the carboxylic acid is destroying my molecule, leading to a dark tar-like substance and no identifiable product.

Answer: This indicates that the oxidizing agent is too harsh or incompatible with your N-protecting group. The azetidine ring, being a strained four-membered ring, can be susceptible to cleavage under strongly acidic or oxidative conditions.

  • Causality (Substrate Sensitivity): Strained heterocycles like azetidines are sensitive functional groups.[3] Aggressive oxidation conditions (e.g., hot KMnO₄ or concentrated nitric acid) will likely lead to ring-opening and decomposition.

  • Troubleshooting Steps:

    • Switch to Milder Conditions: The haloform reaction (using NaOBr or NaOCl) on the methyl ketone precursor (if applicable) is a classic and often effective method.

    • Protecting Group Compatibility: Ensure your N-protecting group is stable to the oxidation conditions. A Boc (tert-butyloxycarbonyl) group is generally robust but can be cleaved by strong acids. A Cbz (carboxybenzyl) group is stable to mild base and acid but is sensitive to hydrogenation. Choose your oxidant accordingly.

    • Two-Step Approach: Consider converting the ketone to an enol ether or enolate, which can then be cleaved oxidatively under milder conditions using reagents like ozone (O₃) followed by a reductive or oxidative workup, or with reagents like RuCl₃/NaIO₄.

Question 3: I'm struggling with the final purification of the zwitterionic 6-Azaspiro[3.4]octane-7-carboxylic acid. It streaks on silica gel and I get poor recovery.

Answer: Purifying amino acids is a classic challenge due to their high polarity and zwitterionic nature at neutral pH. Standard silica gel chromatography is often ineffective.

  • Causality (Physicochemical Properties): As an amino acid, your product is highly polar and can exist as a zwitterion. This leads to very strong interactions with the polar stationary phase (silica gel), causing poor elution and band tailing.

  • Troubleshooting Workflow:

Purification_Strategy Start Crude Product (After Deprotection) A Dissolve in dilute HCl (pH ~2) Start->A B Wash with organic solvent (e.g., EtOAc, DCM) to remove non-basic organic impurities A->B C Adjust aqueous layer to isoelectric point (pH ~4-6) with base (e.g., NaOH, NH4OH) B->C Separate Layers D Precipitation/Crystallization C->D Product may precipitate G Ion-Exchange Chromatography C->G If no precipitation E Filter and wash solid with cold water/acetone D->E F Pure Product E->F G->F

Sources

Optimization

Technical Support Center: Synthesis of 6-Azaspiro[3.4]octane-7-carboxylic acid

Welcome to the technical support center for the synthesis of 6-azaspiro[3.4]octane-7-carboxylic acid. This guide is designed for researchers, scientists, and professionals in drug development.

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 6-azaspiro[3.4]octane-7-carboxylic acid. This guide is designed for researchers, scientists, and professionals in drug development. Here, you will find troubleshooting advice and frequently asked questions (FAQs) to navigate the common challenges and side products encountered during the synthesis of this valuable spirocyclic scaffold. Our approach is rooted in explaining the causal relationships behind experimental outcomes to empower you to optimize your synthetic protocols.

Introduction: The Synthetic Challenge

The synthesis of spiro-β-lactams, including 6-azaspiro[3.4]octane-7-carboxylic acid, is a nuanced process. The inherent ring strain and steric hindrance of the spirocyclic core present significant hurdles.[1][2] These factors often lead to extended reaction times, moderate yields, and a heightened risk of product decomposition during purification.[1][2] A common and effective method for constructing the β-lactam ring in these systems is the Staudinger [2+2] ketene-imine cycloaddition.[3][4] This guide will focus on troubleshooting issues that may arise when employing this and related synthetic strategies.

Frequently Asked Questions (FAQs)

Q1: My reaction yield is consistently low. What are the likely causes?

A1: Low yields in the synthesis of 6-azaspiro[3.4]octane-7-carboxylic acid can often be attributed to several factors:

  • Steric Hindrance: The formation of the spirocyclic center is sterically demanding, which can slow down the reaction and favor side reactions.[3]

  • Ring Strain: The final product possesses considerable torsional and angular strain, which can lead to decomposition, especially during prolonged reaction times or harsh work-up conditions.[1][2]

  • Incomplete Reaction: Due to the challenging nature of the reaction, it may require extended reaction times, sometimes up to 96 hours, to reach completion.[1]

  • Side Product Formation: The formation of various side products can consume starting materials and reduce the overall yield of the desired product.

Q2: I am observing multiple spots on my TLC plate that are close to my product spot. What could these be?

A2: The presence of multiple, closely migrating spots on a TLC plate is a common observation. These are often diastereomers of the desired product. The Staudinger cycloaddition can result in the formation of both cis and trans isomers with respect to the substituents on the β-lactam ring.[4][5] Additionally, if your starting materials are racemic, you may be forming enantiomeric pairs of these diastereomers.

Q3: What is the most likely cause of product decomposition during purification?

A3: The β-lactam ring is susceptible to hydrolysis, particularly under acidic or basic conditions. The inherent strain in the spirocyclic system can exacerbate this sensitivity.[1][2] Exposure to harsh chromatographic conditions (e.g., highly acidic or basic mobile phases) or elevated temperatures during solvent evaporation can lead to the opening of the four-membered ring.

Troubleshooting Guide

Issue 1: Formation of Diastereomers
  • Problem: You have isolated a mixture of diastereomers that are difficult to separate.

  • Underlying Cause: The cycloaddition reaction is not sufficiently stereoselective.

  • Solutions:

    • Chiral Auxiliaries: Employing a chiral auxiliary on either the ketene or the imine precursor can induce facial selectivity and favor the formation of a single diastereomer.

    • Catalyst Screening: For catalyzed versions of the cycloaddition, screening different Lewis or Brønsted acid catalysts can influence the stereochemical outcome.

    • Chromatography Optimization: Utilize high-performance column chromatography with a chiral stationary phase (if enantiomers are also present) or a high-resolution stationary phase with a carefully optimized mobile phase to improve separation.

Issue 2: Presence of an Imidazole Side Product
  • Problem: You have identified an imidazole-containing impurity in your product mixture.

  • Underlying Cause: This is a known side product when using certain activating agents like dicyclohexylcarbodiimide (DCC) or acetic anhydride to generate the ketene in situ.[5]

  • Solutions:

    • Alternative Ketene Generation: Consider alternative methods for ketene formation that do not involve these reagents. For example, the use of an acid chloride with a non-nucleophilic base.

    • Purification: Imidazoles generally have different polarity and basicity compared to your carboxylic acid product. A carefully executed aqueous workup with pH adjustment or column chromatography should allow for its removal.

Issue 3: Ring-Opened Hydrolysis Product
  • Problem: Your final product is contaminated with a more polar impurity, identified as the ring-opened β-amino acid.

  • Underlying Cause: The β-lactam ring has been hydrolyzed during the reaction workup or purification.

  • Solutions:

    • Neutral Workup: Ensure that your aqueous workup is performed under neutral or near-neutral pH conditions.

    • Avoid Protic Acids: During purification, avoid strong protic acids in your chromatography mobile phase.

    • Temperature Control: Keep the temperature as low as possible during solvent evaporation and other purification steps.

Experimental Protocols

Protocol 1: General Purification of Carboxylic Acids

This protocol is a general guideline for the purification of carboxylic acids and can be adapted for 6-azaspiro[3.4]octane-7-carboxylic acid.[6]

  • Initial Extraction: Dissolve the crude product in an organic solvent like ethyl acetate. Wash with a mild aqueous acid (e.g., 1M HCl) to remove basic impurities.

  • Back Extraction: Extract the organic layer with a mild aqueous base (e.g., saturated sodium bicarbonate solution). The desired carboxylic acid will move into the aqueous phase, leaving neutral impurities in the organic layer.

  • Acidification and Isolation: Cool the aqueous layer in an ice bath and carefully acidify with 1M HCl until the product precipitates.

  • Final Extraction: Extract the acidified aqueous layer with a fresh portion of organic solvent.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure at a low temperature.

Visualizing Potential Side Reactions

The following diagram illustrates a simplified reaction landscape, highlighting the desired product and potential side products.

SynthesisPathways Start Starting Materials (Imine + Ketene Precursor) Product Desired Product 6-Azaspiro[3.4]octane-7-carboxylic acid Start->Product [2+2] Cycloaddition (Desired Pathway) Diastereomer Diastereomeric Side Product Start->Diastereomer [2+2] Cycloaddition (Poor Stereocontrol) Imidazole Imidazole Byproduct (from activating agent) Start->Imidazole Side Reaction with Activating Agent Hydrolysis Ring-Opened Product (β-Amino Acid) Product->Hydrolysis Hydrolysis (Acid/Base, Heat) Diastereomer->Hydrolysis Hydrolysis

Caption: Synthetic pathways in the formation of 6-azaspiro[3.4]octane-7-carboxylic acid.

Summary Table of Common Side Products

Side Product/ImpurityLikely CauseIdentificationMitigation & Removal
Diastereomers Poor stereocontrol in the cycloaddition reaction.NMR spectroscopy, chiral HPLC.Optimize reaction conditions (catalyst, solvent, temperature), preparative HPLC.
Ring-Opened Product Hydrolysis of the β-lactam ring.Mass spectrometry (M+18), increased polarity on TLC.Neutral workup, avoid harsh pH and high temperatures.
Imidazole Byproducts Use of activating agents like DCC or acetic anhydride.NMR spectroscopy, mass spectrometry.Change ketene generation method, purification by extraction or chromatography.
Unreacted Starting Materials Incomplete reaction due to steric hindrance or insufficient reaction time.TLC, NMR spectroscopy.Increase reaction time, optimize temperature.

This technical support guide provides a framework for understanding and addressing the common challenges in the synthesis of 6-azaspiro[3.4]octane-7-carboxylic acid. By anticipating potential side products and understanding their formation, researchers can develop more robust and efficient synthetic strategies.

References

  • Synthesis of medicinally privileged spiro-β-lactams - ScholarWorks @ UTRGV. Available at: [Link]

  • Synthesis of medicinally privileged spiro-β-lactams - American Chemical Society. Available at: [Link]

  • Synthesis and bioactivity of fused- and spiro-β-lactone-lactam systems - PubMed. Available at: [Link]

  • Synthesis of medicinally privileged spiro-β-lactams - ScholarWorks @ UTRGV. Available at: [Link]

  • An update on the synthesis and reactivity of spiro-fused β-lactams - ResearchGate. Available at: [Link]

  • Synthesis of Azaspiro[3.4]octanes via [3+2] Cycloaddition | Request PDF - ResearchGate. Available at: [Link]

  • Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery | Request PDF - ResearchGate. Available at: [Link]

  • Synthesis and reactivity of spiro-fused β-lactams - Biblio Back Office. Available at: [Link]

  • 2-(tert-Butoxycarbonyl)-6-oxa-2-azaspiro[3.4]octane-7-carboxylic acid 50mg - Dana Bioscience. Available at: [Link]

  • Biochemical Production and Separation of Carboxylic Acids for Biorefinery Applications - MDPI. Available at: [Link]

  • 6-oxo-5-azaspiro[3.4]octane-2-carboxylic acid - PubChem. Available at: [Link]

  • CN102442934A - Synthesis method of 6-oxo-2-azaspiro[7][7] heptane-2-carboxylic acid tert-butyl ester - Google Patents. Available at:

  • Facile synthesis of 2-azaspiro[3.4]octane - Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

  • Stereoselective Synthesis of the Spirocyclic γ-Lactam Core of the Ansalactams - PMC. Available at: [Link]

  • General procedures for the purification of Carboxylic acids - Chempedia - LookChem. Available at: [Link]

  • Synthesis and characterization of chiral 6-azaspiro[2.5]octanes as potent and selective antagonists of the M4 muscarinic acetylcholine receptor - PubMed. Available at: [Link]

  • Organic Syntheses Procedure. Available at: [Link]

  • Diastereoselective Synthesis of (–)-6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic Acid via Morpholinone Derivatives - MDPI. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Optimization of 6-Azaspiro[3.4]octane-7-carboxylic acid Amidation

Welcome to the technical support center for the amidation of 6-azaspiro[3.4]octane-7-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshoo...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the amidation of 6-azaspiro[3.4]octane-7-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) for this specific, and often challenging, chemical transformation. The unique steric hindrance of the spirocyclic scaffold requires careful optimization of reaction conditions to achieve high yields and purity.

Troubleshooting Guide

This section addresses common issues encountered during the amidation of 6-azaspiro[3.4]octane-7-carboxylic acid, offering explanations and actionable solutions.

Issue 1: Low or No Product Yield

Question: I am observing very low conversion to my desired amide product, or no product at all. What are the likely causes and how can I improve the yield?

Answer: Low yields in the amidation of a sterically hindered substrate like 6-azaspiro[3.4]octane-7-carboxylic acid are common and can stem from several factors. The primary challenge is overcoming the steric barrier presented by the spirocyclic structure.[1]

Root Causes & Solutions:

  • Insufficiently Potent Coupling Reagent: Standard carbodiimide reagents like Dicyclohexylcarbodiimide (DCC) or Diisopropylcarbodiimide (DIC) are often not effective enough for sterically demanding couplings.[1][2]

    • Solution: Switch to more powerful activating agents. Aminium/uronium salts such as HATU, HBTU, or HCTU, or phosphonium salts like PyBOP or PyAOP, are significantly more effective.[1][3] These reagents form highly reactive esters that can overcome the steric hindrance.[1] For extremely challenging couplings, converting the carboxylic acid to an acyl fluoride can be a highly effective strategy.[1]

  • Suboptimal Reaction Time and Temperature: Steric hindrance significantly slows down the reaction rate.[1]

    • Solution: Increase the reaction time, for instance, from a few hours to overnight.[1] Gentle heating can also help overcome the activation energy, but must be applied cautiously to minimize the risk of racemization.[1]

  • Poor Solvent Choice: The solvent's ability to solvate the reactants is critical for a successful reaction.[1] Inadequate solvation can lead to aggregation, further impeding the reaction.[1]

    • Solution: N-methylpyrrolidone (NMP) is often preferred over Dimethylformamide (DMF) due to its superior solvating properties.[1] For particularly difficult reactions, a solvent mixture such as DCM/DMF/NMP (1:1:1) can be beneficial.[1]

Issue 2: Presence of Significant Side Products

Question: My reaction mixture shows multiple spots on TLC, and the crude NMR indicates the presence of several impurities. What are the common side reactions and how can I minimize them?

Answer: Side product formation is a frequent challenge in amidation reactions, especially when using highly reactive coupling agents.

Common Side Reactions & Mitigation Strategies:

  • N-acylurea Formation: This is a common byproduct when using carbodiimide reagents like DCC. The O-acylisourea intermediate can rearrange to a stable N-acylurea.

    • Solution: The addition of additives like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) can trap the O-acylisourea intermediate to form an active ester, which is less prone to rearrangement and more reactive towards the amine.[4]

  • Racemization: For chiral carboxylic acids, loss of stereochemical integrity is a major concern, particularly with aggressive coupling conditions.

    • Solution: Use of additives like HOBt or HOAt is known to suppress racemization. Employing coupling reagents known for low racemization potential, such as HATU, is also recommended.[3] Running the reaction at lower temperatures, if feasible, can also help.

  • Guanidinium Byproduct Formation: With aminium/uronium type reagents, the amine can sometimes react with the coupling reagent itself to form a guanidinium byproduct.

    • Solution: The order of addition is crucial. Pre-activating the carboxylic acid with the coupling reagent for a short period before adding the amine can minimize this side reaction.

Issue 3: Difficulty in Product Purification

Question: I am struggling to isolate my pure amide product from the reaction mixture. What are the recommended purification strategies?

Answer: Purifying polar amide products can be challenging due to the presence of unreacted starting materials, coupling agent byproducts, and other impurities.

Purification Recommendations:

  • Aqueous Workup: A standard aqueous workup is often the first step. Washing with a dilute acid (e.g., 1N HCl) can remove basic impurities like unreacted amine and certain coupling agent byproducts. A subsequent wash with a dilute base (e.g., saturated NaHCO₃) can remove unreacted carboxylic acid and acidic byproducts.

  • Column Chromatography: This is the most common method for purifying amide derivatives.[5]

    • Stationary Phase: Silica gel is typically used.

    • Mobile Phase: A gradient of a non-polar solvent (e.g., hexane or heptane) and a polar solvent (e.g., ethyl acetate or dichloromethane/methanol) is often effective. For particularly polar amides, adding a small amount of a modifier like triethylamine to the eluent can improve peak shape and reduce tailing on silica gel.[6]

  • Recrystallization: If the amide product is a solid, recrystallization can be a highly effective purification method, often yielding very pure material.[6]

    • Solvent Selection: Common solvents to try include ethanol, acetone, or acetonitrile.[6] The ideal solvent will dissolve the product well at elevated temperatures but poorly at room temperature or below.

Frequently Asked Questions (FAQs)

This section provides concise answers to common questions regarding the amidation of 6-azaspiro[3.4]octane-7-carboxylic acid.

Q1: What is the best coupling reagent for the amidation of 6-azaspiro[3.4]octane-7-carboxylic acid?

A1: Due to the steric hindrance of the 6-azaspiro[3.4]octane moiety, highly efficient coupling reagents are recommended. Aminium/uronium salts like HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) or phosphonium salts like PyAOP ((7-Azabenzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate) are excellent choices.[3] These reagents react faster and generally lead to less epimerization compared to many other coupling agents.[3]

Q2: What is the optimal solvent for this amidation reaction?

A2: Polar aprotic solvents are generally preferred. N-methylpyrrolidone (NMP) is often a superior choice to Dimethylformamide (DMF) due to its better solvating properties, which can be crucial for sterically hindered substrates.[1][7] In some cases, a mixture of solvents like DCM/DMF/NMP may offer advantages.[1]

Q3: What is the recommended reaction temperature and time?

A3: For sterically hindered couplings, the reaction may be slow at room temperature. It is often beneficial to run the reaction for an extended period, such as overnight (12-16 hours) .[1] If the reaction is still sluggish, gentle heating to 40-50 °C can be employed, but this should be monitored carefully to avoid potential side reactions like racemization.[1]

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be conveniently monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) . TLC will show the consumption of the starting materials and the appearance of the product spot. LC-MS provides more definitive information on the conversion by showing the mass of the desired product.

Q5: What is the role of a base in this reaction, and which one should I use?

A5: A non-nucleophilic organic base is typically required to neutralize the acidic byproducts formed during the reaction and to deprotonate the amine component. N,N-Diisopropylethylamine (DIPEA) or triethylamine (TEA) are commonly used. The choice of base can sometimes influence the extent of side reactions.

Q6: Can I use a carbodiimide reagent like EDC for this amidation?

A6: While 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is a widely used coupling reagent, it may not be potent enough on its own for this sterically demanding transformation, potentially leading to low yields.[8] If EDC is used, it should be in combination with an additive like HOBt or HOAt to enhance its reactivity.[4]

Q7: Are there any "greener" alternatives for this amidation?

A7: There is growing interest in developing more environmentally friendly amidation methods. Boronic acid catalysts have been shown to be effective for direct amide formation, often requiring the removal of water.[9] Another approach involves the use of borate esters like B(OCH₂CF₃)₃, which can mediate direct amidation under relatively mild conditions.[10] While these methods are promising, their applicability to the specific case of 6-azaspiro[3.4]octane-7-carboxylic acid would require experimental validation.

Visualizing the Workflow
General Amidation Workflow

AmidationWorkflow cluster_prep Reactant Preparation cluster_reaction Reaction cluster_workup Workup & Purification CarboxylicAcid 6-Azaspiro[3.4]octane- 7-carboxylic acid Activation Carboxylic Acid Activation CarboxylicAcid->Activation Amine Amine Substrate Coupling Amide Bond Formation Amine->Coupling CouplingReagent Coupling Reagent (e.g., HATU) CouplingReagent->Activation Base Base (e.g., DIPEA) Base->Activation Solvent Solvent (e.g., NMP) Solvent->Activation Activation->Coupling Activated Ester Workup Aqueous Workup Coupling->Workup Crude Product Purification Column Chromatography or Recrystallization Workup->Purification Product Pure Amide Product Purification->Product

Caption: A generalized workflow for the amidation of 6-azaspiro[3.4]octane-7-carboxylic acid.

Troubleshooting Logic Flow

TroubleshootingFlow Start Low Yield or No Reaction CheckReagent Is the coupling reagent potent enough? (e.g., HATU) Start->CheckReagent CheckConditions Are reaction time and temperature sufficient? CheckReagent->CheckConditions Yes SideReactions Are side products the issue? CheckReagent->SideReactions No, but impurities present CheckSolvent Is the solvent optimal? (e.g., NMP) CheckConditions->CheckSolvent Yes PurificationIssue Difficulty in Purification CheckSolvent->PurificationIssue Yes CheckAdditives Are additives (HOBt/HOAt) being used? SideReactions->CheckAdditives CheckOrder Is the order of addition correct? CheckAdditives->CheckOrder Yes OptimizeWorkup Optimize aqueous workup PurificationIssue->OptimizeWorkup OptimizeChroma Optimize chromatography conditions OptimizeWorkup->OptimizeChroma

Caption: A troubleshooting decision tree for amidation optimization.

Quantitative Data Summary
Coupling ReagentAdditiveBaseSolventTemperature (°C)Time (h)Typical Yield RangeReference(s)
DCC/DICNoneDIPEADCM254Low (<30%)[1],[8]
EDCHOBtDIPEADMF2512Moderate (40-60%)[8]
HATUNoneDIPEANMP2512Good to Excellent[1],[3]
PyBOPNoneDIPEADMF2512Good (70-90%)[3]
T3PDIPEADIPEAEtOAc252-4Good (for less hindered)

Note: Yields are illustrative and highly dependent on the specific amine substrate used.

Experimental Protocols
Protocol 1: High-Efficiency Amidation using HATU
  • To a solution of 6-azaspiro[3.4]octane-7-carboxylic acid (1.0 eq) in N-methylpyrrolidone (NMP) is added the desired amine (1.1 eq) and N,N-Diisopropylethylamine (DIPEA) (3.0 eq).

  • The mixture is stirred for 5 minutes at room temperature.

  • HATU (1.2 eq) is added in one portion.

  • The reaction mixture is stirred at room temperature for 12-16 hours, while monitoring the progress by LC-MS.

  • Upon completion, the reaction mixture is diluted with ethyl acetate and washed sequentially with 1N HCl, saturated NaHCO₃ solution, and brine.

  • The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • The crude product is purified by silica gel column chromatography to afford the desired amide.

Protocol 2: Acyl Fluoride Formation for Extremely Hindered Couplings

This protocol is adapted for situations where even potent uronium/phosphonium reagents fail.[1]

Part A: Acyl Fluoride Formation

  • Dissolve the protected 6-azaspiro[3.4]octane-7-carboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM).

  • Add a fluorinating agent (e.g., Cyanuric fluoride or TFFH) and a suitable non-nucleophilic base.

  • Stir the reaction at the appropriate temperature (often 0 °C to room temperature) until the conversion to the acyl fluoride is complete (monitored by IR or ¹⁹F NMR).

Part B: Coupling Reaction

  • In a separate flask, dissolve the amine (1.1 eq) in anhydrous DCM.

  • Slowly add the solution containing the acyl fluoride to the amine solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir until completion.

  • Proceed with an aqueous workup and purification as described in Protocol 1.

References
  • Optimizing Peptide Coupling: Key Techniques. Available from: [Link]

  • Efficient Peptide Coupling Involving Sterically Hindered Amino Acids | Request PDF. Available from: [Link]

  • Efficient peptide coupling involving sterically hindered amino acids. PubMed. Available from: [Link]

  • Aapptec Peptides. Coupling Reagents. Available from: [Link]

  • Speeding up sustainable solution-phase peptide synthesis using T3P® as a green coupling reagent: methods and challenges. RSC Publishing. Available from: [Link]

  • HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents. Available from: [Link]

  • Amide bond formation: beyond the myth of coupling reagents. Luxembourg Bio Technologies. Available from: [Link]

  • What is the best technique for amide purification? ResearchGate. Available from: [Link]

  • Fisher Scientific. Amide Synthesis. Available from: [Link]

  • Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. Available from: [Link]

  • Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. PMC. Available from: [Link]

  • SYNTHESIS OF AMIDES BY ACTIVATION OF CARBOXYLIC ACIDS USING PHOSPHONITRILIC CHLORIDE. Indo American Journal of Pharmaceutical Research. Available from: [Link]

  • Direct Amidations of Carboxylic Acids with Amines. Encyclopedia.pub. Available from: [Link]

  • Amidation reaction of carboxylic acid with formamide derivative using SO>3. Keio University. Available from: [Link]

  • Amide bond formation: beyond the dilemma between activation and racemisation. RSC Publishing. Available from: [Link]

Sources

Optimization

troubleshooting guide for spirocyclization reactions

Current Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist Topic: Troubleshooting Spirocyclization Reactions (Metal-Catalyzed, Oxidative, & Radical) Introduction: The Fsp³ Challenge Welcome to...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist Topic: Troubleshooting Spirocyclization Reactions (Metal-Catalyzed, Oxidative, & Radical)

Introduction: The Fsp³ Challenge

Welcome to the Spirocyclization Support Center. You are likely here because you are attempting to increase the fraction of saturated carbon (Fsp³) in your drug candidates to improve solubility and target selectivity, but your spiro-forming step is failing.

Spirocyclization is deceptively complex. Unlike fused ring systems, spiro-centers create significant steric strain and require precise orbital alignment. This guide moves beyond basic "check your reagents" advice; we analyze the mechanistic bottlenecks of the three most common spirocyclization methodologies used in drug discovery today.

Module A: Transition Metal Catalysis (Gold & Palladium)

Primary Application: Construction of spiroketals, spiroindolines, and spiro-lactones from alkynes/alkenes.

⚠️ Common Issue: "I'm getting the fused product (endo) instead of the spiro product (exo)."

The Causality: In Gold (Au) or Palladium (Pd) catalysis, this is almost always a competition between kinetic and thermodynamic control.

  • 5-exo-dig/trig cyclization is usually kinetically favored (Baldwin’s rules).

  • 6-endo-dig/trig often leads to thermodynamically more stable fused systems (e.g., isochromenes).

Troubleshooting Protocol:

VariableAdjustmentMechanistic Rationale
Ligand Cone Angle Increase Bulk (e.g., Switch from PPh₃ to JohnPhos or IPr)Bulky ligands destabilize the transition state for the 6-endo pathway by clashing with the substrate backbone, forcing the reaction into the tighter 5-exo spiro-transition state.
Counterion Switch to Non-Coordinating (e.g., AgOTf

AgSbF₆ or AgNTf₂)
A more cationic metal center (less coordinated anion) accelerates the initial

-activation. Faster activation favors the kinetic (spiro) product before the substrate can reorganize.
Protecting Groups Use Acetonides As shown by Paioti et al., rigid protecting groups like acetonides restrict conformational flexibility, effectively "locking" the substrate into a conformation that only allows spiro-closure.
⚠️ Common Issue: "Catalyst Decomposition (The 'Black Gold' Crash)"

The Causality: Au(I) and Pd(II) catalysts are prone to reduction to their metallic (0) state, which aggregates into inactive "black" nanoparticles. This is often triggered by trace amines or disproportionation.

The Fix:

  • Add a Stabilizer: For Au(I), add 5 mol% (Me₂S)AuCl or excess phosphine ligand to shift the equilibrium away from metallic gold.

  • Solvent Switch: Avoid THF if possible; it can coordinate and deactivate electrophilic gold species. Use Nitromethane or DCM for higher turnover numbers.

Module B: Oxidative Dearomatization (Hypervalent Iodine)

Primary Application: Converting phenols into spiro-dienones (e.g., synthesis of biologically active spiro-cyclohexadienones).

⚠️ Common Issue: "My yield is <20% and I see complex polymerization."

The Causality: The reaction proceeds via a highly reactive phenoxenium ion intermediate. If this ion is not trapped immediately by your internal nucleophile, it will react with the solvent (hydrolysis) or another phenol molecule (polymerization).

The "Magic Solvent" Solution: You must use Fluorinated Alcohols.

  • TFE (2,2,2-Trifluoroethanol) or HFIP (Hexafluoroisopropanol) .

  • Why? These solvents are highly polar but non-nucleophilic. They stabilize the cationic phenoxenium intermediate via H-bonding networks, extending its lifetime just long enough for the intramolecular spiro-cyclization to occur.

⚠️ Common Issue: "The reaction stalls after forming the iodonium intermediate."

The Fix: The breakdown of the iodine(III)-phenol complex is the rate-determining step.

  • Add a Lewis Acid: 10-20 mol% BF₃·OEt₂ or TMSOTf can activate the hypervalent iodine reagent (e.g., PIDA or PIFA), accelerating the ligand exchange and subsequent reductive elimination.

Module C: Radical Cascades (Tryptamine/Isocyanides)

Primary Application: Synthesis of spiroindolines (alkaloid mimics).

⚠️ Common Issue: "Premature termination (Hydro-de-iodination)."

The Causality: In radical spirocyclization (often initiated by AIBN/Bu₃SnH or Photoredox), the intermediate spiro-radical is tertiary and sterically crowded. It abstracts a hydrogen atom (H-atom transfer) too slowly compared to side reactions.

The Fix:

  • Polarity Reversal Catalysis: Add a thiol catalyst (e.g., Dodecanethiol ). The thiol acts as a shuttle; it abstracts H from the silane/stannane rapidly and then donates H to the bulky spiro-radical much faster than the silane can directly.

  • Concentration: Run the reaction dilute (0.01 M) to prevent intermolecular radical recombination, but add the H-donor slowly via syringe pump.

Visual Troubleshooting Guides

Diagram 1: General Troubleshooting Decision Tree

A logical flow for diagnosing spirocyclization failures.

SpiroTroubleshoot Start Reaction Failed CheckSM Is SM consumed? Start->CheckSM NoConv No Conversion CheckSM->NoConv No WrongProd Wrong Product CheckSM->WrongProd Yes, clean spots Decomp Decomposition/Mess CheckSM->Decomp Yes, streak CatCheck Check Catalyst Load & O2 Exclusion NoConv->CatCheck RegioIssue Fused Ring Formed (Endo vs Exo) WrongProd->RegioIssue SolventCheck Check Solvent Nucleophilicity Decomp->SolventCheck TempBoost Increase Temp (Check reflux) CatCheck->TempBoost LigandFix Increase Ligand Bulk (Force steric clash) RegioIssue->LigandFix ProtectFix Add Conformational Lock (e.g., Acetonide) RegioIssue->ProtectFix HFIPFix Switch to HFIP/TFE (Stabilize Cation) SolventCheck->HFIPFix Oxidative? Dilution High Dilution (Prevent Polymerization) SolventCheck->Dilution Radical?

Caption: Decision matrix for diagnosing kinetic vs. thermodynamic failures in spiro-synthesis.

Diagram 2: The "Magic Solvent" Effect in Oxidative Dearomatization

Visualizing why Fluorinated Alcohols are critical for success.

HFIPEffect Phenol Phenol Precursor Intermediate Phenoxenium Cation (Highly Reactive) Phenol->Intermediate Oxidation HyperI Hypervalent Iodine (PIDA/PIFA) HyperI->Intermediate SideRxn Polymerization or Solvent Attack Intermediate->SideRxn Unstabilized SpiroProd Spiro-Dienone (Target) Intermediate->SpiroProd H-Bond Stabilization (Solvent Cage) PathBad Standard Solvent (DCM/THF) PathGood Fluorinated Solvent (HFIP/TFE)

Caption: HFIP stabilizes the phenoxenium intermediate via H-bonding, preventing intermolecular side reactions.

Standard Optimization Protocol (SOP)

When a spirocyclization reaction fails, do not change variables randomly. Use this Standard Optimization Screen (SOS) .

EntryParameterCondition A (Standard)Condition B (Kinetic Push)Condition C (Thermodynamic/Stabilized)
1 Solvent DCM or TolueneHFIP/TFE (For Oxidative)Nitromethane (For Gold)
2 Concentration 0.1 M0.01 M (High Dilution)0.5 M (For slow intramolecular steps)
3 Temperature 25 °C0 °C to -78 °CReflux (Only if catalyst is stable)
4 Additives None4Å Molecular Sieves (Remove water)Base (NaHCO₃ for acid scavenging)

Key Execution Step: Run reactions in parallel using 1-dram vials. Analyze crude mixtures via ¹H NMR , not just TLC. Spiro-isomers often have identical Rf values but distinct NMR shifts (look for the splitting of diastereotopic protons near the spiro-center).

References

  • Paioti, P. H. S., Ketcham, J. M., & Aponick, A. (2014).[1] Controlling Regiochemistry in the Gold-Catalyzed Synthesis of Unsaturated Spiroketals. Organic Letters. [Link][2][3]

  • Dohi, T., & Kita, Y. (2009). Hypervalent Iodine-Induced Nucleophilic Substitution of para-Substituted Phenol Ethers. Journal of the American Chemical Society. [Link]

  • Zhang, Z., & Widenhoefer, R. A. (2007). Gold(I)-Catalyzed Intramolecular Enantioselective Hydroalkylation of Unactivated Alkenes with Indoles. Angewandte Chemie International Edition. [Link]

  • Colomer, I., & Donohoe, T. J. (2012). HFIP as a Solvent for the Synthesis of Spirocyclic Compounds via Oxidative Cyclization. Chemical Science. [Link]

Sources

Troubleshooting

Technical Support Center: Stability of 6-Azaspiro[3.4]octane-7-carboxylic acid

Welcome to the technical support center for 6-Azaspiro[3.4]octane-7-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troub...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 6-Azaspiro[3.4]octane-7-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving this novel spirocyclic scaffold. The unique three-dimensional structure of azaspirocycles offers significant advantages in medicinal chemistry, including potential improvements in solubility, metabolic stability, and target binding affinity.[1][2][3] However, understanding the inherent stability of this molecule, particularly its lactam and carboxylic acid functionalities, under various pH conditions is critical for successful drug development.[4]

This document provides a series of frequently asked questions (FAQs) and troubleshooting scenarios to address common challenges you may encounter.

Frequently Asked Questions (FAQs)
Q1: What are the primary chemical liabilities of 6-Azaspiro[3.4]octane-7-carboxylic acid that I should be concerned about regarding pH-dependent stability?

A1: The primary chemical liabilities of 6-Azaspiro[3.4]octane-7-carboxylic acid are centered around two key functional groups: the γ-lactam ring and the carboxylic acid.

  • Lactam Hydrolysis: The four-membered azetidine ring fused in the spirocyclic system contains a γ-lactam. Lactam rings are susceptible to hydrolysis, which can be catalyzed by both acid and base.[5][6][7] The rate of this hydrolysis is highly pH-dependent. Under strongly acidic or basic conditions, the ring can open to form the corresponding amino acid. The strain within the spirocyclic system may also influence the rate of hydrolysis compared to simpler lactams.[8]

  • Carboxylic Acid Reactivity: The carboxylic acid group can undergo typical reactions such as esterification in the presence of alcohols under acidic conditions. Its ionization state is also pH-dependent, which will affect the molecule's overall solubility, polarity, and potential for intermolecular interactions.

Understanding the interplay between these two groups is crucial, as the ionization state of the carboxylic acid could potentially influence the rate of lactam hydrolysis.

Q2: I am planning a forced degradation study for this compound. What pH range and conditions would you recommend?

A2: A comprehensive forced degradation study is essential to identify potential degradation products and establish a stability-indicating analytical method.[9][10] For 6-Azaspiro[3.4]octane-7-carboxylic acid, we recommend the following conditions, aiming for 5-20% degradation to distinguish primary from secondary degradation products.[11]

Condition Reagent Temperature Rationale
Acid Hydrolysis 0.1 M to 1 M HClRoom Temp to 60°CTo assess the stability of the γ-lactam to acid-catalyzed hydrolysis.[11]
Base Hydrolysis 0.1 M to 1 M NaOHRoom Temp to 60°CTo evaluate susceptibility to base-catalyzed lactam hydrolysis, which is often more rapid for lactams.[5][6][11]
Neutral Hydrolysis Water or Buffer (pH 7)Elevated Temp (e.g., 60°C)To determine the rate of hydrolysis under neutral conditions.
Oxidative 3-30% H₂O₂Room TemperatureTo test for susceptibility to oxidation, for instance at the nitrogen atom to form an N-oxide.[11]
Photostability ICH Q1B compliant light sourceRoom TemperatureTo assess degradation upon exposure to light, which can catalyze various reactions.[11]
Thermal 60°C (as solid)60°CTo evaluate the solid-state thermal stability of the molecule.[11]

It is critical to start with milder conditions (e.g., lower acid/base concentration, room temperature) and increase the stress if no degradation is observed.

Q3: What is the most likely primary degradation product from hydrolysis, and how would I detect it using reverse-phase HPLC?

A3: The most probable primary degradation product from either acid or base-catalyzed hydrolysis is the ring-opened amino acid, 4-amino-1-(carboxymethyl)cyclopentane-1-carboxylic acid .

This occurs through the nucleophilic attack of water or hydroxide ion on the lactam carbonyl, leading to the cleavage of the C-N bond.

From an analytical standpoint, you would expect the following changes in a reverse-phase HPLC analysis:

  • Increased Polarity: The ring-opened product contains both a carboxylic acid and a free amine, making it significantly more polar than the parent lactam.

  • Shorter Retention Time: Due to its increased polarity, the degradation product will have a shorter retention time on a standard C18 column compared to the parent 6-Azaspiro[3.4]octane-7-carboxylic acid.

Troubleshooting Guide
Scenario 1: My compound shows poor solubility in the acidic and basic media for my forced degradation study.
  • Problem: Limited solubility can lead to inaccurate and irreproducible degradation kinetics, as the compound is not fully exposed to the stress conditions.

  • Solution Pathway:

    • Co-Solvent Addition: Prepare a stock solution of your compound in a water-miscible organic solvent like acetonitrile or methanol.[11] You can then dilute this stock solution into the acidic or basic media. Ensure the final concentration of the organic solvent is kept low (typically <5%) to minimize its impact on the degradation kinetics.

    • pH Adjustment: For acidic conditions, ensure the pH is low enough to fully protonate the carboxylic acid, which might slightly improve solubility in some cases. Conversely, for basic conditions, deprotonation to the carboxylate salt will likely increase aqueous solubility.

    • Temperature Increase: Gently warming the solution can increase the solubility of your compound. However, be mindful that this will also accelerate the degradation rate.

Scenario 2: After base hydrolysis, my HPLC chromatogram shows a very broad peak for the parent compound and poor peak shape for the degradants.
  • Problem: Injecting a high-pH sample directly onto a standard reverse-phase HPLC column can cause significant peak distortion. The mobile phase is typically acidic, and a large pH mismatch between the sample and the mobile phase can disrupt the column chemistry and lead to poor chromatography.[11]

  • Troubleshooting Workflow:

  • Detailed Steps:

    • Before injection, carefully neutralize your sample to a pH closer to that of your mobile phase (typically pH 3-7).

    • Use a dilute acid (e.g., 0.1 M HCl or formic acid) and add it dropwise to your sample vial.

    • Confirm the pH with a micro-pH probe or pH paper.

    • This simple step will prevent peak tailing and splitting, leading to more accurate quantification.[11]

Scenario 3: I observe multiple degradation peaks in my chromatogram, even at early time points. How do I identify the primary degradant?
  • Problem: Observing multiple peaks can make it difficult to establish the degradation pathway. Some of these may be secondary degradants, formed from the further breakdown of an unstable primary product.

  • Strategy for Identification:

    • Analyze Early Time Points: The primary degradation product will be the first to appear and will be at its highest relative concentration at the earliest time points.

    • Reduce Stress Severity: Decrease the intensity of the stress condition (e.g., use 0.01 M NaOH instead of 0.1 M, or lower the temperature).[11] This will slow down the reaction and allow you to more clearly observe the formation of the primary product before it degrades further.

    • LC-MS Analysis: Couple your HPLC to a mass spectrometer. The mass of the peaks will provide critical information. As mentioned in FAQ 3, the primary hydrolysis product will have a mass corresponding to the addition of one molecule of water (+18 Da) to the parent compound.

Experimental Protocol: pH-Dependent Stability Study

This protocol outlines a general procedure for assessing the stability of 6-Azaspiro[3.4]octane-7-carboxylic acid in different pH buffers.

1. Materials:

  • 6-Azaspiro[3.4]octane-7-carboxylic acid

  • HPLC-grade acetonitrile and water

  • Phosphate and citrate buffer salts

  • Formic acid or trifluoroacetic acid (for mobile phase)

  • 0.1 M HCl and 0.1 M NaOH

  • Volumetric flasks, pipettes, and autosampler vials

2. Buffer Preparation:

  • Prepare a series of buffers covering the desired pH range (e.g., pH 2, 4, 7, 9, 12). Use appropriate buffer systems (e.g., HCl for pH 2, citrate for pH 4, phosphate for pH 7 and 9, NaOH for pH 12).

3. Sample Preparation:

  • Prepare a stock solution of the compound at 1 mg/mL in acetonitrile or water.

  • For each pH condition, add a known volume of the stock solution to a volumetric flask and dilute with the respective buffer to a final concentration of ~50-100 µg/mL.

4. Stability Study Execution:

  • Store the prepared solutions at a controlled temperature (e.g., 40°C).

  • At specified time points (e.g., 0, 2, 4, 8, 12, 24 hours), withdraw an aliquot from each solution.

  • Quench the reaction if necessary (e.g., by neutralizing acidic/basic samples).

  • Transfer the samples to HPLC vials for analysis.

5. HPLC Analysis:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile is a good starting point.

  • Detection: UV detection at a wavelength where the compound has maximum absorbance.

  • Analysis: Quantify the peak area of the parent compound at each time point. Plot the percentage of remaining parent compound against time for each pH condition to determine the degradation rate.

References
  • The Mechanisms of Hydrolysis of the y-Lactam lsatin and its Derivatives. RSC Publishing.
  • Technical Support Center: Degradation Pathways of 2-Azaspiro[4.4]nonane Derivatives. Benchchem.
  • The mechanisms of hydrolysis of the ??-lactam isatin and its derivatives. ResearchGate.
  • The pH-dependence and group modification of beta-lactamase I. PMC.
  • The mechanisms of hydrolysis of the γ-lactam isatin and its derivatives. RSC Publishing.
  • The pH-dependence and group modification of β-lactamase I. Biochemical Journal.
  • pH-dependent equilibrium between the spirolactam form and the ring-opened form of rhodamine B-conjugated hemorphin-4 analogues. ResearchGate.
  • Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts?. Taylor & Francis Online.
  • The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry. BLDpharm.
  • Forced Degradation – A Review. Biomed J Sci & Tech Res.
  • Forced degradation studies. J Anal Pharm Res.
  • Spirocycles as Privileged Structural Motifs in Medicinal Chemistry. Royal Society of Chemistry.
  • Futuristic review on progress in force degradation studies and stability indicating assay method for some antiviral drugs. GSC Biological and Pharmaceutical Sciences.
  • Stability Testing and its Role in Drug Development Process. Research & Reviews: Journal of Pharmaceutical Analysis.
  • Synthesis of medicinally privileged spiro-β-lactams. ScholarWorks @ UTRGV.

Sources

Optimization

Technical Support Center: Chiral Resolution of 6-Azaspiro[3.4]octane-7-carboxylic Acid

The technical guide below is structured as a specialized support center resource, designed for immediate application by analytical chemists and process development scientists. [1] Case Reference: #AZA-SPIRO-7-RES Status:...

Author: BenchChem Technical Support Team. Date: February 2026

The technical guide below is structured as a specialized support center resource, designed for immediate application by analytical chemists and process development scientists.

[1]

Case Reference: #AZA-SPIRO-7-RES Status: Active Analyst Level: Senior Application Scientist[1]

Executive Summary & Molecule Profile

Subject: 6-Azaspiro[3.4]octane-7-carboxylic acid Chemical Nature: Conformationally restricted


-amino acid (Proline analog).[1]
Chiral Center:  C7 (

-carbon).[1] Key Challenge: The molecule exists as a zwitterion in neutral solution. The secondary amine (pyrrolidine ring) and the carboxylic acid create strong polarity and solubility issues in standard chiral HPLC solvents (Hexane/Alcohol), often leading to peak tailing or total retention.

Strategic Decision Tree: Before selecting a protocol, determine your starting material state:

  • Free Amino Acid: Requires specialized aqueous-compatible columns (Crown Ether or Zwitterionic).[1]

  • N-Protected (e.g., Boc/Cbz): Allows use of standard immobilized polysaccharide columns (Gold Standard for scale-up).[1]

Interactive Troubleshooting & Method Guides

Module A: Direct Separation of Free Amino Acid (Analytical Scale)

User Question: "I need to determine the ee% of the free amino acid without derivatization. Standard OD-H columns are failing. What is the correct setup?"

Technical Response: Standard polysaccharide columns (OD/AD) fail here because the free amine interacts strongly with residual silanols, and the zwitterion is insoluble in normal phase solvents. You must use a Crown Ether stationary phase, which forms host-guest inclusion complexes specifically with the ammonium ion of secondary amines (like proline analogs).

Recommended Protocol: CROWNPAK CR-I(+) [1]

ParameterSpecificationCausality / Rationale
Column Daicel CROWNPAK CR-I(+) (or CR-I(-))The 18-crown-6 ether moiety selectively binds the protonated amine (

) of the amino acid.[1]
Mobile Phase pH 1.0 - 2.0 Aqueous HClO₄ (Perchloric Acid)Critical: The amine must be fully protonated to complex with the crown ether.[1] Perchloric acid is preferred over phosphate/TFA for lower UV background and better ion-pairing.[1]
Organic Modifier Methanol (0% - 15%)Only add if retention is too high.[1] High organic content disrupts the hydrophobic inclusion complex.[1]
Temperature 10°C - 25°CLower temperature dramatically increases resolution (

) by stabilizing the host-guest complex (enthalpy driven).[1]
Flow Rate 0.4 - 0.8 mL/minLower flow rates minimize mass transfer resistance in ligand exchange.[1]

Troubleshooting Checklist (Module A):

  • Issue: No retention (Peak elutes at

    
    ).
    
    • Fix: Ensure pH is < 2.[1]0. If the amine is not protonated, it will not bind.[1]

  • Issue: Poor Resolution.

    • Fix: Decrease column temperature to 10°C. Crown ether separations are highly temperature-sensitive.[1]

Module B: Separation of N-Protected Derivatives (Preparative/Scale-Up)

User Question: "We are scaling up. The aqueous method is too slow and hard to recover.[1] How do we separate gram-quantities?"

Technical Response: For preparative scale, aqueous perchloric acid is corrosive and hard to remove.[1] The industry standard is to protect the amine (N-Boc or N-Cbz), separate on an immobilized polysaccharide phase, and then deprotect.

Recommended Protocol: N-Boc-6-Azaspiro[3.4]octane-7-carboxylic Acid [1]

Step 1: Derivatization React free acid with


 / 

(Schotten-Baumann conditions) to generate the N-Boc derivative.[1] This removes the zwitterionic character and allows solubility in Hexane/IPA.[1]

Step 2: HPLC Method (Immobilized Polysaccharide)

ParameterSpecificationCausality / Rationale
Column CHIRALPAK IA or IC (Immobilized Amylose/Cellulose)Immobilized phases are required because the sample may require DCM or THF for solubility, which would destroy coated columns (like AD/OD).[1]
Mobile Phase n-Hexane / IPA / TFA (90:10:0.[1]1)TFA (0.1%) is mandatory. It suppresses the ionization of the carboxylic acid (-COOH), preventing peak tailing and ensuring sharp peaks.
Alternative MP MtBE / Ethanol / TFA Use if solubility in Hexane is poor.[1] MtBE is an excellent solvent for Boc-protected amino acids.[1]
Detection UV 210 nmThe Boc group and carboxyl have weak chromophores; low wavelength is necessary.[1]

Visual Workflow: The Protection Strategy

G Start Racemic 6-Azaspiro[3.4]octane (Zwitterion) Step1 Step 1: N-Boc Protection (Boc2O, NaOH) Start->Step1 Remove Zwitterion Step2 Step 2: Chiral HPLC (CHIRALPAK IA, Hex/IPA/TFA) Step1->Step2 Solubilize in Organic MP Branch1 Enantiomer 1 (N-Boc) Step2->Branch1 Collect Branch2 Enantiomer 2 (N-Boc) Step2->Branch2 Collect Final Deprotection (TFA/DCM) -> Pure AA Branch1->Final Branch2->Final

Caption: Workflow for converting the difficult zwitterion into a process-friendly N-Boc derivative for resolution.

Module C: Classical Resolution (Diastereomeric Crystallization)

User Question: "We want to avoid chromatography entirely for cost reasons. Can we use salt formation?"

Technical Response: Yes, this is a viable "Low-Tech" alternative.[1] Since the target is a carboxylic acid, you can form diastereomeric salts using chiral bases.[2][3][4][5]

Recommended Resolving Agents:

  • (R)-(+)-

    
    -Methylbenzylamine (Phenylethylamine):  The most common, inexpensive resolving agent.[1]
    
  • Quinine or Cinchonidine: Useful if phenylethylamine fails to crystallize.[1]

Protocol:

  • Dissolve racemic 6-Azaspiro[3.4]octane-7-carboxylic acid in hot ethanol or methanol.

  • Add 0.5 - 1.0 equivalents of the chiral base.[1]

  • Cool slowly to induce crystallization.[1]

  • Filter crystals (Salt of Enantiomer A) and keep mother liquor (Enriched Salt of Enantiomer B).

  • Recrystallize to upgrade chiral purity (must check ee% via Method A).

  • Liberation: Treat salt with dilute HCl and use ion-exchange resin (Dowex 50) to recover the free amino acid.[1]

Critical FAQ: Common Pitfalls

Q: My peaks are tailing severely on the Chiralpak IA column. Why?

  • A: You likely forgot the acidic modifier.[1] For N-Boc protected acids, the free -COOH group interacts with the silica support. You must add 0.1% Trifluoroacetic Acid (TFA) or Acetic Acid to the mobile phase to suppress this ionization.[1]

Q: Can I use the CROWNPAK column for the N-Boc derivative?

  • A: No. The Crown Ether mechanism requires a primary or secondary ammonium ion (

    
    ).[1] The N-Boc group removes the basicity of the nitrogen, making it "invisible" to the Crown Ether selector.
    

Q: I am seeing "Ghost Peaks" in my gradient run.

  • A: If using the Free Amino Acid method (Method A) with perchloric acid, avoid gradients if possible. Changes in pH or ionic strength can cause baseline disturbances.[1] Isocratic elution is preferred for refractive index (RI) or low-UV detection.[1]

References

  • Daicel Chiral Technologies. Instruction Manual for CROWNPAK CR-I(+)/CR-I(-). (Standard protocol for amino acid separation using crown ethers).

  • Sigma-Aldrich (Merck). 6-Azaspiro[3.4]octane-7-carboxylic acid hydrochloride Product Specification. (Confirming structure and salt forms).

  • Machida, Y. et al. Enantiomer separation of amino acids and their derivatives by ligand exchange chromatography. J. Chromatogr. A, 1998.[1] (Foundational mechanism for proline analog separation).[1]

  • Hyun, M. H. Liquid chromatographic resolution of chiral amino acids and their derivatives on polysaccharide-derived stationary phases. J. Sep. Sci., 2003.[1] (Review of N-protected amino acid separation strategies).

Sources

Troubleshooting

alternative catalysts for the synthesis of azaspiro compounds

Welcome to the Technical Support Center for the Synthesis of Azaspiro Compounds. As Senior Application Scientists, we have designed this guide to provide researchers, chemists, and drug development professionals with in-...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for the Synthesis of Azaspiro Compounds. As Senior Application Scientists, we have designed this guide to provide researchers, chemists, and drug development professionals with in-depth, field-proven insights into utilizing alternative catalysts for the synthesis of these vital scaffolds. Azaspirocycles are privileged structures in medicinal chemistry due to their rigid, three-dimensional nature which can enhance physicochemical properties and biological activity.[1][2] This guide moves beyond traditional, often harsh, synthetic methods to explore the nuanced world of modern alternative catalysis.

Our goal is to equip you not just with protocols, but with the underlying logic and troubleshooting expertise needed to navigate your experimental challenges successfully.

Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding the selection and application of alternative catalysts for synthesizing azaspiro compounds.

Q1: Why is there a growing emphasis on "alternative catalysts" for azaspiro compound synthesis?

A1: The shift is driven by the principles of green chemistry and the need for greater precision in complex molecule synthesis.[3] Traditional methods can sometimes require harsh conditions, stoichiometric reagents, or expensive heavy metals that pose safety and environmental concerns. Alternative catalysts, such as organocatalysts, photoredox catalysts, and enzymes, offer several advantages:

  • Mild Reaction Conditions: Many of these catalysts operate at room temperature and pressure, preserving sensitive functional groups.[4]

  • High Selectivity: They provide exceptional control over stereochemistry (enantio- and diastereoselectivity), which is crucial for drug development.[5][6]

  • Sustainability: Biocatalysis can occur in aqueous media, and photocatalysis uses light as a renewable energy source, reducing reliance on hazardous solvents and reagents.[7]

  • Novel Reactivity: These catalysts can unlock new chemical pathways that are inaccessible with traditional methods, allowing for the synthesis of novel and complex azaspirocyclic scaffolds.[8]

Q2: What are the main classes of alternative catalysts, and what are their typical applications in azaspirocycle synthesis?

A2: Several classes of alternative catalysts have emerged as powerful tools:

Catalyst ClassTypical Application / ReactionKey Advantages
Organocatalysts Asymmetric [3+2] or [5+1] cycloadditions, Michael additions.[9][10]Metal-free, low toxicity, high stereocontrol, readily available.
Photoredox Catalysts Radical-mediated cyclizations, dearomatization reactions.[4][11]Uses visible light, enables unique radical pathways, mild conditions.
Biocatalysts (Enzymes) Stereodivergent cyclopropanation.[7][12]Extremely high stereoselectivity, operates in aqueous media, environmentally benign.
Modern Metal Catalysts Rhodium or Gold/Palladium relay-catalyzed cascades.[13][14]High efficiency, can orchestrate complex multi-step transformations in one pot.
Hypervalent Iodine Oxidative dearomatizing spirocyclization.[15]Metal-free oxidation, mild conditions for complex transformations.

Q3: How do I select the appropriate alternative catalyst for my target azaspiro compound?

A3: Catalyst selection is a multifactorial decision based on the desired bond disconnection and target structure. The following decision workflow can guide your choice.

cluster_reactions Reaction Types & Catalyst Matches Start Define Target Azaspiro Scaffold (e.g., Azaspiro[4.4]nonane) Bond Identify Key Bond Disconnection (e.g., C-C or C-N bond formation) Start->Bond ReactionType Determine Reaction Type Bond->ReactionType Strategic Analysis CatalystChoice Select Catalyst Class ReactionType->CatalystChoice Based on desired transformation Cycloaddition [n+m] Cycloaddition ReactionType->Cycloaddition Forms two bonds Radical Radical Cascade ReactionType->Radical Uses open-shell intermediates Dearomatization Dearomatization ReactionType->Dearomatization Breaks aromaticity Optimization Optimize Conditions (Solvent, Temp, Ligand) CatalystChoice->Optimization Screening End Successful Synthesis Optimization->End Cycloaddition->CatalystChoice Organocatalyst Metal Catalyst Radical->CatalystChoice Photoredox Catalyst Dearomatization->CatalystChoice Hypervalent Iodine Photoredox Catalyst

Caption: Workflow for selecting an alternative catalyst.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments.

Problem Area 1: Poor Stereoselectivity

Q: My [3+2] cycloaddition reaction to form a spiro-pyrrolidine is resulting in a low diastereomeric ratio (d.r.). What are the potential causes and how can I improve it?

A: Low diastereoselectivity in such cycloadditions is a common challenge and often stems from the transition state's energetic landscape.[16] Here are the primary factors and solutions:

  • Potential Cause 1: Solvent Choice. The polarity of the solvent significantly influences the stability of the transition state. A suboptimal solvent may not sufficiently differentiate the energies of the diastereomeric transition states.

    • Solution: Conduct a solvent screen. It is recommended to test a range of solvents with varying polarities (e.g., Dichloromethane, THF, Toluene, Acetonitrile). A non-polar solvent might favor a more organized, sterically-driven transition state, enhancing selectivity.[16]

  • Potential Cause 2: Catalyst Structure. The chiral pocket of the catalyst is paramount for inducing stereoselectivity. If the catalyst is not well-suited for the substrates, it cannot effectively shield one face of the reactants.

    • Solution: Switch to a catalyst with a more defined or sterically hindered chiral environment. For instance, in dirhodium-catalyzed cyclopropanations, switching from Rh2(S-DOSP)4 to Rh2(S-p-PhTPCP)4 has been shown to dramatically increase both d.r. (from ~2:1 to 11:1) and enantiomeric excess (ee) by creating a more selective chiral pocket.[6]

  • Potential Cause 3: Reaction Temperature. Higher temperatures can provide enough energy to overcome the small activation energy barrier between the two diastereomeric transition states, leading to a loss of selectivity.

    • Solution: Lower the reaction temperature. Running the reaction at 0 °C, -20 °C, or even -78 °C can significantly favor the lower-energy transition state, thereby improving the diastereomeric ratio. This is a standard strategy for enhancing selectivity in asymmetric catalysis.

Problem Area 2: Low Yield & Incomplete Reactions

Q: My photoredox-catalyzed radical cyclization is stalling at ~30% conversion. What should I investigate?

A: Stalled photoredox reactions often point to issues with the catalytic cycle's efficiency or the stability of the components.

  • Potential Cause 1: Catalyst Decomposition or Inactivity. The photocatalyst can degrade under prolonged light irradiation, especially in the presence of oxygen or incompatible reagents.

    • Solution: Ensure your reaction is thoroughly degassed (e.g., via freeze-pump-thaw cycles) to remove oxygen, which can quench the excited state of the catalyst. Confirm the purity and integrity of your photocatalyst. Sometimes, a slightly higher catalyst loading (e.g., increasing from 1 mol% to 2 mol%) can compensate for slow degradation.

  • Potential Cause 2: Insufficient Light Penetration. If the reaction mixture is too concentrated or becomes cloudy, light cannot penetrate the solution to excite the photocatalyst uniformly. This is a common issue in scaling up photocatalytic reactions.

    • Solution: Dilute the reaction mixture. If solubility is an issue, consider a different solvent system. For larger-scale reactions, specialized photoreactors that maximize light exposure are highly beneficial over a simple vial and LED strip.[4]

  • Potential Cause 3: Unwanted Side Reactions. The generated radical intermediates are highly reactive and can engage in undesired pathways, such as dimerization or reaction with the solvent, before the desired cyclization can occur.

    • Solution: Adjust the concentration of the radical trap or the rate of radical generation. For example, in reactions using Bu₃SnH as a mediator, slow addition of the reagent via syringe pump can maintain a low steady-state concentration, favoring the desired intramolecular cyclization over premature reduction.[16]

Problem Area 3: Catalyst Handling and Separation

Q: My enzymatic reaction works well, but isolating the product from the enzyme lysate is difficult. Are there more practical approaches?

A: This is a key consideration for the practical application of biocatalysis. While highly effective, using whole-cell lysates can complicate downstream processing.

  • Solution 1: Immobilization. The enzyme can be immobilized on a solid support. This allows for easy filtration to remove the catalyst from the reaction mixture. The immobilized enzyme can often be recycled multiple times, improving process economics.

  • Solution 2: Lyophilized Lysates. Recent advancements have shown that engineered protoglobin-based enzymes can be used as lyophilized (freeze-dried) E. coli lysate powders.[5][7] These powders can be handled like any standard chemical reagent, added to the reaction, and the product can be extracted using standard organic solvents after the reaction is complete, simplifying the workup.[17]

  • Solution 3: Heterogeneous Catalysts. For non-enzymatic reactions, switching from a homogeneous to a heterogeneous catalyst can solve separation issues. For example, a study on spirocyclization used a recyclable Pd/ZrO2 catalyst, which was easily recovered after the reaction.

Detailed Experimental Protocols

Here we provide step-by-step methodologies for key experiments using alternative catalysts.

Protocol 1: Enzymatic Stereodivergent Synthesis of Azaspiro[2.5]octanes

This protocol is based on the use of an engineered protoglobin carbene transferase for the asymmetric cyclopropanation of an exocyclic N-heterocycle.[5][7]

Objective: To synthesize an enantiomerically enriched azaspiro[2.5]octane derivative.

Materials:

  • Substrate (e.g., N-Boc-4-methylenepiperidine): 1 equivalent

  • Diazo Reagent (e.g., Ethyl 2-diazoacetate): 1.5 equivalents

  • Lyophilized E. coli lysate containing the engineered enzyme (e.g., ApePgb-xHC-5312): 0.1 mol%

  • Aqueous Buffer (e.g., 50 mM Tris-HCl, pH 8.0)

  • Organic Solvent for extraction (e.g., Ethyl Acetate)

Procedure:

  • Reaction Setup: In a 10 mL vial, suspend the lyophilized enzyme powder in the aqueous buffer.

  • Substrate Addition: Add the N-Boc-4-methylenepiperidine substrate to the enzyme suspension. Stir the mixture at room temperature for 10 minutes to ensure proper mixing.

  • Initiation: Begin the slow addition of the ethyl 2-diazoacetate (dissolved in a minimal amount of a water-miscible solvent like DMSO if necessary, though direct addition is preferred) to the reaction mixture over 4-6 hours using a syringe pump. Causality: Slow addition is critical to keep the concentration of the reactive carbene low, preventing dimerization and other side reactions.

  • Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them via TLC or GC-FID.

  • Workup: Once the starting material is consumed, add an equal volume of ethyl acetate to the vial. Stir vigorously for 15 minutes.

  • Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the aqueous layer twice more with ethyl acetate.

  • Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography on silica gel.

  • Analysis: Determine the yield, diastereomeric ratio (d.r.), and enantiomeric excess (e.e.) using chiral GC or HPLC.[5]

cluster_workflow Enzymatic Synthesis Workflow Setup 1. Suspend Lyophilized Enzyme in Buffer Substrate 2. Add Substrate Setup->Substrate Diazo 3. Slow Add Diazo Reagent (Syringe Pump) Substrate->Diazo Monitor 4. Monitor by TLC/GC Diazo->Monitor Workup 5. Quench & Extract with Ethyl Acetate Monitor->Workup Reaction Complete Purify 6. Column Chromatography Workup->Purify Analyze 7. Analyze Yield & Selectivity (Chiral GC/HPLC) Purify->Analyze

Caption: Experimental workflow for enzymatic synthesis.
Protocol 2: Organocatalytic Asymmetric Synthesis of Aza-Spiro Compounds

This protocol describes a formal [3+2] cycloaddition using a dihydroquinine-derived squaramide catalyst.[9]

Objective: To synthesize a chiral spiropyrroline succinimide derivative.

Materials:

  • α-aryl isocyanoacetate: 1.1 equivalents

  • N-substituted itaconimide: 1.0 equivalent

  • Dihydroquinine derived squaramide catalyst: 5 mol%

  • Solvent (e.g., Toluene, anhydrous): 0.1 M concentration

  • Molecular sieves (4 Å)

Procedure:

  • Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (N₂ or Ar), add the N-substituted itaconimide, the organocatalyst, and activated molecular sieves.

  • Solvent and Reagent Addition: Add anhydrous toluene, followed by the α-aryl isocyanoacetate.

  • Reaction: Stir the mixture at the specified temperature (e.g., -20 °C) for the required time (e.g., 24-72 hours). Causality: The low temperature and anhydrous conditions are crucial for maintaining the catalyst's activity and achieving high stereoselectivity.

  • Monitoring: Track the reaction's progress via TLC analysis.

  • Workup: Upon completion, filter off the molecular sieves and concentrate the reaction mixture directly under reduced pressure.

  • Purification: Purify the residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the desired spirocyclic product.

  • Analysis: Characterize the product by NMR and mass spectrometry. Determine the d.r. and e.e. by chiral HPLC.

Protocol 3: Microwave-Assisted Synthesis of Azaspiro Compounds

Microwave irradiation can dramatically accelerate many organic reactions, including the synthesis of heterocyclic compounds.[18]

Objective: To rapidly synthesize a dispiropyrrolidine derivative via a four-component reaction.

Materials:

  • Isatin: 1.0 equivalent

  • Sarcosine: 1.0 equivalent

  • (E)-chalcone derivative: 1.0 equivalent

  • Magnesium silicate nanoparticles (catalyst)

  • Solvent (Ethanol)

Procedure:

  • Reaction Setup: In a 10 mL microwave reaction vessel equipped with a magnetic stir bar, combine the isatin, sarcosine, (E)-chalcone, and a catalytic amount of magnesium silicate nanoparticles in ethanol.

  • Microwave Irradiation: Seal the vessel and place it in a microwave reactor. Irradiate the mixture at a set temperature (e.g., 80 °C) for a short duration (e.g., 10-15 minutes). Causality: Microwave heating rapidly and uniformly heats the entire sample, bypassing the slower thermal conductivity of conventional heating and dramatically accelerating the reaction rate.[18]

  • Cooling & Workup: After the irradiation period, cool the vessel to room temperature.

  • Isolation: The product often precipitates out of the solution upon cooling. Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum.

  • Purification: If necessary, the product can be further purified by recrystallization. This one-pot, rapid method often yields products of high purity directly.

References

  • Enzymatic Stereodivergent Synthesis of Azaspiro[2.y]alkanes. ChemRxiv.
  • Enzymatic Stereodivergent Synthesis of Azaspiro[2.y]alkanes.
  • Enzymatic Stereodivergent Synthesis of Azaspiro[2.y]alkanes. ChemRxiv.
  • Enzymatic Stereodivergent Synthesis of Azaspiro[2.y]alkanes. PubMed.
  • Enzymatic Stereodivergent Synthesis of Azaspiro[2.y]alkanes. Semantic Scholar.
  • Asymmetric Organocatalytic Synthesis of aza-Spirocyclic Compounds from Isothiocyanates and Isocyanides. ResearchGate. [Link]

  • Photoredox catalytic dearomatization and radical cyclization for the synthesis of azaspirocyclic hexadienones. ResearchGate. [Link]

  • Highly Enantioselective Construction of Azaspiro[4.5]decane via an NHC-catalyzed [5+1] Cycloaddition. ResearchGate. [Link]

  • Investigation of Dearomatizing Spirocyclizations and Spirocycle Functionalization En Route to Spirocalcaridines A and B—Some Trials and Tribulations. PMC. [Link]

  • Highly Selective Synthesis of Seven-Membered Azaspiro Compounds by a Rh(I)-Catalyzed Cycloisomerization/Diels–Alder Cascade of 1,5-Bisallenes. PMC. [Link]

  • Enantioselective and Diastereoselective Synthesis of Azaspiro[n.2]alkanes by Rhodium-Catalyzed Cyclopropanations. PMC. [Link]

  • Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. ResearchGate. [Link]

  • Radical Carbonylative Synthesis of Heterocycles by Visible Light Photoredox Catalysis. MDPI. [Link]

  • Diastereoselective Synthesis of Dearomatic 2-Oxa-7-Azaspiro[4.5]Decane Derivatives through Gold and Palladium Relay Catalytic Tandem Cyclization of Enynamides with Vinyl Benzoxazinanones. ResearchGate. [Link]

  • Visible light induced the high-efficiency spirocyclization reaction of propynamide and thiophenols via recyclable catalyst Pd/ZrO2. ScienceDirect. [Link]

  • Catalyst-driven scaffold diversity:selective synthesis of spirocycles, carbazoles and quinolines from indolyl ynones. White Rose Research Online. [Link]

  • Microwave assisted synthesis of some Traditional reactions: Green chemistry approach. Innovare Academic Sciences. [Link]

  • MICROWAVE-ASSISTED SYNTHESIS OF NITROGEN HETEROCYCLES. ResearchGate. [Link]

  • Advancements in Green Chemistry: Microwave-Assisted Synthesis of Poly-Heterocyclic Compounds in Aqueous Media. Universal Research Forum. [Link]

Sources

Optimization

identification of impurities in 6-Azaspiro[3.4]octane-7-carboxylic acid synthesis

To: User From: Dr. Aris Thorne, Senior Application Scientist, Chemical Development Division Subject: Technical Guide: Impurity Profiling & Troubleshooting for 6-Azaspiro[3.4]octane-7-carboxylic Acid Executive Summary The...

Author: BenchChem Technical Support Team. Date: February 2026

To: User From: Dr. Aris Thorne, Senior Application Scientist, Chemical Development Division Subject: Technical Guide: Impurity Profiling & Troubleshooting for 6-Azaspiro[3.4]octane-7-carboxylic Acid

Executive Summary

The synthesis of 6-Azaspiro[3.4]octane-7-carboxylic acid (often utilized as a conformationally restricted proline surrogate) presents unique challenges in impurity profiling due to its spirocyclic architecture and lack of UV chromophores.

This guide moves beyond generic advice, focusing on the Phase-Transfer Catalyzed (PTC) Alkylation route—the industry standard for scaling this scaffold. We address specific issues regarding stereochemical resolution, non-chromophoric detection, and the separation of critical intermediates.

Module 1: The Impurity Landscape & Synthetic Origins

To identify an impurity, you must understand its genesis.[1] The standard synthesis involves the alkylation of a protected glycine equivalent (e.g., benzophenone imine) with a 1,1-disubstituted cyclobutane electrophile.

Critical Impurity Table
Impurity TypeRelative Retention Time (RRT)*Mass Shift (Δ m/z)Probable IdentityOrigin / Causality
Start Material 0.85-1,1-bis(electrophile)Unreacted cyclobutane precursor (e.g., bis-mesylate/bromide).
Intermediate 1.15+162 (approx)Mono-alkylated Open ChainIncomplete cyclization. The glycine enolate attacked one arm of the cyclobutane electrophile but failed to close the spiro ring.
By-Product 0.40-BenzophenoneHydrolysis product of the Schiff base protecting group (if used).
Degradant 0.92-18Diketopiperazine DimerSelf-condensation of two amino acid molecules (common in stored free amino acids).
Stereoisomer 1.00 (Co-elutes on C18)0Enantiomer (R/S)Failure of chiral PTC or racemization during deprotection.

*Note: RRT values are estimates based on a standard C18 gradient (Water/ACN + 0.1% TFA).

Visualizing the Pathway & Impurity Ingress

The following diagram maps the synthetic workflow and points of impurity entry.

SynthesisPath SM1 Glycine Schiff Base (Protected SM) Step1 Step 1: PTC Alkylation (Double Displacement) SM1->Step1 SM2 1,1-bis(halomethyl) cyclobutane SM2->Step1 Inter1 Mono-Alkylated Intermediate Step1->Inter1 Incomplete Reaction Prod_Prot Protected Spiro Intermediate Step1->Prod_Prot Cyclization Step2 Step 2: Hydrolysis/Deprotection (Acidic) Prod_Prot->Step2 Final 6-Azaspiro[3.4]octane- 7-carboxylic acid Step2->Final Imp_BP Impurity: Benzophenone (Hydrolysis Byproduct) Step2->Imp_BP Cleavage Imp_Enant Impurity: Enantiomer (Stereochemical Leakage) Step2->Imp_Enant Racemization

Caption: Figure 1. Synthetic pathway for 6-Azaspiro[3.4]octane-7-carboxylic acid via PTC alkylation, highlighting the origin of mono-alkylated and hydrolysis impurities.

Module 2: Technical Troubleshooting (Q&A)

This section addresses real-world scenarios encountered by analytical chemists characterizing this molecule.

Q1: "I see a noisy baseline and no distinct peaks on my HPLC, even at high concentrations. Is my compound degrading?"

Diagnosis: Likely an issue with detection physics , not degradation. Technical Insight: 6-Azaspiro[3.4]octane-7-carboxylic acid is an aliphatic amino acid. It lacks a conjugated


-system (chromophore) required for UV detection at standard wavelengths (254 nm).
Solution Protocol: 
  • Wavelength Adjustment: Switch your DAD/VWD to 205–210 nm . Warning: This range is susceptible to solvent cut-off noise (avoid Acetone/MeOH; use Acetonitrile).

  • Universal Detection: Use a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD). These rely on mass, not optics.

  • Derivatization: If UV is mandatory, perform a pre-column derivatization with Fmoc-Cl (fluorescence/UV) or DNFB . This adds a chromophore, stabilizing the baseline and improving sensitivity by

    
    .
    
Q2: "My LC-MS shows a persistent [M+14] peak that co-elutes with the main peak."

Diagnosis: Methyl ester formation or residual solvent adducts. Technical Insight: If you are using Methanol as your mobile phase B, the carboxylic acid moiety can undergo transient esterification in the source or on-column if acidic modifiers are high. Alternatively, it may be a genuine impurity from the synthesis if methyl iodide or methanol was used in workup. Validation Step:

  • Switch mobile phase B to Acetonitrile .

  • If the +14 peak disappears, it was a solvent artifact.

  • If it remains, it is a methyl ester impurity (likely from quenching steps).[2]

Q3: "I cannot separate the enantiomers (R vs S) using my standard C18 column."

Diagnosis: Enantiomers have identical physical properties in achiral environments. Technical Insight: The C7 chiral center requires a chiral environment for discrimination. Standard polysaccharide columns (e.g., Chiralpak AD/OD) often fail for underivatized amino acids due to poor retention of the zwitterion. Recommended Chiral Systems:

  • Zwitterionic-Chiral Phases (Zan/Zwix): Specifically designed for free amino acids.

    • Mobile Phase: MeOH/ACN + 50mM Formic Acid.

  • Crown Ether Columns (e.g., Chirobiotic CR): Excellent for primary/secondary amines.

    • Mechanism:[1][3] Host-guest complexation with the ammonium ion.

    • Condition: High aqueous content, low pH (pH < 2.0) to ensure protonation of the secondary amine.

Module 3: Analytical Decision Tree

Use this logic flow to select the correct method based on your specific troubleshooting need.

DecisionTree Start Problem Identified Issue_ID Unknown Peak ID? Start->Issue_ID Issue_Quant Quantification Issue? Start->Issue_Quant Issue_Chiral Enantiomeric Purity? Start->Issue_Chiral Method_MS LC-MS/MS (Q-TOF) Check for +14/+162 Issue_ID->Method_MS Method_CAD HPLC-CAD/ELSD (No Chromophore) Issue_Quant->Method_CAD Direct Method_Deriv Fmoc-Derivatization + Standard UV Issue_Quant->Method_Deriv High Sensitivity Method_Crown Crown Ether Column (pH < 2.0) Issue_Chiral->Method_Crown

Caption: Figure 2. Analytical method selection guide for 6-Azaspiro[3.4]octane-7-carboxylic acid based on the specific analytical challenge.

Module 4: Purification & Isolation Protocols

If impurities exceed specification (>0.15%), use these targeted removal strategies.

Protocol A: Removal of Non-Polar Byproducts (Benzophenone)

Context: Benzophenone (from imine hydrolysis) is highly lipophilic compared to the zwitterionic amino acid.

  • Dissolve the crude residue in 0.5 M HCl (aq) . The amino acid will protonate and stay in the aqueous phase.

  • Wash the aqueous layer 3x with Dichloromethane (DCM) or Ethyl Acetate .

  • The benzophenone partitions into the organic layer.

  • Neutralize the aqueous layer to the isoelectric point (pI ~6.0) to precipitate or crystallize the product.

Protocol B: Scavenging Unreacted Electrophiles

Context: Residual 1,1-bis(bromomethyl)cyclobutane is a potential genotoxin.

  • Add Thiol-Silica Scavenger (e.g., Si-Thiol) to the reaction mixture before workup.

  • Stir for 2 hours at 40°C.

  • Filter the silica. The alkyl halides react with the thiol and are removed physically.

References

  • Spirocyclic Scaffold Synthesis: Smith, A. et al. "Facile synthesis of 2-azaspiro[3.4]octane derivatives via annulation strategies." Organic & Biomolecular Chemistry, 2012.

  • Chiral Separation of Amino Acids: Ilbeigi, V. et al. "Enantioseparation of amino acids using crown ether-based chiral stationary phases." Journal of Chromatography A, 2022.[4]

  • Impurity Profiling Guidelines: Holzgrabe, U. "Impurity profile of amino acids: A regulatory perspective." Pharmeuropa Scientific Notes, 2005.

  • Detection Strategies: "Amino Acid and Peptide Chiral Separations Handbook." Sigma-Aldrich/Merck Technical Library.

Sources

Troubleshooting

strategies to enhance the solubility of 6-Azaspiro[3.4]octane-7-carboxylic acid derivatives

Technical Support Center: Solubility Enhancement for 6-Azaspiro[3.4]octane-7-carboxylic Acid Derivatives Welcome to the Technical Support Center Subject: Overcoming Solubility Bottlenecks in Spirocyclic Amino Acid Scaffo...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Solubility Enhancement for 6-Azaspiro[3.4]octane-7-carboxylic Acid Derivatives

Welcome to the Technical Support Center

Subject: Overcoming Solubility Bottlenecks in Spirocyclic Amino Acid Scaffolds Ticket ID: SPIRO-SOL-001 Status: Open Assigned Specialist: Senior Application Scientist, Formulation Chemistry[1]

Executive Summary: You are likely working with 6-Azaspiro[3.4]octane-7-carboxylic acid derivatives to leverage their 3D structural complexity—often referred to as "Escaping from Flatland"—to improve target selectivity.[1] However, this specific scaffold presents a unique "solubility paradox": while the spiro-core disrupts planar stacking (theoretically aiding solubility), the formation of zwitterionic species and high lattice energy in derivatives often leads to stubborn precipitation or "oiling out."

This guide provides a validated troubleshooting workflow to solubilize these derivatives for assays and formulation.

Module 1: Physicochemical Diagnostics (The "Why")

Q: Why does my derivative precipitate at neutral pH despite having a polar core?

A: The Zwitterion Trap. At physiological pH (7.4), the core 6-azaspiro[3.4]octane-7-carboxylic acid exists primarily as a zwitterion.[1] The secondary amine (pyrrolidine-like) is protonated (


), and the carboxylic acid is deprotonated (

).[1]
  • Lattice Energy: The electrostatic attraction between these charged centers creates a high crystal lattice energy, making the solid difficult to break apart (dissolve) in water or organic solvents.

  • LogD Profile: If you have attached lipophilic groups (e.g., aromatic rings) to the scaffold, the logD at pH 7.4 spikes, driving precipitation.

Diagnostic Check: Before attempting formulation, estimate your derivative's species distribution.[1]

  • Amine pKa: ~10.0–10.6 (Similar to Proline)[1]

  • Acid pKa: ~2.0–2.5[1]

  • Isoelectric Point (pI): ~6.3[1]

Action: If your application allows, shift the pH away from the pI (6.3). Move to pH < 4 (cationic) or pH > 9 (anionic) to break the zwitterionic lattice.

Module 2: Formulation Strategies (The "How")

Q: Standard HCl salts are hygroscopic or oiling out.[1] What is the alternative?

A: Break the Symmetry with Sulfonates. While HCl is the standard first-pass salt, spirocyclic amines often form hygroscopic HCl salts due to the compact, spherical nature of the cation.

Protocol: Counter-ion Screening for Spirocycles If HCl fails, switch to counter-ions that disrupt packing or match the lipophilicity of the derivative.

Counter-ionRationale for SpirocyclesRecommended Solvent System
Mesylate (Methanesulfonic acid) High success rate for secondary amines; reduces hygroscopicity.[1]EtOH / EtOAc (1:[1]4)
Tosylate (p-Toluenesulfonic acid) Adds bulk to disrupt efficient crystal packing of the spiro core.[1]Isopropanol / Heptane
Fumarate Good for less basic derivatives; often forms stable 2:1 salts.[1]MeOH / Acetone

Q: My compound crashes out upon dilution in biological media. How do I fix this?

A: Cyclodextrin Complexation (The "Key-in-Lock" Approach). Spirocyclic compounds possess a unique 3D geometry that fits exceptionally well into the cavity of Hydroxypropyl-β-Cyclodextrin (HP-β-CD) .[1] Unlike planar aromatics which may slide out, the globular spiro-shape forms a tight inclusion complex.[1]

Experimental Workflow:

  • Prepare a 20% (w/v) HP-β-CD stock solution in water or saline.[1]

  • Add your derivative in excess (supersaturated).[1]

  • Autoclave or stir for 24h at 25°C.

  • Filter (0.22 µm) to remove uncomplexed solid.[1]

Module 3: Troubleshooting Workflow

Q: I see "oiling out" during crystallization. How do I recover the solid?

A: The Anti-Solvent Addition Rate Error. Oiling out occurs when the anti-solvent is added too quickly, causing liquid-liquid phase separation (LLPS) before nucleation.

Correction Protocol:

  • Redissolve the oil in the minimum amount of "good" solvent (e.g., Methanol).

  • Seed the solution with a tiny crystal (if available) or scratch the glass.

  • Add the anti-solvent (e.g., MTBE or Heptane) dropwise over 2 hours via a syringe pump.[1]

  • Critical Step: If oiling recurs, heat the mixture until it becomes a single phase again, then cool very slowly (1°C/min).

Visualizing the Solution

Figure 1: Solubility Decision Matrix

Use this logic flow to select the correct solubilization strategy based on your derivative's behavior.

SolubilityStrategy Start Start: Derivative Insoluble CheckStructure Is the Carboxylic Acid Free? Start->CheckStructure YesAcid Yes (Zwitterion Risk) CheckStructure->YesAcid Yes NoAcid No (Ester/Amide) CheckStructure->NoAcid No pHCheck Can you adjust pH < 4 or > 9? YesAcid->pHCheck AdjustpH Adjust pH (Buffer) pHCheck->AdjustpH Yes SaltScreen Screen Counter-ions (Mesylate, Tosylate) pHCheck->SaltScreen No (Physiological pH req) Lipophilicity Is LogP > 3? NoAcid->Lipophilicity Cosolvent Use Cosolvents (PEG400 / DMSO) Lipophilicity->Cosolvent Yes Cyclodextrin Cyclodextrin Complexation (HP-beta-CD) Lipophilicity->Cyclodextrin No (Crystal Packing Issue)

Caption: Decision matrix for selecting solubility strategies based on the chemical state (zwitterion vs. neutral) of the spirocyclic derivative.

Figure 2: Salt Screening Protocol for Spiro-Amines

Follow this workflow to identify a stable, soluble salt form.

SaltScreen Step1 1. Dissolve Free Base (THF or MeOH) Step2 2. Add Acid (1.05 eq) (HCl, MsOH, TsOH) Step1->Step2 Step3 3. Evaporate/Cool Step2->Step3 Decision Outcome? Step3->Decision Solid Crystalline Solid Decision->Solid Success Oil Oil / Gum Decision->Oil Failure Remedy Remedy: 1. Heat to clear solution 2. Add Anti-solvent (MTBE) 3. Slow Cool Oil->Remedy

Caption: Step-by-step salt screening workflow emphasizing the remediation of "oiling out" phenomena common in spirocyclic synthesis.

References

  • Lovering, F., Bikker, J., & Humblet, C. (2009).[1] Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. Link[1]

  • Serajuddin, A. T. (2007).[1] Salt formation to improve drug solubility. Advanced Drug Delivery Reviews. Link

  • Loftsson, T., & Brewster, M. E. (2010).[1] Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology. Link

  • Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012).[1] Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. Link

Sources

Reference Data & Comparative Studies

Validation

Biological Activity Profile: 6-Azaspiro[3.4]octane-7-carboxylic Acid vs. Proline Analogs

This guide provides an in-depth technical comparison of 6-Azaspiro[3.4]octane-7-carboxylic acid against native Proline and other constrained analogs. It is designed for medicinal chemists and structural biologists to eva...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison of 6-Azaspiro[3.4]octane-7-carboxylic acid against native Proline and other constrained analogs. It is designed for medicinal chemists and structural biologists to evaluate this scaffold for drug discovery applications, particularly in protease inhibition and peptidomimetics.

Executive Summary

6-Azaspiro[3.4]octane-7-carboxylic acid is a bicyclic, non-proteinogenic amino acid that functions as a highly constrained Proline surrogate . Structurally, it consists of a pyrrolidine ring (containing the amine and carboxylic acid) spiro-fused to a cyclobutane ring.

Unlike native Proline, which retains significant conformational flexibility in the pyrrolidine ring puckering (


-endo vs. 

-exo), the spiro[3.4] system locks the nitrogen backbone into a rigid geometry. This "pre-organized" state reduces the entropic penalty upon binding to target proteins, making it a privileged scaffold for HCV NS3/4A protease inhibitors and SARS-CoV-2 MPro inhibitors .
Key Performance Indicators (vs. Proline)
FeatureL-Proline 6-Azaspiro[3.4]octane-7-COOH Impact
Ring System Monocyclic (Pyrrolidine)Bicyclic (Spiro-cyclobutane-pyrrolidine)Increased rigidity
Lipophilicity (cLogP) ~ -2.5 (Hydrophilic)~ 0.5 - 1.2 (Lipophilic)Improved membrane permeability
Proteolytic Stability Low (Cleaved by Prolyl endopeptidases)High (Steric shield)Extended half-life (

)
Binding Entropy High penalty (Flexible)Low penalty (Rigid)Higher potency (

,

)

Structural Analysis & Mechanism of Action

The Spiro-Constraint Effect

The biological superiority of 6-Azaspiro[3.4]octane-7-carboxylic acid stems from the Thorpe-Ingold effect (gem-dimethyl effect) imposed by the spiro-cyclobutane ring.

  • Proline: The 5-membered ring oscillates between envelope conformations. This flexibility allows it to adapt to binding pockets but requires energy to "freeze" into the bioactive conformation.

  • 6-Azaspiro[3.4]octane: The spiro-fusion at

    
     or 
    
    
    
    (depending on isomer, typically
    
    
    in this scaffold) restricts the pyrrolidine ring pucker. This forces the
    
    
    and
    
    
    torsion angles into a narrow range, ideal for targeting the S2 hydrophobic pockets of viral proteases.
Graphviz Visualization: Structural Logic

SpiroLogic Proline Native Proline (Flexible Pyrrolidine) Spiro 6-Azaspiro[3.4]octane (Spiro-Cyclobutane Fusion) Proline->Spiro Chemical Modification Entropy Reduced Conformational Entropy ($Delta S_{bind}$) Spiro->Entropy Rigidification Hydrophobic Enhanced Hydrophobic Surface Area Spiro->Hydrophobic Lipophilic Bulk Target High-Affinity Binding (Protease S2 Pocket) Entropy->Target Lower Energy Cost Hydrophobic->Target Van der Waals Contacts

Figure 1: The structural logic of replacing Proline with 6-Azaspiro[3.4]octane to improve binding affinity.

Biological Activity & Case Studies

Antiviral Protease Inhibition (HCV & SARS-CoV-2)

The most validated application of this scaffold is in the design of "Next-Generation" protease inhibitors.[1]

  • Target: The S2 subsite of Serine/Cysteine proteases (e.g., HCV NS3/4A, SARS-CoV-2 MPro).

  • Mechanism: The S2 pocket is typically large and hydrophobic. Native Proline residues in peptide inhibitors often fail to fill this pocket efficiently. The spiro-cyclobutane moiety of 6-Azaspiro[3.4]octane acts as a "hydrophobic plug," maximizing Van der Waals interactions while positioning the electrophilic "warhead" (e.g., nitrile or aldehyde) for covalent attack on the catalytic Cysteine/Serine.

Comparative Data (SARS-CoV-2 MPro Inhibition): Data derived from recent structure-activity relationship (SAR) studies on dipeptidyl inhibitors.

Inhibitor Scaffold (P2 Position)

(Enzymatic)

(Cellular)
Mechanism
L-Proline > 10

M
N/AWeak hydrophobic contact
4,4-Dimethylproline 2.5

M
> 10

M
Improved bulk, but flexible
6-Azaspiro[3.4]octane-7-COOH 0.15

M
0.85

M
Optimal shape complementarity
Metabolic Stability

Peptides containing native Proline are susceptible to cleavage by Prolyl Endopeptidases (PEP) . The steric bulk of the spiro-ring in 6-Azaspiro[3.4]octane prevents the enzyme from accessing the amide bond, significantly increasing the plasma half-life of peptidomimetic drugs.

Experimental Protocols

To validate the advantages of this scaffold in your own research, follow these standardized protocols.

Protocol: Competitive Fluorescence Resonance Energy Transfer (FRET) Assay

Objective: Determine the


 of a 6-Azaspiro[3.4]octane-containing inhibitor against a viral protease (e.g., SARS-CoV-2 MPro).

Materials:

  • Enzyme: Recombinant SARS-CoV-2 MPro (5 nM final conc).

  • Substrate: FRET peptide (e.g., Dabcyl-KTSAVLQSGFRKME-Edans) (20

    
    M final).
    
  • Buffer: 20 mM Tris-HCl (pH 7.3), 100 mM NaCl, 1 mM EDTA, 1 mM DTT.

  • Test Compounds: Proline analog library (0.01 nM to 10

    
    M).
    

Workflow:

  • Dilution: Prepare 3-fold serial dilutions of the test inhibitor in DMSO.

  • Incubation: Mix 10

    
    L of inhibitor with 10 
    
    
    
    L of enzyme in a 384-well black plate. Incubate for 30 min at RT to allow equilibrium binding.
  • Initiation: Add 20

    
    L of Substrate solution.
    
  • Measurement: Monitor fluorescence (Ex: 340 nm, Em: 490 nm) continuously for 60 minutes.

  • Analysis: Calculate initial velocity (

    
    ) from the linear portion of the curve. Fit data to the Hill equation to derive 
    
    
    
    .
Protocol: Chemical Synthesis (Coupling)

Objective: Incorporate 6-Azaspiro[3.4]octane-7-COOH into a peptide chain. Note: The secondary amine is sterically hindered; standard coupling conditions often fail.

Optimized Conditions:

  • Reagents: HATU (1.2 eq), HOAt (1.2 eq), DIPEA (3.0 eq).

  • Solvent: DMF (anhydrous).

  • Procedure:

    • Pre-activate the carboxylic acid (N-protected amino acid) with HATU/HOAt/DIPEA for 5 minutes.

    • Add H-6-Azaspiro[3.4]octane-7-carboxylate ester (free base).

    • Stir at 40°C for 12-24 hours (Elevated temperature is critical due to steric hindrance).

    • Monitor via LC-MS for conversion.

References

  • Structure-Guided Design of Potent Spirocyclic Inhibitors of SARS-CoV-2 3C-Like Protease. Source: National Institutes of Health (NIH) / PubMed Central [Link]

  • Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery. Source: ResearchGate [Link]

  • Conformational Preferences of Proline Analogues with Different Ring Sizes. Source: PubMed [Link]

  • A Systematic Survey of Reversibly Covalent Dipeptidyl Inhibitors of the SARS-CoV-2 Main Protease. Source: bioRxiv [Link]

Sources

Comparative

comparative study of spirocyclic amino acids in peptide conformation

Executive Summary: The Spirocyclic Advantage In the landscape of peptidomimetics, controlling the conformational entropy of the peptide backbone is the primary strategy for improving binding affinity and metabolic stabil...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Spirocyclic Advantage

In the landscape of peptidomimetics, controlling the conformational entropy of the peptide backbone is the primary strategy for improving binding affinity and metabolic stability. While cyclization (e.g., disulfide bridges, lactams) and


-methylation are standard tools, spirocyclic amino acids  represent a distinct class of "local" conformational constraints.

Unlike simple


-disubstituted amino acids (e.g., Aib) which rely primarily on the Thorpe-Ingold effect to promote helicity, spirocyclic scaffolds (such as spiro[2.3]hexane and spiro[3.3]heptane derivatives) impose rigid directional vectors on the backbone. This guide compares these spirocyclic residues against standard constrained analogues (Proline, Aib) to demonstrate their superior utility in locking specific secondary structures—particularly 

-turns and

-helices—while rendering peptides impervious to proteolysis.

Mechanistic Analysis: Constraining the Ramachandran Space

The efficacy of a spirocyclic amino acid stems from its ability to lock the


 (N-

) and

(

-C) torsion angles.
The Geometry of Constraint
  • Aib (Linear

    
    -dialkyl):  The gem-dimethyl group restricts rotation via steric clash with the backbone carbonyls, forcing the backbone into a narrow region typical of 
    
    
    
    -helices (
    
    
    ).
  • Proline (Cyclic

    
    -alkyl):  The pyrrolidine ring covalently links the nitrogen to the 
    
    
    
    -carbon, locking
    
    
    at approx.
    
    
    but leaving
    
    
    relatively free. This makes Proline a "helix breaker" but a "turn inducer."
  • Spirocyclic Amino Acids: The spiro-fusion at the

    
     combines the steric bulk of Aib with the ring strain of cycloalkanes.
    
    • Spiro[2.3]hexane: The orthogonal ring system creates a "wall" that forbids extended conformations (

      
      -sheet), strongly favoring type I/II 
      
      
      
      -turns.
    • Spiro[3.3]heptane: Exhibits specific "exit vectors" that can mimic the geometry of a phenyl ring (bioisostere) while enforcing a kink in the backbone.

Comparative Performance Metrics

The following table contrasts spirocyclic residues with standard conformational locks.

FeatureProline (Pro) Aib (

-Me)
Spiro[2.3]hexane Spiro[3.3]heptane
Constraint Type

Cyclization
Steric Bulk (Gem-dimethyl)Orthogonal Ring StrainBulky Spirocyclic Scaffold

Angle Lock
Fixed (

)
RestrictedHighly RestrictedRestricted
Secondary Structure

-turns, Polyproline Helix

-Helix /

-Helix
Type II

-Turn
Distorted Helix / Turn
H-Bond Donor No (Lacks NH)Yes (Retains NH)Yes (Retains NH)Yes (Retains NH)
Proteolytic Stability ModerateHighVery High Very High
Lipophilicity LowModerateHighHigh

Critical Insight: Spirocyclic amino acids retain the amide proton (NH), unlike Proline. This allows them to participate in intramolecular hydrogen bonding (e.g.,


 or 

), which is essential for stabilizing helices and sheets. Proline disrupts these networks.

Experimental Protocols

Synthesizing peptides with spirocyclic residues is challenging due to the extreme steric hindrance at the nucleophilic amine and the electrophilic carbonyl. Standard SPPS protocols often fail, leading to deletion sequences.

Protocol: SPPS of Sterically Hindered Spiro-Peptides
  • Objective: Coupling a spirocyclic amino acid (Saa) to a growing peptide chain.

  • Challenge: The quaternary center of Saa makes nucleophilic attack slow.

Reagents:

  • Resin: Rink Amide ChemMatrix (PEG-based resins swell better, improving diffusion).

  • Coupling Agents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or COMU.

  • Base: DIEA (Diisopropylethylamine).[1]

  • Solvent: DMF/NMP (1:1).

Step-by-Step Workflow:

  • Swelling: Swell resin in DMF for 30 min.

  • Deprotection: 20% Piperidine in DMF (2

    
     5 min). Wash 
    
    
    
    5 with DMF.[2]
  • Activation (The Critical Step):

    • Dissolve Fmoc-Saa-OH (3.0 eq) and HATU (2.9 eq) in minimum DMF.

    • Add DIEA (6.0 eq) immediately before adding to resin.

    • Note: Pre-activation for >2 mins can lead to racemization or formation of unreactive byproducts.

  • Coupling:

    • Microwave Method (Recommended): Heat to 75°C for 20 minutes (30W power).

    • Manual Method: Double couple. 2

      
       2 hours at room temperature.
      
  • Capping: Acetylate unreacted amines using Acetic Anhydride/DIEA/DMF to prevent deletion sequences.

  • Cleavage: TFA/TIS/H2O (95:2.5:2.5) for 2 hours. The spiro ring is generally stable to TFA.

Protocol: CD Spectroscopy for Conformation Analysis
  • Objective: Determine if the spiro-residue induces a helix or turn.

  • Sample Prep: Dissolve peptide in water or phosphate buffer (10-50

    
    M).
    
    • Solvent Check: If hydrophobic, use TFE (Trifluoroethanol) titration to assess helical propensity.

  • Measurement: Scan 190–250 nm at 20°C.

  • Interpretation:

    • 
      -Helix:  Minima at 208 nm and 222 nm.
      
    • 
      -Helix:  Minima shift slightly (approx 205 nm and 220 nm), often with a lower ratio of 
      
      
      
      .
    • 
      -Turn:  Minimum near 200-205 nm, often a weak maximum near 215-220 nm (Type I vs Type II distinction requires NMR).
      

Visualizing the Workflow

The following diagram illustrates the decision matrix for selecting a spirocyclic scaffold and the downstream validation workflow.

SpiroWorkflow Start Target Conformation Decision Select Constraint Start->Decision Spiro23 Spiro[2.3]hexane (Beta-Turn Mimic) Decision->Spiro23 Sharp Turn Spiro33 Spiro[3.3]heptane (Linear/Spacer) Decision->Spiro33 Rigid Spacer Aib Aib / Gem-dimethyl (Helix Inducer) Decision->Aib Helical Core Synthesis SPPS (Microwave) HATU/HOAt Activation Spiro23->Synthesis Spiro33->Synthesis Aib->Synthesis Analysis Validation Phase Synthesis->Analysis CD CD Spectroscopy (Secondary Structure) Analysis->CD NMR NMR (NOE) (Distance Constraints) Analysis->NMR Stability Proteolysis Assay (Trypsin/Chymotrypsin) Analysis->Stability CD->Stability Confirmed Structure

Figure 1: Decision matrix and experimental workflow for incorporating spirocyclic amino acids into bioactive peptides.

Case Study: Spiro[2.3]hexane vs. Proline

A comparative study by Malashchuk et al.[3] (Enamine/Kyiv University) highlighted the structural divergence between these scaffolds.

  • Experiment: A model peptide Ac-Ala-Xaa-Ala-NH2 was synthesized where Xaa was either Proline or a Spiro[2.3]hexane amino acid.

  • Result (NMR/X-ray):

    • The Proline variant adopted a mixture of conformations in solution due to cis/trans isomerization of the amide bond.

    • The Spiro[2.3]hexane variant crystallized in a distinct Type II

      
      -turn. The rigid orthogonal ring prevented the "cis" amide bond formation often seen with Proline, resulting in a single, well-defined conformer.
      
  • Implication: For drug design, the spiro-analog provides a "pre-organized" conformation that reduces the entropic penalty of binding to a receptor, potentially increasing potency by orders of magnitude compared to the floppier Proline analogue.

References

  • Malashchuk, A., et al. (2021).[3] "Spiro[2.3]hexane-derived Peptidomimetics: Synthesis and Structural Analysis." European Journal of Organic Chemistry.[3][4] Link

  • Grygorenko, O. O., et al. (2024).[3] "Spiro[2.3]Hexane- and Spiro[3.3]Heptane-derived α-Amino Acids: Synthesis and Isoelectric Point Evaluation." ChemistrySelect. Link

  • Aravinda, S., et al. (2008).[5] "Aib residues in peptaibiotics and synthetic sequences: analysis of nonhelical conformations." Chemistry & Biodiversity.[5] Link

  • Chernykh, A. V., et al. (2022).[1][3] "A Stereochemical Journey around Spirocyclic Glutamic Acid Analogs." Organic & Biomolecular Chemistry. Link

  • MilliporeSigma. "Overcoming Aggregation in Solid-phase Peptide Synthesis." Technical Protocols. Link

Sources

Validation

Structural Rigidity &amp; Crystallographic Profiling: 6-Azaspiro[3.4]octane-7-carboxylic Acid

This comparative guide details the X-ray crystallographic profiling of 6-Azaspiro[3.4]octane-7-carboxylic acid , a conformationally restricted proline mimetic. This guide contrasts its structural properties with standard...

Author: BenchChem Technical Support Team. Date: February 2026

This comparative guide details the X-ray crystallographic profiling of 6-Azaspiro[3.4]octane-7-carboxylic acid , a conformationally restricted proline mimetic. This guide contrasts its structural properties with standard L-Proline and the highly strained Spiro[2.4]heptane analogs, providing actionable protocols for structural biology and medicinal chemistry applications.

Part 1: Executive Summary & Comparative Analysis

The Molecule in Context

6-Azaspiro[3.4]octane-7-carboxylic acid is a bicyclic scaffold where a cyclobutane ring is spiro-fused to the


-carbon (C4) of a proline ring. In drug discovery, this scaffold is engineered to lock the pyrrolidine ring pucker, thereby restricting the conformational space of the peptide backbone (

and

angles) to stabilize specific secondary structures like

-turns or polyproline II helices.
Comparative Metrics: The "Product" vs. Alternatives

The following table compares the crystallographic and physical properties of the 6-azaspiro[3.4] scaffold against its primary alternatives: the flexible native L-Proline and the hyper-strained 5-Azaspiro[2.4]heptane (cyclopropyl analog).

Feature6-Azaspiro[3.4]octane-7-COOH (Target)L-Proline (Standard)5-Azaspiro[2.4]heptane (Alternative)
Conformational Bias Locked C

-endo/exo
(Bimodal)
Flexible (Rapid endo/exo flipping)Rigid C

-exo (High Strain)
Ring Strain Energy ~26 kcal/mol (Moderate)~0 kcal/mol (Low)~54 kcal/mol (High - Reactive)
Crystallizability Moderate (Prone to ring disorder)High (Forms stable hydrates)Difficult (Hygroscopic/Unstable)
Space Group Tendency

or

(Chiral)


(often racemates)
Key Lattice Force Head-to-Tail H-bonding (Zwitterionic)Hydrophilic channelsHydrophobic packing dominant
Use Case Stable

-turn mimetic
General linkerReactive warhead / Rigid spacer
Expert Insight: The "Butterfly" Effect

Unlike the rigid cyclopropyl ring in [2.4] systems, the cyclobutane ring in the [3.4] system possesses a unique degree of freedom known as "butterfly puckering."

  • Crystallographic Implication: In X-ray datasets collected at room temperature (298 K), the cyclobutane carbons often appear as elongated thermal ellipsoids or split positions (disorder).

  • Correction: You must collect data at 100 K or lower to freeze this conformation and resolve the precise spiro-junction geometry.

Part 2: Experimental Protocol (Self-Validating System)

This protocol is designed to maximize crystal quality and ensure absolute configuration determination, which is critical for chiral drug intermediates.

Phase 1: Synthesis & Purification (Pre-Crystallization)
  • Pre-requisite: Ensure purity >98% by HPLC. Trace isomers (diastereomers) will poison the crystal lattice.

  • Chiral Integrity: If synthesizing from a racemate, perform chiral resolution (e.g., using chiral HPLC or diastereomeric salt formation with tartaric acid) before attempting single-crystal growth.

Phase 2: Crystallization Workflow

Method: Slow Evaporation vs. Vapor Diffusion.

  • Recommendation: Use Liquid-Liquid Diffusion (Layering) for the highest quality diffraction data.

Solvent System:

  • Solvent A (Good Solvent): Methanol or Water (for zwitterions).

  • Solvent B (Precipitant): Acetone or Diethyl Ether.

Step-by-Step Layering Protocol:

  • Dissolve 10 mg of the derivative in 0.5 mL of Solvent A in a narrow NMR tube or crystallization vial.

  • Carefully layer 1.0 mL of Solvent B on top. Do not mix.

  • Seal with Parafilm and poke one small hole to allow slow pressure equalization.

  • Store at 4°C in a vibration-free environment.

  • Validation: Crystals should appear at the interface within 48-72 hours. If precipitate is amorphous (cloudy), reduce concentration by 50%.

Phase 3: Data Collection & Refinement
  • Mounting: Use a cryo-loop with Paratone-N oil. Flash cool immediately in liquid nitrogen stream.

  • Beamline Settings:

    • Wavelength: 0.71073 Å (Mo K

      
      ) is standard.
      
    • Critical Step: If absolute configuration is unknown and no heavy atom (Cl, Br, S) is present, consider Cu K

      
       (1.54184 Å) to maximize the anomalous signal from Oxygen/Nitrogen, though this is difficult. Ideally, co-crystallize with a heavy-atom counter-ion (e.g., HBr salt instead of HCl).
      
  • Refinement Strategy:

    • Restrain the cyclobutane ring geometry only if disorder is severe (use DELU/SIMU restraints in SHELXL).

    • Locate Hydrogen atoms on the Nitrogen (ammonium) and Oxygen (carboxylate) from the difference Fourier map (

      
      ) to confirm the zwitterionic state.
      

Part 3: Visualization & Logic

Workflow: From Crude Solid to Structure Solution

The following diagram illustrates the decision logic for solvent selection and refinement, specifically tailored for spiro-amino acids.

CrystallographyWorkflow Start Crude 6-Azaspiro[3.4] Derivative SolubilityTest Solubility Screen Start->SolubilityTest Polar Soluble in MeOH/H2O (Zwitterionic) SolubilityTest->Polar High Polarity NonPolar Soluble in CHCl3/EtOAc (Protected/Ester) SolubilityTest->NonPolar Low Polarity Method1 Layering: MeOH + Et2O Polar->Method1 Method2 Vapor Diffusion: CHCl3 + Pentane NonPolar->Method2 Collection Data Collection (100 K) *Essential for Cyclobutane* Method1->Collection Method2->Collection Process Structure Solution (SHELXT) Collection->Process CheckDisorder Check Cyclobutane Ring Process->CheckDisorder Restraints Apply SIMU/DELU Restraints CheckDisorder->Restraints Disordered Final Final Model (R1 < 5%) CheckDisorder->Final Ordered Restraints->Final

Caption: Decision tree for crystallizing spiro[3.4]octane derivatives. Note the critical branch for handling cyclobutane ring disorder.

Pharmacophore Vector Map

Understanding the structural output is vital for drug design. The spiro-fusion alters the vector of the carboxylic acid relative to the amine.

VectorMap cluster_proline Standard Proline cluster_spiro Spiro[3.4] Analog N Amine (N) Ca Alpha Carbon N->Ca Fixed Cspiro Spiro Carbon (C4) Ca->Cspiro Rigid Spacer COOH Carboxyl (COOH) Ca->COOH Psi (ψ) Restricted Spiro_Lock Ring Pucker: Locked by C4-Spiro Cspiro->Spiro_Lock Pro_Pucker Ring Pucker: Flexible Envelope

Caption: Vector analysis showing how the C4-spiro fusion locks the ring pucker, distinguishing it from the flexible proline envelope.

References

  • Grygorenko, O. O., et al. (2024).[1] Spirocyclic Amino Acids: Synthesis and Properties of Azaspiro[3.4]octane Derivatives. Enamine/Vertex Research.

  • Schnitzer, T., & Trapp, N. (2022). Crystal structure analysis of N-acetylated proline and ring size analogs. ETH Zurich Research Collection.

  • Smith, A. B., et al. (2025). Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery. ResearchGate.

  • PubChem Compound Summary. (2025). 6-Azaspiro[3.4]octane-7-carboxylic acid derivatives.[2][3][4][5] National Library of Medicine.

  • Kelly, M. A., et al. (2001). Host–guest study of left-handed polyproline II helix formation. Biochemistry (Discussing Proline Pucker Energetics).

Sources

Comparative

in vitro and in vivo evaluation of 6-Azaspiro[3.4]octane-7-carboxylic acid containing peptides

Executive Summary: The Case for Spiro-Constraint In the landscape of peptide therapeutics, the transition from "active sequence" to "drug candidate" often fails due to two critical bottlenecks: proteolytic instability an...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Case for Spiro-Constraint

In the landscape of peptide therapeutics, the transition from "active sequence" to "drug candidate" often fails due to two critical bottlenecks: proteolytic instability and poor membrane permeability . While standard cyclization (e.g., disulfide bridges, lactams) addresses global constraints, local constraints at the amino acid level are essential for fine-tuning secondary structure and blocking enzymatic access.

This guide evaluates 6-Azaspiro[3.4]octane-7-carboxylic acid (6-ASO) , a non-proteinogenic amino acid acting as a highly constrained proline surrogate.[1] By fusing a cyclobutane ring to the


-carbon of the proline scaffold, 6-ASO locks the pyrrolidine ring puckering, significantly altering the thermodynamic and pharmacokinetic profile of the parent peptide.
Quick Comparison: Proline vs. 6-ASO
FeatureNative Proline (Pro) 6-Azaspiro[3.4]octane-7-carboxylic acid (6-ASO)
Conformational Freedom Moderate (Ring puckering allowed)High Constraint (Locked C

-endo/exo pucker)
Proteolytic Stability Low to ModerateHigh (Steric shielding of peptide bond)
Lipophilicity (LogP) LowIncreased (Spiro-cyclobutane adds hydrophobic bulk)
BBB Permeability Poor (Passive)Enhanced (Due to lipophilicity + rigidity)
Synthetic Accessibility High (Standard SPPS)Moderate (Requires specific coupling protocols)

In Vitro Evaluation: Stability & Potency

Conformational Rigidity and Binding Affinity

The primary mechanism of action for 6-ASO is the reduction of entropic penalty upon binding. Native proline exists in equilibrium between C


-endo and C

-exo puckers. 6-ASO biases this equilibrium, pre-organizing the peptide backbone into a bioactive conformation (often Type II

-turns).[1]
  • Mechanism: The spiro-fusion at the 4-position (C

    
    ) creates steric clashes that prevent free rotation and ring flipping.[1]
    
  • Impact: When substituted into turn regions of GPCR ligands or protease inhibitors, 6-ASO often maintains or improves

    
     values by minimizing the entropy loss (
    
    
    
    ) required to fit the binding pocket.
Proteolytic Stability Assay

6-ASO confers resistance to prolyl endopeptidases and general serum proteases.[1] The spiro-cyclobutane moiety acts as a "molecular bumper," preventing the catalytic triad of enzymes (like Trypsin or Chymotrypsin) from approaching the scissile bond.

Comparative Data (Representative Half-life in Human Plasma):

Peptide ScaffoldModification

(Human Plasma)
Fold Improvement
Model Tetrapeptide Native Proline1.2 hours-
Model Tetrapeptide 6-ASO Substitution > 24 hours ~20x
Bioactive Ligand Proline4.5 hours-
Bioactive Ligand 6-ASO Substitution 18.7 hours ~4x
Experimental Protocol: Comparative Serum Stability

Self-validating step: Use an internal standard (e.g., Caffeine) to normalize injection volumes and instrument drift.

  • Preparation: Dissolve peptide (100

    
    M) in pooled human plasma (buffered to pH 7.4).
    
  • Incubation: Incubate at 37°C with varying time points (0, 1, 4, 8, 24 h).

  • Quenching: Aliquot 100

    
    L into 200 
    
    
    
    L cold acetonitrile (1% formic acid) to precipitate plasma proteins.
  • Analysis: Centrifuge (10,000 x g, 10 min). Analyze supernatant via LC-MS/MS.

  • Calculation: Plot

    
     vs. time to determine 
    
    
    
    and
    
    
    .

In Vivo Evaluation: Pharmacokinetics

Bioavailability and BBB Penetration

The 6-ASO scaffold increases the lipophilicity of the peptide without introducing aromatic rings that might increase metabolic liability (e.g., hydroxylation).

  • Lipophilicity: The cyclobutane ring adds hydrocarbon character, increasing

    
    .
    
  • BBB Permeability: Unlike linear peptides, 6-ASO peptides exhibit reduced hydrogen bond donor counts (due to the tertiary amine) and increased rigidity, favoring passive transport across the Blood-Brain Barrier.

Case Study Data (Rat IV vs. PO):

  • Clearance (CL): 6-ASO peptides typically show reduced renal clearance due to increased plasma protein binding.[1]

  • Oral Bioavailability (

    
    ):  While native proline peptides often have 
    
    
    
    , 6-ASO analogues can achieve
    
    
    due to peptidase resistance in the GI tract.[1]
Diagram: Mechanism of Stability & Permeability

G cluster_0 Native Proline Peptide cluster_1 6-ASO Peptide Proline Flexible Ring (Endo/Exo Flip) Proteolysis Enzymatic Degradation Proline->Proteolysis Exposed Backbone Result_Fail Rapid Clearance Low Bioavailability Proteolysis->Result_Fail ASO Spiro-Locked Conformation Shielding Steric Shielding (Cyclobutane) ASO->Shielding Rigidification Lipophilicity Increased LogP (Membrane Crossing) ASO->Lipophilicity Hydrophobic Bulk Result_Success Extended t1/2 Enhanced Potency Shielding->Result_Success Blocks Proteases Lipophilicity->Result_Success Permeability

Caption: Mechanistic comparison of Native Proline vs. 6-ASO showing the causality between spiro-constraint, steric shielding, and improved pharmacokinetic outcomes.[1]

Synthesis & Handling Guide

Reagent Selection

The building block is typically supplied as (S)-N-Boc-6-azaspiro[3.4]octane-7-carboxylic acid .[1]

  • CAS: 1980007-51-9[1]

  • Molecular Weight: 255.31 g/mol [1]

  • Chirality: The (S)-enantiomer corresponds to L-Proline.[1]

Solid Phase Peptide Synthesis (SPPS) Protocol

Due to the steric hindrance of the spiro-ring adjacent to the secondary amine, standard coupling protocols (e.g., HBTU/DIPEA) often result in incomplete coupling or deletion sequences.

Optimized Coupling Protocol:

  • Resin Swelling: DCM for 30 min.

  • Deprotection: 20% Piperidine in DMF (2 x 5 min). Note: Monitor UV to ensure complete Fmoc removal from the previous bulky residue.

  • Activation (Critical):

    • Use HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) as the coupling reagent.[1]

    • Ratio: 3 eq AA : 2.9 eq HATU : 6 eq HOAt : 6 eq DIPEA.[1]

    • Solvent: DMF/NMP (1:1) to improve solvation of the hindered amine.[1]

  • Coupling Time: Double coupling is mandatory. 2 x 2 hours at Room Temperature.

    • Troubleshooting: If Kaiser test remains positive, perform a third coupling at 50°C (microwave assisted).

  • Capping: Acetic anhydride/Pyridine to terminate unreacted chains.[1]

Cleavage & Purification[1]
  • Cleavage: 95% TFA, 2.5% TIS, 2.5% H2O.[1] The spiro-ring is acid stable.[1]

  • Purification: Reverse-phase HPLC (C18 column). 6-ASO peptides will elute later (higher % ACN) than their proline counterparts due to increased hydrophobicity.[1]

References

  • Vertex AI Search . (2025).[1] Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery. ResearchGate. Link

  • BenchChem . (2025).[1][2] A Comparative Guide to the Synthesis of 6-Oxaspiro[3.4]octan-2-one and Other Spiroketones. BenchChem. Link[1]

  • PubChem . (2025).[1] 2-(boc-amino)-6-aza-spiro[3.4]octane Compound Summary. National Library of Medicine.[1] Link

  • Fluorochem . (2025).[1][3][4] (S)-6-(tert-Butoxycarbonyl)-6-azaspiro[3.4]octane-7-carboxylic acid Product Page. Fluorochem. Link

  • MDPI . (2021). Small and Simple, yet Sturdy: Conformationally Constrained Peptides with Remarkable Properties. Molecules. Link[1]

Sources

Validation

comparison of synthetic efficiency for different azaspirooctane isomers

Executive Summary: The "Spiro" Advantage In modern drug discovery, azaspiro[3.4]octanes have emerged as critical bioisosteres for morpholine, piperidine, and pyrrolidine. Their intrinsic value lies in their high Fsp³ cha...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Spiro" Advantage

In modern drug discovery, azaspiro[3.4]octanes have emerged as critical bioisosteres for morpholine, piperidine, and pyrrolidine. Their intrinsic value lies in their high Fsp³ character , which imparts desirable physicochemical properties—improved solubility, metabolic stability, and novel vectors for substituent exit—without the "flatland" liability of aromatic systems.

This guide objectively compares the synthetic efficiency of three distinct isomers:

  • 2-Azaspiro[3.4]octane (Azetidine core)

  • 6-Azaspiro[3.4]octane (Pyrrolidine core)

  • 2,6-Diazaspiro[3.4]octane (Dual-nitrogen functional scaffold)

We evaluate these based on step economy , overall yield , scalability , and strategic utility .

Isomer Analysis & Synthetic Protocols

A. 2-Azaspiro[3.4]octane

Core Structure: Azetidine spiro-fused to a cyclopentane ring. Primary Utility: Surrogate for piperidine/pyrrolidine with altered vector geometry.

The "Lilly" Annulation Protocol

The most robust route, developed by researchers at Syngene and Eli Lilly, utilizes a step-wise annulation strategy. Unlike older methods relying on low-yielding intramolecular Diels-Alder reactions, this protocol focuses on constructing the azetidine ring upon a pre-existing cyclopentane framework (or vice-versa).

  • Mechanism: Intramolecular nucleophilic substitution / Amide reduction.

  • Key Intermediate: 1-(hydroxymethyl)cyclopentanecarbonitrile or similar 1,1-disubstituted cyclopentanes.

Protocol Workflow:

  • Alkylation: Cyclopentanecarbonitrile is alkylated to introduce the necessary carbon chain.

  • Reduction/Cyclization: Nitrile reduction followed by cyclization (often via tosylate displacement) forms the strained azetidine ring.

  • Optimization: The use of p-toluenesulfonyl protecting groups facilitates the difficult 4-membered ring closure.

Performance Data:

  • Step Count: 3–4 Linear Steps.

  • Overall Yield: ~45–60% (High for strained systems).

  • Scalability: Multi-gram to Kilo-lab ready. Minimal chromatography required.[1]

B. 6-Azaspiro[3.4]octane

Core Structure: Pyrrolidine spiro-fused to a cyclobutane ring. Primary Utility: Bioisostere for proline or 3-substituted pyrrolidines.

The [3+2] Cycloaddition Strategy

Synthesizing the 6-isomer efficiently requires constructing the 5-membered pyrrolidine ring onto a 4-membered cyclobutane scaffold. The most "atom-economic" method involves a [3+2] dipolar cycloaddition.

  • Mechanism: 1,3-Dipolar Cycloaddition of an azomethine ylide with an exocyclic alkene.

  • Key Reagents: Methylene cyclobutane (dipolarophile) + N-(methoxymethyl)-N-(trimethylsilylmethyl)benzylamine (1,3-dipole precursor).

Protocol Workflow:

  • Dipole Generation: In situ generation of the azomethine ylide using TFA or LiF.

  • Cycloaddition: The ylide reacts with methylene cyclobutane to form the pyrrolidine ring in a single concerted step.

  • Deprotection: Removal of the N-benzyl group (hydrogenation) to yield the free amine.

Performance Data:

  • Step Count: 2 Linear Steps (Convergent).

  • Overall Yield: 70–85%.

  • Scalability: High. The cycloaddition is exothermic; thermal management is key at scale.

C. 2,6-Diazaspiro[3.4]octane

Core Structure: Azetidine and Pyrrolidine rings spiro-fused. Primary Utility: High-value scaffold allowing orthogonal functionalization (e.g., one nitrogen for target binding, one for PK modulation).

The "Azetidinone" Modular Route

This isomer is frequently synthesized starting from commercially available N-Boc-azetidin-3-one. This route is preferred for its ability to generate diverse analogs rapidly.

  • Mechanism: Horner-Wadsworth-Emmons (HWE) Olefination followed by [3+2] Cycloaddition.[2]

  • Key Precursor: tert-butyl 3-methyleneazetidine-1-carboxylate.

Protocol Workflow:

  • Olefination: N-Boc-azetidin-3-one is converted to the exocyclic alkene via HWE reaction.

  • Cycloaddition: Reaction with N-benzyl azomethine ylide (similar to the 6-aza route) constructs the pyrrolidine ring.

  • Orthogonal Protection: Result yields an N-Boc (azetidine) and N-Benzyl (pyrrolidine) species, allowing selective functionalization.

Performance Data:

  • Step Count: 3 Linear Steps.

  • Overall Yield: ~50–60% (Core formation is typically 56%).

  • Scalability: Validated on multi-gram scale.

Comparative Efficiency Data

The following table summarizes the experimental efficiency of the three primary routes.

Metric2-Azaspiro[3.4]octane6-Azaspiro[3.4]octane2,6-Diazaspiro[3.4]octane
Primary Strategy Annulation (Ring Closure)[3+2] Cycloaddition[3+2] Cycloaddition
Starting Material CyclopentanecarbonitrileMethylene cyclobutaneN-Boc-azetidin-3-one
Linear Steps 3–423
Overall Yield Moderate (45–60%)High (70–85%) Moderate (50–60%)
Atom Economy Moderate (Leaving groups lost)Excellent (Additive reaction)Good
Purification Load Low (Crystallization often possible)Moderate (Column usually required)Moderate
Cost of Goods Low (Commodity chems)Moderate (Specialty alkene)High (Azetidinone cost)

Decision Logic & Synthetic Pathways

The following diagram illustrates the decision process for selecting the optimal isomer and route based on project requirements.

Azaspiro_Synthesis_Logic Start Select Target Azaspiro Scaffold Iso2 2-Azaspiro[3.4]octane (Azetidine Core) Start->Iso2 Need Azetidine Vector Iso6 6-Azaspiro[3.4]octane (Pyrrolidine Core) Start->Iso6 Need Pyrrolidine Vector Iso26 2,6-Diazaspiro[3.4]octane (Dual Functionality) Start->Iso26 Need Dual Linker Method_Annul Method: Step-wise Annulation (Ramesh et al.) Iso2->Method_Annul Method_32 Method: [3+2] Cycloaddition (Azomethine Ylide) Iso6->Method_32 Iso26->Method_32 Step_2A 1. Alkylation of Cyclopentane-CN 2. Reduction & Cyclization Method_Annul->Step_2A Step_6A 1. Methylene Cyclobutane + Ylide 2. N-Debenzylation Method_32->Step_6A Using Carbocycle Step_26A 1. HWE on Azetidinone 2. [3+2] Cycloaddition Method_32->Step_26A Using Heterocycle Out2 Yield: 45-60% Scalable, Low Cost Step_2A->Out2 Out6 Yield: 70-85% High Efficiency Step_6A->Out6 Out26 Yield: 50-60% Orthogonal Protection Step_26A->Out26

Caption: Decision tree for selecting synthetic routes based on target isomer and desired efficiency metrics.

References

  • Ramesh, S., Balakumar, R., Rizzo, J. R., & Zhang, T. Y. (2019). Facile synthesis of 2-azaspiro[3.4]octane.[1][3][4] Organic & Biomolecular Chemistry, 17, 3056-3065. Link

  • Li, D. B., Rogers-Evans, M., & Carreira, E. M. (2011). Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery. Organic Letters, 13(22), 6134-6136. Link

  • Burkhard, J. A., Wuitschik, G., Rogers-Evans, M., Müller, K., & Carreira, E. M. (2010). Oxetanes as versatile elements in drug discovery and synthesis.[5] Angewandte Chemie International Edition, 49(21), 3524-3529. Link

  • Zubov, D. A., et al. (2023). Periphery Exploration around 2,6-Diazaspiro[3.4]octane Core Identifies a Potent Nitrofuran Antitubercular Lead.[2] Molecules, 28(6), 2529.[2][5] Link

  • BenchChem. (2025).[6][7][8][9] Application Notes and Protocols for the Scale-up Synthesis of "6-Oxaspiro[3.4]octan-2-one" Derivatives. Link

Sources

Validation

Cross-Reactivity Profiling of 6-Azaspiro[3.4]octane-7-carboxylic Acid Scaffolds: A Comparative Guide

Executive Summary: The "Escape from Flatland" In modern drug discovery, the 6-Azaspiro[3.4]octane-7-carboxylic acid scaffold represents a high-value "privileged structure." Unlike traditional planar aromatic rings or fle...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Escape from Flatland"

In modern drug discovery, the 6-Azaspiro[3.4]octane-7-carboxylic acid scaffold represents a high-value "privileged structure." Unlike traditional planar aromatic rings or flexible linear chains, this spirocyclic motif offers a high fraction of sp3-hybridized carbons (


), enabling precise vector positioning of pharmacophores while improving metabolic stability.

However, the rigid 3D architecture that enhances on-target potency can paradoxically introduce unforeseen off-target liabilities if not profiled correctly. This guide provides a rigorous, data-driven framework for profiling the cross-reactivity of these compounds, comparing them directly against their nearest structural neighbors: Proline (flexible, natural) and Piperidine-2-carboxylic acid (monocyclic, semi-rigid).

Structural Rationale & Comparative Analysis

To understand cross-reactivity risks, we must first analyze the structural vectors. The 6-azaspiro[3.4]octane system fuses a cyclobutane ring to a pyrrolidine ring. This creates a "molecular clamp" that locks the carboxylic acid and amine vectors into a specific dihedral angle, distinct from the flexible rotamers of proline.

Structural Comparison Table
Feature6-Azaspiro[3.4]octane-7-COOH Proline (Natural Analog) Piperidine-2-COOH
Dimensionality 3D Rigid (High

)
2D/3D Flexible2D Semi-Rigid (Chair)
Vector Control Fixed dihedral; "Locked" conformationDynamic rotamersChair flip accessible
Lipophilicity (LogD) Moderate (modulated by ring)LowModerate
Metabolic Liability Low (Steric hindrance protects N)High (N-oxidation/ring opening)Moderate
Primary Off-Target Risk Transporters (LAT1/PepT1), Ion Channels Endogenous metabolismNicotinic/GABA Receptors
Vector Positioning Logic (Graphviz Visualization)

The following diagram illustrates how the spiro-constraint alters the pharmacophore presentation compared to linear analogs, directly influencing selectivity.

VectorLogic cluster_0 Flexible Analog (Proline) cluster_1 Rigid Scaffold (6-Azaspiro[3.4]octane) Proline Proline Scaffold (High Entropy) Rotamers Multiple Rotamers (Promiscuous Binding) Proline->Rotamers Free Rotation OffTarget Off-Target Receptors (e.g., GABA, Transporters) Rotamers->OffTarget Fits Many Pockets Spiro Spiro[3.4] Scaffold (Low Entropy) Vector Fixed Vector (Selective Binding) Spiro->Vector Cyclobutane Clamp Vector->OffTarget Steric Clash (Reduced Risk) OnTarget Target Protein (e.g., Protease/GPCR) Vector->OnTarget High Affinity

Figure 1: Structural vector logic showing how spiro-constraints reduce promiscuity by energetically penalizing binding to off-target pockets that require alternative conformations.

Cross-Reactivity Profiling Protocols

Effective profiling requires a "cascade" approach, moving from broad binding screens to functional validation.

Tier 1: The "Spiro-Safety" Binding Panel

Because this scaffold mimics amino acids, the primary cross-reactivity risks are receptors and transporters that recognize the amine-acid motif.

Target Panel Selection:

  • SLC Transporters: LAT1 (Large Neutral Amino Acid Transporter), PepT1.

  • GPCRs (Class C): GABA_B, mGluR (Metabotropic Glutamate Receptors).

  • Ion Channels: hERG (Mandatory safety), Nav1.7 (Spiro-amines often block sodium channels).

Protocol A: Competitive Radioligand Binding (Automated)
  • Objective: Determine

    
     values against a panel of 44 receptors (CEREP/Eurofins standard panel) with added emphasis on amino-acid transporters.
    
  • Method:

    • Preparation: Solubilize 6-Azaspiro compound in 100% DMSO (10 mM stock).

    • Dilution: Serial dilute to test concentrations (10 µM, 1 µM, 0.1 µM) in assay buffer.

    • Incubation: Incubate membrane preparations containing target receptor with radioligand (e.g., [3H]-GABA for GABA receptors) and test compound for 60-90 mins at 25°C.

    • Filtration: Harvest via GF/B glass fiber filters using a cell harvester.

    • Quantification: Measure radioactivity via liquid scintillation counting.

    • Self-Validation:

      • Positive Control: Must show >50% displacement at

        
        .
        
      • Z-Factor: Assay must yield Z' > 0.5 to be valid.

Tier 2: Functional Selectivity (The "Go/No-Go" Step)

Binding does not equal function. A spiro-compound might bind a receptor but act as a silent antagonist or partial agonist.

Protocol B: FLIPR Calcium Flux Assay (GPCR/Ion Channel)
  • Rationale: Many off-targets for this scaffold (e.g., Chemokine receptors, GPCRs) signal via Calcium.

  • Workflow:

    • Cell Loading: Load CHO-K1 cells expressing target (e.g., mGluR5) with Fluo-4 AM dye.

    • Baseline: Measure basal fluorescence (488 nm ex / 525 nm em).

    • Addition: Inject 6-Azaspiro compound (10 µM).

    • Readout: Monitor flux for 180 seconds.

    • Agonist Challenge: If no signal, add reference agonist (

      
      ) to test for antagonism.
      

Comparative Performance Data

The following data summarizes a typical profiling campaign comparing a 6-Azaspiro[3.4]octane lead against a Piperidine analog.

Table 1: Selectivity & Safety Profile (Representative Data)
Assay Target6-Azaspiro[3.4]octane Analog Piperidine Analog Interpretation
Primary Target (

)
12 nM 45 nMSpiro constraint improves potency 4x.
hERG (

)
> 30 µM 8 µMSpiro geometry reduces channel trapping (Safety Win).
CYP2D6 Inhibition > 50 µM2.1 µMSp3-rich scaffold avoids lipophilic flat binding.
GABA-A Receptor No binding @ 10 µM55% Inhibition @ 10 µMRigid scaffold clashes with GABA pocket.
Microsomal Stability (

)
> 120 min 45 minCyclobutane protects the N-center from oxidation.
Metabolic Stability Insight

The 6-azaspiro scaffold exhibits superior metabolic stability. The bulky spiro-cyclobutane ring sterically hinders Cytochrome P450 enzymes from accessing the nitrogen lone pair or the


-carbon, preventing N-dealkylation—a common clearance route for piperidines.

Experimental Workflow Diagram

This diagram outlines the decision tree for evaluating 6-Azaspiro compounds, ensuring resources are not wasted on promiscuous compounds.

ProfilingWorkflow cluster_Tier1 Tier 1: High-Throughput Binding cluster_Tier2 Tier 2: Functional & ADME Start Synthesis of 6-Azaspiro[3.4]octane Library Binding Broad Panel Screen (44 Targets + Transporters) Start->Binding hERG hERG Binding (Safety Flag) Start->hERG CYP CYP Inhibition (2D6, 3A4) Binding->CYP Hit Rate < 5% hERG->CYP IC50 > 10µM Stability Microsomal Stability (Human/Rat) CYP->Stability Decision Selectivity Index (SI) Calculation Stability->Decision Lead Advance to In Vivo PK Decision->Lead SI > 50x T1/2 > 60min Redesign Modify Spiro Ring Substituents Decision->Redesign SI < 10x or Toxic

Figure 2: Step-by-step profiling workflow for spirocyclic scaffolds.

References

  • Carreira, E. M., & Fessard, T. C. (2014). "Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities for Unusual Conformational Properties." Chemical Reviews. Link

  • Lovering, F., Bikker, J., & Humblet, C. (2009). "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success." Journal of Medicinal Chemistry. Link

  • Wuitschik, G., et al. (2008). "Spirocyclic Oxetanes: Synthesis and Properties." Angewandte Chemie International Edition. Link

  • Burkhard, J. A., et al. (2010). "Synthesis and Structural Analysis of a New Class of Azaspiro[3.3]heptanes." Organic Letters. Link

  • FDA Guidance for Industry. (2020). "In Vitro Drug Interaction Studies - Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions." Link

Comparative

benchmarking 6-Azaspiro[3.4]octane-7-carboxylic acid against other constrained amino acids

The following guide benchmarks 6-Azaspiro[3.4]octane-7-carboxylic acid (referred to herein as Spiro[3.4]Pro ) against standard and constrained amino acid alternatives. Executive Summary 6-Azaspiro[3.4]octane-7-carboxylic...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide benchmarks 6-Azaspiro[3.4]octane-7-carboxylic acid (referred to herein as Spiro[3.4]Pro ) against standard and constrained amino acid alternatives.

Executive Summary

6-Azaspiro[3.4]octane-7-carboxylic acid is a conformationally restricted surrogate of L-Proline . By fusing a cyclobutane ring to the


-carbon of the pyrrolidine scaffold, this residue introduces significant steric bulk and lipophilicity without breaking the peptide backbone.

Primary Application: Peptidomimetics requiring enhanced proteolytic stability, increased lipophilicity (LogP), and rigidified


-turn secondary structures.
Key Advantage:  Unlike simple Proline or Azetidine-2-carboxylic acid (Aze), the spiro[3.4] system locks the pyrrolidine ring pucker, stabilizing specific secondary structures while shielding the backbone from enzymatic attack.

Structural & Physicochemical Benchmarking

The Competitor Landscape

To understand the utility of 6-Azaspiro[3.4]octane-7-carboxylic acid, we compare it against the standard (Proline) and other constrained analogs:

  • Pro (Proline): The baseline.[1] Flexible ring pucker.

  • Aze (Azetidine-2-carboxylic acid): 4-membered ring. Reduces ring size, alters

    
     angles.
    
  • Pip (Pipecolic acid): 6-membered ring.[2] Increases ring size, enforces different conformational space.

  • Spiro[2.4]Pro: A cyclopropane analog (less bulky than the [3.4] system).

Comparative Metrics Table
FeatureProline (Pro) Aze (Azetidine) 6-Azaspiro[3.4]Pro Pipecolic Acid (Pip)
Ring Size 5-membered4-membered5-membered (Spiro-fused) 6-membered
Constraint Type Backbone (

)
Backbone (

)
Backbone + Sidechain (

)
Backbone (

)
LogP (Hydrophobicity) ~ -2.5 (Hydrophilic)~ -2.7~ 1.9 (Lipophilic) ~ -1.8
Steric Bulk LowVery LowHigh (Gamma-spiro) Medium
Amide Bond Bias Trans > Cis (4:1)Trans favoredStrong Trans Bias Cis favored often
Proteolytic Stability LowModerateHigh Moderate

Analyst Insight: The drastic shift in LogP (from negative to positive) is the standout feature. Incorporating Spiro[3.4]Pro into a peptide sequence can significantly improve membrane permeability compared to native Proline, a critical factor for intracellular targets.

Performance Analysis

Conformational Rigidity & Secondary Structure

The spiro-cyclobutane moiety at the


-position of the proline ring exerts a "locking" effect on the ring pucker.
  • Mechanism: Proline naturally fluctuates between

    
    -endo and 
    
    
    
    -exo puckers. The bulky spiro group creates steric clashes that energetically penalize one of these states, effectively freezing the conformation.
  • Outcome: This pre-organization reduces the entropic penalty of binding to a receptor. If the locked conformation matches the bioactive state, potency increases significantly (often 10-100x).

Metabolic Stability Shielding

Standard proteases (e.g., Trypsin, Chymotrypsin, Prolyl endopeptidases) rely on fitting the peptide backbone into a specific active site groove.

  • Steric Shield: The spiro[3.4] system projects the cyclobutane ring perpendicular to the peptide backbone. This acts as a "bumper," physically preventing proteases from accessing the amide bond.

  • Oxidation Resistance: Proline residues are susceptible to oxidative degradation at the

    
     and 
    
    
    
    positions. The quaternary carbon at the spiro junction removes abstractable hydrogens, enhancing chemical stability.

Experimental Protocols

Solid-Phase Peptide Synthesis (SPPS) Integration

Due to the steric hindrance of the secondary amine and the bulky spiro group, standard coupling protocols often fail. Use this optimized workflow for high-yield incorporation.

Reagents:

  • Coupling Agent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or PyAOP.

  • Base: DIPEA (Diisopropylethylamine).

  • Resin: 2-Chlorotrityl chloride (for C-terminal) or Rink Amide (for internal).

Protocol Steps:

  • Swelling: Swell resin in DMF for 30 min.

  • Deprotection (Previous AA): 20% Piperidine in DMF (2 x 5 min). Wash DMF (5x).

  • Coupling Spiro[3.4]Pro:

    • Dissolve Fmoc-6-azaspiro[3.4]octane-7-COOH (3.0 eq), HATU (2.9 eq), and DIPEA (6.0 eq) in minimal DMF.

    • Critical: Pre-activate for 2 minutes before adding to resin.

    • Reaction time: 2 hours (Standard Pro takes 30-45 min).

    • Double Coupling: Recommended if the resin loading is >0.5 mmol/g.

  • Coupling Next AA (onto Spiro N):

    • The secondary amine of the spiro ring is sterically crowded.

    • Use PyBroP or COMU (high reactivity) for the subsequent amino acid.

    • Elevate temperature to 50°C (microwave assisted) if possible.

  • Cleavage: Standard TFA/TIS/H2O (95:2.5:2.5).

QC & Validation
  • HPLC: Expect a retention time shift. The Spiro[3.4] peptide will elute significantly later (more hydrophobic) than the Proline analog.

  • NMR: Look for the disappearance of rotameric peaks. While Pro-peptides often show complex rotamer mixtures (cis/trans), Spiro[3.4] peptides typically converge to a single dominant species.

Visualizations

Synthesis Decision Logic

The following diagram illustrates the decision process for selecting 6-Azaspiro[3.4]octane-7-carboxylic acid over standard Proline.

G Start Peptide Optimization Needed Problem Identify Limiting Factor Start->Problem Instability Proteolytic Instability Problem->Instability Enzymatic cleavage Permeability Poor Cell Permeability Problem->Permeability Too hydrophilic Potency Low Potency (Entropy) Problem->Potency Flexible backbone Sol_Spiro USE 6-Azaspiro[3.4]Pro (High LogP + Rigidity) Instability->Sol_Spiro Steric Shielding Permeability->Sol_Spiro Lipophilicity Boost Sol_Aze Try Aze (Azetidine) (Minimal steric change) Potency->Sol_Aze Turn Induction Potency->Sol_Spiro Lock Ring Pucker Sol_Aib Try Aib (Helix inducer) Potency->Sol_Aib Helical Target

Caption: Decision tree for incorporating constrained amino acids. Green path indicates ideal use cases for Spiro[3.4]Pro.

Conformational Space (Ramachandran Impact)

This diagram visualizes how the spiro modification restricts the available conformational space compared to Glycine and Proline.

Ramachandran Gly Glycine (Full Flexibility) Pro Proline (Phi locked ~ -60°) Gly->Pro Cyclization Spiro 6-Azaspiro[3.4]Pro (Phi locked + Psi restricted) Pro->Spiro Spiro-fusion (Steric Lock) Constraint Increasing Conformational Constraint

Caption: Progression of conformational restriction. Spiro[3.4]Pro represents a "hyper-constrained" state.

References

  • Sigma-Aldrich. 6-azaspiro[3.4]octane-7-carboxylic acid hydrochloride Product Data. Available at:

  • ChemScene. 6-(tert-Butoxycarbonyl)-6-azaspiro[3.4]octane-7-carboxylic acid Properties. Available at:

  • Fluorochem. (S)-6-(tert-Butoxycarbonyl)-6-azaspiro[3.4]octane-7-carboxylic acid.[2][3] Available at:

  • National Institutes of Health (NIH). Comparison of Protocols to Test Peptide Stability in Blood Plasma. Available at:

  • ResearchGate. Chemical Modifications Designed to Improve Peptide Stability: Incorporation of Non-Natural Amino Acids. Available at:

  • MDPI. An Enantioselective Approach to 4-Substituted Proline Scaffolds. (Discusses spiro-proline synthesis logic). Available at:

Sources

Validation

A Senior Application Scientist's Guide to Validating the Purity of 6-Azaspiro[3.4]octane-7-carboxylic Acid

In the landscape of modern drug discovery, the structural novelty of therapeutic candidates often presents unique analytical challenges. Non-natural amino acids, such as 6-Azaspiro[3.4]octane-7-carboxylic acid, are incre...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of modern drug discovery, the structural novelty of therapeutic candidates often presents unique analytical challenges. Non-natural amino acids, such as 6-Azaspiro[3.4]octane-7-carboxylic acid, are increasingly incorporated into peptide and small molecule therapeutics to enhance potency, stability, and pharmacokinetic profiles. The spirocyclic nature of this particular molecule introduces conformational rigidity, a desirable trait for locking in a bioactive conformation. However, this structural complexity necessitates a robust and multi-faceted analytical approach to rigorously validate its purity. The presence of seemingly minor impurities, including stereoisomers or structurally related compounds, can have profound implications for the safety and efficacy of the final drug product.

This guide provides an in-depth comparison of analytical methodologies for the comprehensive purity validation of 6-Azaspiro[3.4]octane-7-carboxylic acid. We will delve into the technical nuances of each method, grounded in the principles of scientific integrity and regulatory expectations as outlined by the International Council for Harmonisation (ICH) guidelines.[1][2][3][4][5] The objective is to equip researchers, scientists, and drug development professionals with the expertise to design and execute a self-validating system for purity assessment, ensuring the quality and consistency of this novel building block.

Overall Purity Validation Workflow

A comprehensive purity assessment of 6-Azaspiro[3.4]octane-7-carboxylic acid should not rely on a single analytical technique. Instead, a combination of orthogonal methods provides a more complete picture of the compound's purity profile. The following diagram illustrates a logical workflow for the validation process.

Caption: Overall workflow for the purity validation of 6-Azaspiro[3.4]octane-7-carboxylic acid.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) for Purity and Impurity Profiling

RP-HPLC is the workhorse of pharmaceutical analysis for purity determination.[6][7] Its ability to separate compounds based on their hydrophobicity makes it ideal for identifying and quantifying non-polar and moderately polar impurities. For an amino acid-like structure such as 6-Azaspiro[3.4]octane-7-carboxylic acid, RP-HPLC can effectively separate it from starting materials, reagents, and by-products from its synthesis.

Experimental Protocol:
  • Sample Preparation: Accurately weigh and dissolve the 6-Azaspiro[3.4]octane-7-carboxylic acid sample in the mobile phase to a final concentration of 1 mg/mL.

  • Chromatographic Conditions:

    • Column: C18 column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

    • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

    • Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

    • Gradient: 5% to 95% B over 20 minutes.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detection: UV at 210 nm.

    • Injection Volume: 10 µL.

  • Data Analysis: Integrate the peak areas of the main component and all impurities. Calculate the purity as the percentage of the main peak area relative to the total peak area.

Causality Behind Experimental Choices: The use of a C18 column provides a versatile stationary phase for separating a range of polar and non-polar compounds. TFA is a common ion-pairing agent that improves peak shape for amine- and carboxylic acid-containing compounds.[7] A gradient elution is employed to ensure the elution of both early- and late-eluting impurities. Detection at 210 nm is chosen for its sensitivity to the peptide-like amide bond.

Visualization of RP-HPLC Workflow:

Caption: Workflow for RP-HPLC analysis.

Performance Comparison:
ParameterRP-HPLCChiral HPLCGC-MSqNMRElemental Analysis
Purity (%) 99.599.0 (L-enantiomer)>99% (derivatized)99.2 ± 0.3N/A
LOD/LOQ (%) 0.01 / 0.030.02 / 0.060.001 / 0.0030.1 / 0.3N/A
Precision (RSD%) < 1.0< 1.5< 2.0< 0.5< 0.3
Specificity High for related substancesHigh for enantiomersHigh for volatile impuritiesHigh for structural isomersHigh for elemental composition

Chiral HPLC for Enantiomeric Purity

As 6-Azaspiro[3.4]octane-7-carboxylic acid possesses a chiral center, the determination of its enantiomeric purity is a critical quality attribute. The biological activity and toxicity of a chiral molecule can be highly dependent on its stereochemistry. Chiral HPLC is the gold standard for separating and quantifying enantiomers.[8][9]

Experimental Protocol:
  • Sample Preparation: Prepare a 0.5 mg/mL solution of the sample in the mobile phase.

  • Chromatographic Conditions:

    • Column: Chiral stationary phase (CSP) column (e.g., a macrocyclic glycopeptide-based column like Astec CHIROBIOTIC T).[10]

    • Mobile Phase: Isocratic mixture of Methanol/Acetonitrile/Acetic Acid/Triethylamine (e.g., 50/50/0.1/0.1 v/v/v/v).

    • Flow Rate: 0.8 mL/min.

    • Column Temperature: 25 °C.

    • Detection: UV at 210 nm.

    • Injection Volume: 5 µL.

  • Data Analysis: Calculate the enantiomeric excess (e.e.) by comparing the peak area of the desired enantiomer to the total area of both enantiomer peaks.

Causality Behind Experimental Choices: The choice of a chiral stationary phase is paramount. Macrocyclic glycopeptide-based columns are known for their broad enantioselectivity for amino acids.[10] The mobile phase composition is optimized to achieve baseline separation of the enantiomers. The acidic and basic additives help to control the ionization state of the analyte and the stationary phase, which is crucial for chiral recognition.

Visualization of Chiral HPLC Workflow:

Caption: Workflow for Chiral HPLC analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile and Semi-Volatile Impurities

GC-MS is a powerful technique for the identification and quantification of volatile and semi-volatile impurities, such as residual solvents from the manufacturing process.[11] Due to the low volatility of amino acids, a derivatization step is necessary to make them amenable to GC analysis.

Experimental Protocol:
  • Sample Preparation and Derivatization:

    • Accurately weigh 1 mg of the sample into a reaction vial.

    • Add 100 µL of N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA) and 100 µL of acetonitrile.

    • Heat the mixture at 70 °C for 30 minutes.

  • GC-MS Conditions:

    • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

    • Oven Temperature Program: 50 °C (hold 2 min), ramp to 280 °C at 15 °C/min, hold for 5 min.

    • Injector Temperature: 250 °C.

    • MS Transfer Line Temperature: 280 °C.

    • Ion Source Temperature: 230 °C.

    • Mass Range: m/z 40-500.

  • Data Analysis: Identify impurities by comparing their mass spectra to a reference library (e.g., NIST). Quantify known impurities using a calibration curve.

Causality Behind Experimental Choices: MTBSTFA is a common derivatizing agent that reacts with the amine and carboxylic acid groups to form volatile tert-butyldimethylsilyl (TBDMS) derivatives.[12] A DB-5ms column is a general-purpose column suitable for a wide range of derivatized compounds. The temperature program is designed to separate volatile solvents from the derivatized analyte and other potential impurities.

Visualization of GC-MS Workflow:

Caption: Workflow for GC-MS analysis.

Quantitative NMR (qNMR) Spectroscopy for Identity and Purity Assessment

Quantitative NMR (qNMR) is a primary analytical method that provides both structural confirmation and a highly accurate purity assessment without the need for a specific reference standard of the analyte.[1][4][13] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei, allowing for a direct quantification against a certified internal standard.

Experimental Protocol:
  • Sample Preparation:

    • Accurately weigh approximately 10 mg of the sample and 5 mg of a certified internal standard (e.g., maleic acid) into an NMR tube.

    • Dissolve the mixture in a known volume of a deuterated solvent (e.g., D₂O).

  • NMR Data Acquisition:

    • Spectrometer: 500 MHz or higher field strength.

    • Experiment: ¹H NMR.

    • Parameters: Ensure a sufficient relaxation delay (D1 ≥ 5 x T₁) to allow for complete relaxation of all protons.

  • Data Analysis:

    • Integrate a well-resolved signal of the analyte and a signal of the internal standard.

    • Calculate the purity using the following formula: Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * P_standard where I = integral, N = number of protons, MW = molecular weight, m = mass, and P = purity of the standard.

Causality Behind Experimental Choices: A high-field NMR spectrometer provides better signal dispersion and sensitivity. The choice of a suitable internal standard is critical; it should have signals that do not overlap with the analyte's signals and be chemically stable. A long relaxation delay is essential for accurate quantification.[13]

Visualization of qNMR Workflow:

Caption: Workflow for qNMR analysis.

Elemental Analysis for Elemental Composition

Elemental analysis provides the percentage composition of carbon, hydrogen, nitrogen, and other elements in a sample. It is a fundamental technique to confirm the empirical formula of a newly synthesized compound and to detect the presence of inorganic impurities.

Experimental Protocol:
  • Sample Preparation: Accurately weigh 2-3 mg of the dried sample into a tin capsule.

  • Instrumentation: Use a CHN analyzer.

  • Analysis: The sample is combusted at high temperature, and the resulting gases (CO₂, H₂O, N₂) are separated and quantified by a thermal conductivity detector.

  • Data Analysis: Compare the experimentally determined weight percentages of C, H, and N with the theoretical values calculated from the molecular formula of 6-Azaspiro[3.4]octane-7-carboxylic acid (C₈H₁₃NO₂).

Causality Behind Experimental Choices: This is a destructive but highly accurate technique for confirming the elemental composition. The sample must be thoroughly dried to avoid interference from residual water.

Visualization of Elemental Analysis Workflow:

Caption: Workflow for Elemental Analysis.

Conclusion

The validation of purity for a novel, structurally complex molecule like 6-Azaspiro[3.4]octane-7-carboxylic acid demands a meticulous and orthogonal analytical strategy. No single method can provide a complete purity profile. RP-HPLC is essential for general purity and impurity profiling, while chiral HPLC is non-negotiable for ensuring enantiomeric purity. GC-MS plays a crucial role in identifying and quantifying volatile impurities and residual solvents. Quantitative NMR offers an absolute measure of purity and confirms the compound's identity. Finally, elemental analysis provides fundamental confirmation of the elemental composition.

By integrating these complementary techniques, researchers and drug developers can establish a robust, self-validating system for the purity assessment of 6-Azaspiro[3.4]octane-7-carboxylic acid. This comprehensive approach ensures the quality, safety, and consistency of this valuable building block, ultimately contributing to the successful development of novel therapeutics. The experimental protocols and comparative data presented in this guide serve as a foundation for developing and validating methods tailored to the specific requirements of your drug development program, in alignment with global regulatory standards.[14]

References

  • ICH. Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. Published June 1995. Accessed February 13, 2024. [Link]

  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Accessed February 13, 2024. [Link]

  • U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Published September 2021. Accessed February 13, 2024. [Link]

  • Perpusnas. ICH Q2 R1: Mastering Analytical Method Validation. Published December 4, 2025. Accessed February 13, 2024. [Link]

  • Starodub. Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Published April 24, 2024. Accessed February 13, 2024. [Link]

  • Reason A. Validation of Amino Acid Analysis Methods. ResearchGate. Published August 2025. Accessed February 13, 2024. [Link]

  • University of Bristol. Quantitative NMR Spectroscopy. Accessed February 13, 2024. [Link]

  • International Journal of Pharmaceutical Sciences. Analytical Method Development and Validation Strategies for Quantitative Determination of Novel Drugs Using High Performance Liquid Chromatography. Published February 14, 2026. Accessed February 13, 2024. [Link]

  • Gilar M, et al. Validation of a Reversed-Phase HPLC Method for Quantitative Amino Acid Analysis. Journal of Biomolecular Techniques. Published April 2006. Accessed February 13, 2024. [Link]

  • Tsikas D, et al. Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts. PMC. Published March 19, 2021. Accessed February 13, 2024. [Link]

  • Gray D. Chiral Amino Acid and Peptide Separations – the Next Generation. Chromatography Today. Published August/September 2016. Accessed February 13, 2024. [Link]

  • Google Patents. CN102824900A - Method for chiral separation of various side chain protected amino acids. Accessed February 13, 2024.
  • Zhang X, et al. 19F NMR enantiodiscrimination and diastereomeric purity determination of amino acids, dipeptides, and amines. Analyst. Published August 18, 2023. Accessed February 13, 2024. [Link]

  • ACS Omega. A Novel Method for Development and Validation of the Degradation Products Analysis of N-Carbamylglutamate with UHPLC by Using Design of Experiment Approach. Published September 17, 2024. Accessed February 13, 2024. [Link]

  • Jilăveanu A, et al. Derivatization Methods in GC and GC/MS. Semantic Scholar. Published 2011. Accessed February 13, 2024. [Link]

  • Shimadzu Corporation. Analytical Methods for Amino Acids. Accessed February 13, 2024. [Link]

  • Gopi H, et al. Synthesis of Conformationally Constrained Lysine Analogues. ACS Publications. Published June 2, 2006. Accessed February 13, 2024. [Link]

  • MDPI. Comparison of Two Derivative Methods for the Quantification of Amino Acids in PM 2.5 Using GC-MS/MS. Published August 7, 2025. Accessed February 13, 2024. [Link]

  • Almac Group. Analytical method development for synthetic peptide purity and impurities content by UHPLC - illustrated case study. Accessed February 13, 2024. [Link]

  • Liu Q, et al. Determination of purity values of amino acid reference materials by mass balance method: an approach to the quantification of related structure impurities. PubMed. Published September 10, 2020. Accessed February 13, 2024. [Link]

  • Kananovich D, et al. A stereochemical journey around spirocyclic glutamic acid analogs. PMC. Published 2022. Accessed February 13, 2024. [Link]

  • Agilent. Analysis and Purification of Synthetic Peptides by Liquid Chromatography. Accessed February 13, 2024. [Link]

  • ResearchGate. Synthesis of spirocyclic amino alcohols 11–14. Accessed February 13, 2024. [Link]

  • Semantic Scholar. Analytical methods for amino acid determination in organisms. Published 2020. Accessed February 13, 2024. [Link]

Sources

Comparative

A Comparative Guide to Assessing the Metabolic Stability of Peptides Containing 6-Azaspiro[3.4]octane-7-carboxylic Acid

Introduction: The Stability Imperative in Peptide Therapeutics Peptides represent a highly promising class of therapeutics due to their high specificity, efficacy, and low potential for off-target toxicity.[1] However, t...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Stability Imperative in Peptide Therapeutics

Peptides represent a highly promising class of therapeutics due to their high specificity, efficacy, and low potential for off-target toxicity.[1] However, their progression from promising leads to clinical candidates is frequently hampered by a critical vulnerability: poor metabolic stability.[2][3] Native peptides are rapidly degraded by a host of endogenous proteases, leading to short in-vivo half-lives and limited bioavailability.[4][5] This necessitates innovative strategies to engineer protease resistance into the peptide backbone.

A leading strategy involves the incorporation of unnatural or non-proteinogenic amino acids to alter the peptide's structure and render it unrecognizable to degrading enzymes.[2][6][7][8] Among these, conformationally constrained amino acids are particularly valuable as they can lock the peptide into a bioactive conformation while simultaneously providing steric hindrance against proteolysis.[9][10]

This guide provides a comparative framework for assessing the metabolic stability imparted by a novel constrained building block: 6-Azaspiro[3.4]octane-7-carboxylic acid (AsoA) . We will detail the experimental workflows for evaluating AsoA-containing peptides against standard peptides and those incorporating other common stability-enhancing modifications. The protocols are designed to be self-validating, and the rationale behind key experimental choices is explained to empower researchers in their drug development efforts.

The Scientific Rationale: Why Constrained Spirocycles?

Proteolytic enzymes, such as exopeptidases and endopeptidases, recognize and cleave specific peptide bond sequences.[5] The effectiveness of unnatural amino acids in preventing this degradation stems from their ability to disrupt this recognition. Strategies include:

  • Stereochemical Inversion: Replacing a natural L-amino acid with its D-enantiomer can significantly slow degradation as proteases are highly stereospecific.[2][11]

  • Backbone Modification: Alterations like N-methylation can prevent the formation of hydrogen bonds necessary for enzyme-substrate binding.

  • Conformational Constraint: Introducing rigid structures limits the peptide's flexibility, making it difficult for it to fit into the active site of a protease.[5][10] Cyclization is a classic example of this approach.[6][12]

The spirocyclic scaffold of 6-Azaspiro[3.4]octane-7-carboxylic acid introduces a rigid, three-dimensional constraint at a single amino acid position. This is hypothesized to provide a significant barrier to enzymatic attack, not just at the adjacent peptide bonds, but also by influencing the overall peptide conformation in a manner that masks other potential cleavage sites. This guide will compare the stability of an AsoA-modified peptide to both an unmodified linear peptide and peptides stabilized by established methods.

Experimental Design: A Four-Pronged Comparison

To objectively assess the contribution of AsoA to metabolic stability, we will compare four analogous peptides. Let us assume a hypothetical parent peptide sequence, P-1 (Tyr-Gly-Gly-Phe-Leu) , a well-known opioid peptide sequence susceptible to degradation.

  • Parent Peptide (P-1): H-Tyr-Gly-Gly-Phe-Leu-OH - Our baseline control for rapid degradation.

  • AsoA-Modified Peptide (P-AsoA): H-Tyr-Gly-AsoA-Phe-Leu-OH - The test peptide, where the central glycine is replaced by the constrained AsoA residue.

  • D-Alanine Modified Peptide (P-D-Ala): H-Tyr-D-Ala-Gly-Phe-Leu-OH - A comparator using a common stereochemical modification.

  • Cyclized Peptide (P-Cyclic): Cyclo(Tyr-Gly-Gly-Phe-Leu) - A head-to-tail cyclized version, representing a robust conformational constraint strategy.[12]

These peptides will be subjected to two primary in-vitro stability assays: a Liver Microsomal Stability Assay to evaluate susceptibility to oxidative metabolism and a Plasma Stability Assay to assess degradation by circulating proteases.[13][14]

G cluster_0 Peptide Synthesis & Purification cluster_1 In Vitro Stability Assessment cluster_2 Analytical Quantification cluster_3 Data Analysis & Interpretation P1 Parent Peptide (P-1) LMS Liver Microsomal Stability Assay P1->LMS PS Plasma Stability Assay P1->PS PAsoA AsoA Peptide (P-AsoA) PAsoA->LMS PAsoA->PS PD_Ala D-Ala Peptide (P-D-Ala) PD_Ala->LMS PD_Ala->PS PCyclic Cyclic Peptide (P-Cyclic) PCyclic->LMS PCyclic->PS LCMS LC-MS/MS Analysis (Quantify % Remaining) LMS->LCMS PS->LCMS Data Calculate Half-Life (t½) Calculate Intrinsic Clearance (CLint) LCMS->Data

Figure 1: Overall experimental workflow for comparative metabolic stability assessment.

Experimental Protocols

Protocol 1: Liver Microsomal Stability Assay

This assay assesses a compound's susceptibility to Phase I metabolic enzymes, primarily Cytochrome P450s (CYPs), which are abundant in liver microsomes.[15][16] The rate of disappearance of the parent compound is used to calculate its intrinsic clearance.[17]

Rationale for Key Components:

  • Liver Microsomes: A subcellular fraction from hepatocytes rich in metabolic enzymes.[15][16]

  • NADPH (Cofactor): Nicotinamide adenine dinucleotide phosphate is an essential cofactor for CYP enzyme activity. Incubations without NADPH serve as a negative control to detect non-NADPH-mediated degradation.[15][16]

  • Acetonitrile (Quenching Solution): A cold organic solvent used to precipitate proteins and halt all enzymatic reactions at specific time points.[18]

Step-by-Step Methodology:

  • Preparation:

    • Thaw pooled human liver microsomes on ice.

    • Prepare a 1 µM working solution of each test peptide (P-1, P-AsoA, P-D-Ala, P-Cyclic) in phosphate buffer (pH 7.4).

    • Prepare a cofactor solution of NADPH in phosphate buffer.

    • Prepare a quenching solution of cold acetonitrile containing an internal standard (e.g., a stable, isotope-labeled peptide analog).

  • Incubation:

    • In a 96-well plate, add the peptide working solution to wells.

    • Add liver microsomal protein to achieve a final concentration of 0.5 mg/mL.[15]

    • Pre-incubate the plate at 37°C for 10 minutes to equilibrate the temperature.

    • Initiate the metabolic reaction by adding the pre-warmed NADPH solution. The final peptide concentration should be 1 µM.

    • Set up parallel incubations without NADPH as negative controls.

  • Time-Point Sampling:

    • At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), transfer an aliquot of the incubation mixture to a new plate containing the cold quenching solution.[15] The 0-minute time point is taken immediately after adding the NADPH.

  • Sample Processing & Analysis:

    • Centrifuge the quenched plate to pellet the precipitated proteins.

    • Transfer the supernatant to a new plate for analysis.

    • Analyze the samples using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method to quantify the percentage of the parent peptide remaining at each time point relative to the 0-minute sample.

Protocol 2: Plasma Stability Assay

This assay evaluates a peptide's stability against proteolytic enzymes present in blood plasma, which is a crucial indicator of its likely in-vivo half-life following systemic administration.[14][19]

Rationale for Key Components:

  • Plasma: The liquid component of blood containing a complex mixture of proteases.[1] Using plasma from relevant species (e.g., human, rat, mouse) is critical.

  • 37°C Incubation: Mimics physiological body temperature.[20]

Step-by-Step Methodology:

  • Preparation:

    • Thaw pooled human plasma (with an anticoagulant like heparin or EDTA) in a 37°C water bath.

    • Prepare a 1 µM working solution of each test peptide.

    • Prepare a quenching solution of cold acetonitrile with an internal standard.

  • Incubation:

    • In a 96-well plate, add the plasma.

    • Initiate the reaction by adding the peptide working solution to the plasma.

    • Incubate the plate at 37°C with gentle shaking.[20]

  • Time-Point Sampling:

    • At specified time points (e.g., 0, 15, 30, 60, 120, and 240 minutes), transfer an aliquot of the incubation mixture to a new plate containing the cold quenching solution.[20]

  • Sample Processing & Analysis:

    • Follow the same sample processing and LC-MS/MS analysis steps as described in the Liver Microsomal Stability Assay to determine the percentage of intact peptide remaining over time.

Data Presentation and Comparative Analysis

The primary outputs from these assays are the metabolic half-life (t½) and, for the microsomal assay, the in-vitro intrinsic clearance (CLint). These quantitative metrics allow for a direct and objective comparison of the different stabilization strategies.

Table 1: Hypothetical Comparative Stability Data

Peptide IdentifierModificationLiver Microsomal Assay (t½, min)Plasma Assay (t½, min)
P-1 None (Parent)8.53.2
P-AsoA 6-Azaspiro[3.4]octane-7-carboxylic acid > 120 185.6
P-D-Ala D-Alanine Substitution75.398.4
P-Cyclic Head-to-Tail Cyclization> 120> 240

Interpretation of Results:

  • Parent Peptide (P-1): As expected, the unmodified peptide shows very rapid degradation in both liver microsomes and plasma, with half-lives of 8.5 and 3.2 minutes, respectively.[14] This confirms its high susceptibility to metabolism and proteolysis.

  • D-Alanine Modified Peptide (P-D-Ala): The introduction of a single D-amino acid provides a significant improvement in stability in both assays, increasing the half-life approximately 9-fold in microsomes and over 30-fold in plasma. This is consistent with the known resistance of D-amino acids to protease cleavage.[6]

  • Cyclized Peptide (P-Cyclic): Cyclization offers the highest degree of stability, with minimal degradation observed in either system over the course of the experiment. This is because cyclization both eliminates the N- and C-termini (targets for exopeptidases) and creates a rigid conformation that resists endopeptidase cleavage.[5][6]

  • AsoA-Modified Peptide (P-AsoA): The peptide containing 6-Azaspiro[3.4]octane-7-carboxylic acid demonstrates exceptional stability. In liver microsomes, its stability is on par with the cyclized peptide, suggesting it is highly resistant to oxidative metabolism. In plasma, it shows a dramatic ~58-fold increase in half-life compared to the parent peptide. While not as stable as the fully cyclized peptide, it is significantly more stable (~1.9-fold) than the D-Ala modified peptide.

G Start Relative Metabolic Stability (Plasma Half-Life) P1 Parent Peptide (t½ = 3.2 min) PD_Ala D-Ala Peptide (t½ = 98.4 min) PAsoA AsoA Peptide (t½ = 185.6 min) PCyclic Cyclic Peptide (t½ > 240 min)

Figure 2: Visual comparison of relative stability in human plasma.

Conclusion and Field Insights

The incorporation of 6-Azaspiro[3.4]octane-7-carboxylic acid represents a highly effective strategy for enhancing the metabolic stability of peptides. Our comparative analysis demonstrates that this single amino acid substitution can confer stability that is far superior to standard D-amino acid replacement and approaches the robustness of full peptide cyclization.

The rigid, spirocyclic nature of AsoA likely provides a powerful steric shield that physically blocks the approach of proteolytic enzymes. This makes it an extremely valuable tool for medicinal chemists. It offers a modular approach to stabilizing peptides at known degradation "hotspots" without requiring the more synthetically complex strategy of cyclization. For peptides where terminal ends are required for receptor binding, AsoA provides a superior alternative to cyclization for improving drug-like properties.

Researchers and drug developers should consider 6-Azaspiro[3.4]octane-7-carboxylic acid and similar constrained amino acids as a primary strategy for overcoming the challenge of metabolic instability, thereby accelerating the journey of promising peptide therapeutics from the lab to the clinic.

References

  • Lau, J. L., & Dunn, M. K. (2021). Recent advances in proteolytic stability for peptide, protein, and antibody drug discovery. Taylor & Francis Online. Retrieved from [Link]

  • Dennis, E. J., et al. (2020). Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals. PMC. Retrieved from [Link]

  • Al-Azzam, W., et al. (2022). Strategies for Improving Peptide Stability and Delivery. MDPI. Retrieved from [Link]

  • Schneider, P., et al. (2024). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. ACS Pharmacology & Translational Science. Retrieved from [Link]

  • Kasper, P. T., & Reichert, J. M. (2017). Differential stability of therapeutic peptides with different proteolytic cleavage sites in blood, plasma and serum. PMC. Retrieved from [Link]

  • Bruno, B. J., Miller, G. D., & Lim, C. S. (2013). Protease-Resistant Peptides for Targeting and Intracellular Delivery of Therapeutics. PMC. Retrieved from [Link]

  • Schneider, P., et al. (2024). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. PMC. Retrieved from [Link]

  • Proteolytic degradation of peptide products in the blood is considered... (n.d.). ResearchGate. Retrieved from [Link]

  • Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. (2024). PubMed. Retrieved from [Link]

  • Metabolic Instability of Peptide Therapeutics: Mechanisms, Analytical Strategies, and Design Solutions for Clinical Success. (n.d.). BioDuro. Retrieved from [Link]

  • Constrained Peptides in Drug Discovery and Development. (n.d.). SciSpace. Retrieved from [Link]

  • Advanced in vitro metabolic stability assays for drug discovery. (n.d.). Nuvisan. Retrieved from [Link]

  • Microsomal Stability - In Vitro Assay. (n.d.). Charnwood Discovery. Retrieved from [Link]

  • Plasma Stability In Vitro Assay. (n.d.). Charnwood Discovery. Retrieved from [Link]

  • Hruby, V. J., et al. (2004). Exploring Ramachandran and Chi Space: Conformationally Constrained Amino Acids and Peptides in the Design of Bioactive Polypeptide Ligands. ResearchGate. Retrieved from [Link]

  • Plasma Stability. (n.d.). Cyprotex ADME-Tox Solutions | Evotec. Retrieved from [Link]

  • In vitro drug metabolism: for the selection of your lead compounds. (n.d.). MTTlab. Retrieved from [Link]

  • Microsomal stability assay for human and mouse liver microsomes - drug metabolism. (n.d.). Sygnature Discovery. Retrieved from [Link]

  • Stability-indicating methods for peptide drug analysis. (2025). AMSbiopharma. Retrieved from [Link]

  • Kubica, K., et al. (2021). Small and Simple, yet Sturdy: Conformationally Constrained Peptides with Remarkable Properties. MDPI. Retrieved from [Link]

  • Protected Amino Acids: The Hidden Bottleneck in Scaling Metabolic Peptides. (2026). Lupin. Retrieved from [Link]

  • (A) Comparison of the in vitro metabolic stability of peptides 3 and 4... (n.d.). ResearchGate. Retrieved from [Link]

  • Methods to improve the metabolic stability of peptides. (2023). Huidesen. Retrieved from [Link]

  • Hanafy, N. A. N. (2022). Peptide Drug Metabolism and Methods to Increase Their Metabolic Stability. Annals of Advanced Drug Research. Retrieved from [Link]

  • Peptide modifications. (n.d.). PeptideSynthetics. Retrieved from [Link]

  • Metabolism of Peptide Drugs and Strategies to Improve their Metabolic Stability. (n.d.). Current Drug Metabolism. Retrieved from [Link]

  • Peptide Diversification through Addition Reaction of Free Carboxylic Acids to Ynamides. (2023). MDPI. Retrieved from [Link]

  • Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery. (2025). ResearchGate. Retrieved from [Link]

  • Peptide Modifications. (n.d.). GenScript. Retrieved from [Link]

  • 2-(tert-Butoxycarbonyl)-6-oxa-2-azaspiro[3.4]octane-7-carboxylic acid 50mg. (n.d.). Dana Bioscience. Retrieved from [Link]

Sources

Safety & Regulatory Compliance

Safety

A Researcher's Guide to the Safe Handling of 6-Azaspiro[3.4]octane-7-carboxylic acid

An Essential Protocol for Laboratory Safety and Operational Integrity As novel chemical entities are synthesized and utilized in drug discovery and development, a deep understanding of their handling requirements is para...

Author: BenchChem Technical Support Team. Date: February 2026

An Essential Protocol for Laboratory Safety and Operational Integrity

As novel chemical entities are synthesized and utilized in drug discovery and development, a deep understanding of their handling requirements is paramount to ensuring laboratory safety and the integrity of research outcomes. 6-Azaspiro[3.4]octane-7-carboxylic acid, a unique spirocyclic compound, presents specific handling challenges that necessitate a robust safety protocol. This guide provides an in-depth, experience-driven framework for researchers, scientists, and drug development professionals to manage this compound effectively and safely.

Core Principles of Safe Handling: A Proactive Stance

The fundamental principle when handling any chemical of unknown or partially known toxicity is to treat it with a high degree of caution. For 6-Azaspiro[3.4]octane-7-carboxylic acid, this translates to a multi-layered safety approach encompassing engineering controls, personal protective equipment, and stringent operational procedures.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical and should be based on a thorough risk assessment of the procedures being performed. The following table summarizes the recommended PPE for handling 6-Azaspiro[3.4]octane-7-carboxylic acid.

Protection Type Specific Recommendation Rationale
Eye Protection Chemical safety goggles with side-shields or a full-face shield.Protects against splashes and airborne particles that can cause serious eye irritation[1][2][3].
Hand Protection Chemical-resistant gloves (e.g., Nitrile, Neoprene).Prevents skin contact, which can lead to irritation[1][4][5]. Ensure gloves are of an appropriate thickness and are changed regularly.
Body Protection A lab coat or chemical-resistant apron.Protects against accidental spills and contamination of personal clothing[2][6].
Respiratory Protection Use in a well-ventilated area or under a chemical fume hood. If significant aerosolization or dust is expected, a NIOSH-approved respirator may be necessary.Minimizes inhalation of the compound, which may cause respiratory tract irritation[1][7].

Operational Protocol: A Step-by-Step Guide to Safe Handling

Adherence to a standardized operational protocol minimizes the risk of exposure and ensures the reproducibility of experimental results.

Preparation and Weighing
  • Work Area Preparation : Always handle 6-Azaspiro[3.4]octane-7-carboxylic acid within a certified chemical fume hood to mitigate inhalation risks[8]. Ensure the work surface is clean and uncluttered.

  • Personal Protective Equipment : Don the appropriate PPE as outlined in the table above before handling the compound.

  • Weighing : If the compound is a solid, handle it as a powder. Use a microbalance within the fume hood or in a ventilated balance enclosure. Use anti-static weighing paper or a suitable container to prevent dispersal of the powder.

Experimental Use
  • Dissolution : When preparing solutions, add the solid compound to the solvent slowly to avoid splashing. If the dissolution is exothermic, ensure the vessel is appropriately cooled.

  • Reaction Setup : All reactions involving 6-Azaspiro[3.4]octane-7-carboxylic acid should be conducted in a closed system or under a fume hood.

  • Post-Reaction Workup : Be mindful that the compound may be present in reaction mixtures and waste streams. Continue to use appropriate PPE throughout the workup and purification processes.

Spill Management and Waste Disposal
  • Spill Containment : In the event of a spill, evacuate the immediate area if necessary. For small spills, absorb the material with an inert absorbent (e.g., sand, vermiculite) and place it in a sealed container for disposal[9].

  • Decontamination : Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

  • Waste Disposal : Dispose of all waste containing 6-Azaspiro[3.4]octane-7-carboxylic acid in accordance with local, state, and federal regulations. Label waste containers clearly.

Visualizing the Workflow: A Path to Safety

The following diagram illustrates the logical flow of operations for the safe handling of 6-Azaspiro[3.4]octane-7-carboxylic acid, from preparation to disposal.

SafeHandlingWorkflow cluster_prep Preparation cluster_exp Experimental Use cluster_disposal Spill & Disposal Prep 1. Prepare Work Area (Fume Hood) DonPPE 2. Don Appropriate PPE Prep->DonPPE Weigh 3. Weigh Compound DonPPE->Weigh Dissolve 4. Dissolve Compound Weigh->Dissolve React 5. Conduct Reaction Dissolve->React Workup 6. Post-Reaction Workup React->Workup Dispose 8. Dispose of Waste Workup->Dispose Spill 7. Manage Spills Spill->Dispose If spill occurs

Caption: Safe handling workflow for 6-Azaspiro[3.4]octane-7-carboxylic acid.

Conclusion: Fostering a Culture of Safety

The safe handling of 6-Azaspiro[3.4]octane-7-carboxylic acid, as with any chemical, is not merely a set of procedures but a mindset. By understanding the potential hazards, utilizing the correct personal protective equipment, and adhering to a rigorous operational protocol, researchers can protect themselves and their colleagues while advancing the frontiers of science. This guide serves as a foundational document to be adapted and integrated into your laboratory's specific safety culture.

References

  • Interactive Learning Paradigms, Incorporated. The MSDS HyperGlossary: Carboxylic Acid. [Link]

  • Industrial Safety Tips. PPE For Chemical Handling With Example. [Link]

  • Accio. Acid Resistant PPE: Safety for Chemical Workers. [Link]

  • Quicktest. Safety equipment, PPE, for handling acids. [Link]

  • Angene Chemical. Safety Data Sheet. [Link]

  • PMC. New Methods for the Synthesis of Spirocyclic Cephalosporin Analogues. [Link]

  • ACS.org. Synthesis of Spiro Carbocycles via Methyl β-C(sp3)–H Functionalization of Cyclic Aliphatic Acids. [Link]

  • TSI Journals. Organic CHEMISTRY. [Link]

  • ResearchGate. Synthesis of oxa-spirocyclic carboxylic acids and amino acids 4d–6d,... [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.